methyl coenzyme M

• CAS: 53501-90-9

Core Science & Biosynthesis

The Dawn of a New Cofactor: Unraveling the Early Research on Coenzyme M's Function in Methanogenesis

A Technical Guide for Researchers, Scientists, and Drug Development Professionals

In the intricate world of microbial metabolism, the discovery of novel cofactors often unlocks our understanding of fundamental biochemical processes. This guide delves into the seminal early research that unveiled the structure and function of Coenzyme M (CoM), a pivotal player in the biological production of methane (B114726). This exploration is tailored for researchers, scientists, and drug development professionals, providing a detailed look at the foundational experiments, quantitative data, and the logical progression of scientific inquiry that established CoM's role as an essential methyl carrier in methanogenic archaea.

The Discovery: A Heat-Stable Cofactor Essential for Methane Formation

In the early 1970s, the laboratory of Ralph S. Wolfe was at the forefront of research into the biochemistry of methane formation. Their work with cell-free extracts of methanogenic bacteria laid the groundwork for identifying the key components of this unique metabolic pathway. A pivotal 1971 publication by McBride and Wolfe in Biochemistry detailed the discovery of a new, low molecular weight, heat-stable cofactor that was essential for the conversion of methylcobalamin (B1676134) to methane. This cofactor, which they named Coenzyme M, was found to be a required component for methyl transfer reactions in these microorganisms[1][2].

Elucidating the Structure: The Identity of Coenzyme M Revealed

Following its discovery, the chemical structure of Coenzyme M remained a puzzle. In 1974, C. D. Taylor and R. S. Wolfe published a landmark paper in the Journal of Biological Chemistry that elucidated the structure of this novel cofactor as 2-mercaptoethanesulfonate (HS-CH₂CH₂-SO₃⁻)[3]. This unique structure, containing both a reactive thiol group and a highly polar sulfonate group, hinted at its specialized role in the aqueous environment of the cell.

The Core Function: A Methyl Carrier in the Terminal Step of Methanogenesis

Subsequent research focused on pinpointing the exact function of CoM in the intricate process of methanogenesis. It was established that CoM acts as the terminal methyl carrier. A methyl group is transferred to the thiol group of CoM, forming methyl-Coenzyme M (CH₃-S-CoM). This methylated form then serves as the direct precursor to methane.

The final step in methane formation is catalyzed by the enzyme methyl-coenzyme M reductase (MCR). This enzyme facilitates the reductive cleavage of the carbon-sulfur bond in CH₃-S-CoM, releasing methane. This fundamental reaction is a hallmark of all known methanogenic archaea.

Quantitative Analysis of the Methyl-Coenzyme M Reductase System

Early investigations into the methyl-coenzyme M reductase system in cell-free extracts of Methanobacterium thermoautotrophicum provided crucial quantitative data on the reaction's requirements and inhibitors.

ATP Requirement and Optimal Reaction Conditions

A 1978 paper by Gunsalus and Wolfe in the Journal of Bacteriology demonstrated a catalytic requirement for ATP in the methylreductase system. Their experiments revealed that for every mole of ATP added, approximately 15 moles of methane were produced from methyl-CoM[4][5]. They also defined the optimal conditions for the reaction in their cell-free extract system.

Parameter	Optimal Value
Temperature	65 °C[4][5]
pH	5.6 to 6.0[4][5]
ATP Concentration	1 mM[4][5]
MgCl₂ Concentration	40 mM[4][5]

Table 1: Optimal conditions for the methyl-coenzyme M reductase system in cell-free extracts of M. thermoautotrophicum.[4][5]

Activity of Coenzyme M Analogues and Inhibitors

To probe the specificity of the methyl-coenzyme M reductase, Gunsalus, Romesser, and Wolfe synthesized and tested a series of CoM analogues. Their findings, published in Biochemistry in 1978, provided valuable insights into the structural requirements for substrate recognition and catalysis[6].

Analogue	Activity
Ethyl-coenzyme M	Precursor for ethane (B1197151) formation[6]
Propyl-coenzyme M	Not converted to propane[6]
3-(Methylthio)propanesulfonate	Inactive[6]
4-(Methylthio)butanesulfonate	Inactive[6]
N-methyltaurine	Inactive[6]
2-(Methylthio)ethanol	Inactive[6]

Table 2: Activity of various methyl-coenzyme M analogues as substrates for the methylreductase system.[6]

Furthermore, this seminal study identified potent inhibitors of the reductase, providing tools for studying methanogenesis and highlighting the enzyme's sensitivity to structural modifications of its substrate.

Inhibitor	50% Inhibition Concentration (M)
Bromoethanesulfonate	7.9 x 10⁻⁶[6]
Chloroethanesulfonate	7.5 x 10⁻⁵[6]

Table 3: Potent inhibitors of the methyl-coenzyme M reductase.[6]

Experimental Protocols of Early Coenzyme M Research

The following sections provide a detailed look at the methodologies employed in the foundational studies of Coenzyme M.

Preparation of Cell-Free Extracts

The ability to study methanogenesis in a cell-free system was crucial for the discovery and characterization of Coenzyme M. The general procedure, as described in the early papers by Wolfe and colleagues, involved the following steps:

• Cell Lysis: Methanogenic bacteria were harvested and resuspended in a buffer solution. The cells were then lysed, typically using a French pressure cell, to release the cellular contents.

• Centrifugation: The resulting lysate was subjected to high-speed centrifugation (e.g., 100,000 x g for 1 hour) to separate the soluble fraction (supernatant) from the particulate cell debris (pellet). The supernatant, containing the enzymes and cofactors of the methanogenic pathway, was used for subsequent assays[4][5].

• Anaerobic Conditions: All steps were performed under strictly anaerobic conditions to protect the oxygen-sensitive components of the methylreductase system.

Assay for Methyl-Coenzyme M Reductase Activity

The activity of the methyl-coenzyme M reductase system was typically measured by quantifying the amount of methane produced over time.

• Reaction Mixture: A typical reaction mixture contained the cell-free extract (source of the enzyme system), methyl-coenzyme M (substrate), ATP, and magnesium chloride in a suitable buffer at the optimal pH.

• Incubation: The reaction was initiated by adding one of the components (e.g., ATP) and then incubated at the optimal temperature (e.g., 65°C for M. thermoautotrophicum).

• Methane Quantification: The methane produced in the headspace of the reaction vessel was measured using gas chromatography.

Visualizing the Core Concepts

The following diagrams illustrate the key pathways and logical relationships in the early research on Coenzyme M function.

Caption: Logical flow from the discovery to the functional understanding of Coenzyme M.

Caption: A simplified workflow for early in vitro methanogenesis assays.

Conclusion

The early research on Coenzyme M, pioneered by R.S. Wolfe and his colleagues, stands as a testament to the power of systematic biochemical investigation. Through the use of cell-free extracts and meticulous experimentation, they not only discovered a novel cofactor but also elucidated its structure and central role in one of life's most ancient metabolic pathways. This foundational work paved the way for a deeper understanding of methanogenesis and continues to inform research in areas ranging from microbial ecology and evolution to bioenergy and the development of specific inhibitors for controlling methane emissions. The detailed quantitative data and experimental protocols from these early studies remain a valuable resource for scientists today.

References

• 1. A new coenzyme of methyl transfer, coenzyme M - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Structure and methylation of coenzyme M(HSCH2CH2SO3) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. journals.asm.org [journals.asm.org]
• 5. ATP activation and properties of the methyl coenzyme M reductase system in Methanobacterium thermoautotrophicum - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Preparation of coenzyme M analogues and their activity in the methyl coenzyme M reductase system of Methanobacterium thermoautotrophicum - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Enzymatic Mechanism of Methyl-Coenzyme M Reductase

Authored for: Researchers, Scientists, and Drug Development Professionals

Abstract

Methyl-coenzyme M reductase (MCR) is the central enzyme in the biological methane (B114726) metabolic cycle, responsible for both the final step in methanogenesis and the initial activation step in the anaerobic oxidation of methane (AOM). This enzyme, unique to archaea, catalyzes the conversion of methyl-coenzyme M (CH₃-S-CoM) and coenzyme B (HS-CoB) into methane (CH₄) and a heterodisulfide (CoM-S-S-CoB). The reaction is notable for its use of a unique nickel-containing prosthetic group, coenzyme F430, which is central to the catalytic activity. Understanding the intricate mechanism of MCR is critical for developing inhibitors to mitigate methane emissions and for harnessing its catalytic power for biofuel production. This guide provides a comprehensive overview of the MCR structure, the proposed catalytic mechanisms, key quantitative data, and the experimental protocols used to elucidate its function.

Core Components of the MCR System

The catalytic activity of Methyl-Coenzyme M Reductase relies on a complex interplay between its protein structure and essential cofactors.

Enzyme Structure

Methyl-coenzyme M reductase is a large, ~300 kDa protein complex with a heterohexameric structure, typically arranged as an α₂β₂γ₂ oligomer. This arrangement creates two identical active sites, each located at the bottom of a long, narrow, and predominantly hydrophobic channel that extends approximately 50 Å from the protein surface. This channel physically sequesters the reaction from the aqueous environment and dictates the substrate binding order.

Key Cofactors

• Coenzyme F430: At the heart of each active site lies coenzyme F430, a nickel-containing hydrocorphinoid, which is a reduced tetrapyrrole macrocycle. This cofactor is the catalytic engine of the enzyme. For MCR to be active, the central nickel atom must be in the +1 oxidation state (Ni(I)). Inactive forms of the enzyme contain Ni(II) or Ni(III).

• Coenzyme M (HS-CoM): Known as 2-mercaptoethanesulfonate, its methylated form, methyl-coenzyme M (CH₃-S-CoM or methyl-SCoM), serves as the methyl donor in the methanogenic reaction.

• Coenzyme B (HS-CoB): This cofactor, N-7-mercaptoheptanoylthreonine phosphate, functions as the electron donor (reductant) in the forward (methanogenic) reaction.

The MCR Catalytic Cycle and Proposed Mechanisms

The conversion of methyl-coenzyme M to methane is a chemically challenging reaction. The mechanism involves a strictly ordered binding of substrates and proceeds through several proposed, highly reactive intermediates.

Substrate Binding: A Strictly Ordered Ternary Complex

Kinetic studies have revealed that the MCR reaction follows a strictly ordered ternary complex mechanism.

• Methyl-SCoM Binding: The first substrate, methyl-SCoM, enters the hydrophobic channel and binds to the active site. The MCR·methyl-SCoM binary complex is productive.

• Coenzyme B Binding: Subsequently, coenzyme B binds to the MCR·methyl-SCoM complex. This binding event is crucial as it induces a significant conformational change in the active site, which is necessary to position the substrates correctly for the chemical reaction to occur. Binding of coenzyme B first creates an inhibitory complex to which methyl-SCoM binds very weakly, thus enforcing the correct order.

Proposed Catalytic Mechanisms

While the precise mechanism has been a subject of extensive research, several pathways have been proposed. The methyl-radical mechanism (Mechanism II) is now the most widely supported by experimental and computational evidence.

• Mechanism I (Organometallic Pathway): This early proposal involves a nucleophilic attack by the Ni(I) center of F430 directly on the methyl group of methyl-SCoM in an Sₙ2-type reaction. This would generate a methyl-Ni(III) organometallic intermediate and a CoM thiolate (CoM-S⁻).

• Mechanism II (Methyl-Radical Pathway): The currently favored mechanism posits that the Ni(I) center attacks the thioether sulfur of methyl-SCoM. This initiates a homolytic cleavage of the methyl-sulfur bond, producing a highly reactive methyl radical (•CH₃) and a Ni(II)-thiolate complex. The methyl radical then abstracts a hydrogen atom from the thiol group of coenzyme B (HS-CoB) to form methane. This leaves a coenzyme B thiyl radical (•S-CoB), which subsequently reacts with the Ni(II)-SCoM intermediate to form the heterodisulfide product and regenerate the active Ni(I) state.

• Mechanism III: A third, less discussed mechanism suggests a nucleophilic attack of Ni(I) on the sulfur of methyl-SCoM, leading to the formation of a Ni(III)-SCoM species and a highly reactive methyl anion (CH₃⁻), which would then be protonated to yield methane.

Quantitative Enzymatic Data

The study of MCR has yielded critical quantitative data that define its catalytic efficiency, substrate affinity, and the spectral properties of its unique cofactor. This information is essential for building accurate models of its mechanism and for designing targeted inhibitors.

Parameter	Description	Value(s)	Source Organism / Conditions
Kinetic Parameters
Vₘₐₓ (apparent)	Maximum reaction velocity	Up to 100 µmol·min⁻¹·mg⁻¹	M. marburgensis (MCR I-red1), 60°C
kₒᵦₛ (chemical step)	Observed rate constant for the conversion of the ternary complex to products	20 s⁻¹	M. marburgensis, 25°C
Kₘ (app) for CH₃-S-CoM	Michaelis constant for methyl-coenzyme M	0.7 ± 0.2 mM (MCR I)1.4 ± 0.2 mM (MCR II)	M. marburgensis
Kₘ (app) for HS-CoB	Michaelis constant for coenzyme B	0.2 ± 0.1 mM (MCR I)0.5 ± 0.2 mM (MCR II)	M. marburgensis
Dissociation Constants
Kₔ for HS-CoB	Dissociation constant for Coenzyme B binding to the MCR·CH₃-S-CoM complex	79 µM	M. marburgensis
Kₔ for CH₃-S-CoM	Dissociation constant for methyl-SCoM binding to the inhibitory MCR·HS-CoB complex	56 mM (highly disfavored)	M. marburgensis
Spectroscopic Properties
λₘₐₓ for Ni(I)F430	UV-Vis absorption maxima for the active Ni(I) state (MCRred1)	382 nm, 754 nm	M. marburgensis
λₘₐₓ for Ni(II)F430	UV-Vis absorption maximum for the inactive Ni(II) state (MCRsilent)	420-430 nm	M. marburgensis
EPR g-values	Electron Paramagnetic Resonance g-values characteristic of the Ni(I) signal in MCRred1	g = 2.25, 2.070, 2.060	M. thermoautotrophicum

Table 1: Summary of key quantitative data for Methyl-Coenzyme M Reductase. Data compiled from multiple studies to provide a comparative overview.

Key Experimental Protocols

Elucidating the MCR mechanism has required a combination of structural biology, enzymology, and advanced spectroscopic techniques.

X-ray Crystallography of MCR

• Objective: To determine the three-dimensional atomic structure of the MCR enzyme in various states (e.g., substrate-bound, product-bound, inactive).

• Methodology:

  • Protein Expression and Purification: The MCR complex is purified from native sources, such as Methanothermobacter marburgensis, under strictly anaerobic conditions to prevent irreversible oxidation.

  • Crystallization: Purified MCR is crystallized, typically using the sitting-drop or hanging-drop vapor diffusion method. A solution of the concentrated enzyme is mixed with a precipitant solution (e.g., containing polyethylene (B3416737) glycol) and allowed to equilibrate against a larger reservoir of the precipitant. This slowly increases the protein concentration to a supersaturated state, promoting the formation of ordered, single crystals. This remains a significant bottleneck in structural studies.

  • X-ray Diffraction Data Collection: A single, high-quality crystal is cryo-cooled in liquid nitrogen and mounted in a high-intensity X-ray beam, usually at a synchrotron source. As the crystal is rotated, it diffracts the X-rays into a specific pattern of spots, which are recorded on a detector.

  • Structure Determination: The intensities of the diffracted spots are measured, and computational methods are used to solve the "phase problem." This allows for the calculation of an electron density map, into which the atomic model of the protein and its cofactors is built and refined.

MCR Enzymatic Activity Assay

• Objective: To measure the rate of methane formation and determine kinetic parameters like Kₘ and Vₘₐₓ.

• Methodology:

  • Anaerobic Conditions: All steps must be performed under a strictly anaerobic atmosphere (e.g., in an anaerobic glovebox) as the active Ni(I) state of MCR is extremely oxygen-sensitive.

  • Enzyme Activation: Purified MCR is often in an inactive Ni(II) state (MCRsilent). It must be reductively activated to the Ni(I) state (MCRred1). This is commonly achieved in vitro by incubating the enzyme with a strong reductant like titanium(III) citrate (B86180).

  • Reaction Setup: The assay is conducted in sealed, anaerobic vials at a controlled temperature. The reaction mixture contains an anaerobic buffer (e.g., Tris-HCl), the activated MCR enzyme, methyl-coenzyme M, and coenzyme B. For continuous activity measurement, a regenerating system (e.g., Ti(III) citrate and catalytic cobalamin) is often included to reduce the CoM-S-S-CoB product back to HS-CoM and HS-CoB.

  • Reaction and Quenching: The reaction is initiated by adding one of the substrates. At defined time points, the reaction is stopped (quenched), typically by adding an acid or a strong inhibitor.

  • Methane Quantification: A sample of the vial's headspace gas is withdrawn using a gas-tight syringe and injected into a Gas Chromatograph equipped with a Flame Ionization Detector (GC-FID) to accurately quantify the amount of methane produced.

Rapid-Quench and Stopped-Flow Spectroscopy

• Objective: To study the kinetics of pre-steady-state reaction steps and to detect and characterize transient reaction intermediates.

• Methodology:

  • Reactant Preparation: Solutions of the active MCRred1 enzyme and the substrates (methyl-SCoM and HS-CoB) are prepared in separate syringes under anaerobic conditions.

  • Rapid Mixing: A stopped-flow instrument rapidly and efficiently mixes the contents of the syringes (e.g., enzyme and substrate) in milliseconds.

  • Spectroscopic Monitoring: The reaction is monitored in real-time as it occurs in an observation cell. Changes in spectroscopic signals are recorded over time. For MCR, this often involves:

    • UV-Visible Spectroscopy: Monitoring the change in absorbance at wavelengths characteristic of the F430 cofactor's oxidation state (e.g., the decay of the Ni(I) signal at 382 nm).

    • EPR Spectroscopy: Monitoring the disappearance of the characteristic Ni(I) EPR signal, which provides a direct measure of the first chemical step.

  • Rapid-Quench: In this variation, the reaction is stopped after a specific, short time interval by mixing it with a quenching solution (e.g., acid). The quenched sample is then analyzed using techniques like EPR or mass spectrometry to identify intermediates trapped at that time point.

Visualized Workflows and Mechanisms

Diagrams created using Graphviz to illustrate key processes.

Caption: Overall reaction catalyzed by Methyl-Coenzyme M Reductase.

Caption: The proposed methyl-radical catalytic cycle of MCR (Mechanism II).

Caption: Experimental workflow for a typical MCR enzyme activity assay.

Conclusion and Future Outlook

The enzymatic mechanism of methyl-coenzyme M reductase represents a masterful solution to the challenge of methane metabolism. While the methyl-radical mechanism is strongly supported, many questions remain, particularly regarding the precise structural dynamics during catalysis and the activation process of the enzyme in vivo. Further research, combining advanced time-resolved spectroscopy, crystallography with trapped intermediates, and computational modeling, will continue to refine our understanding. For drug development professionals, the deep active site channel and the unique F430 cofactor present compelling targets for the design of specific inhibitors aimed at controlling methane emissions from methanogenic archaea. For scientists in biotechnology, a deeper mechanistic knowledge is the foundation for engineering MCR and related enzymes for the sustainable bioconversion of methane into more valuable chemicals.

Spectroscopic Properties of Methyl Coenzyme M and its Derivatives: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl coenzyme M (CH₃-S-CoM), chemically known as sodium 2-(methylthio)ethanesulfonate, is a pivotal molecule in the biogeochemical cycling of methane (B114726). It serves as the direct precursor to methane in the final step of methanogenesis, a metabolic process carried out by archaea. This reaction is catalyzed by the enzyme methyl-coenzyme M reductase (MCR), which contains a nickel-containing prosthetic group called coenzyme F430. Understanding the spectroscopic properties of methyl coenzyme M and its derivatives, such as coenzyme M (HS-CoM), is fundamental for elucidating the mechanism of methane formation, for developing inhibitors of methanogenesis, and for potential applications in biocatalysis. This guide provides a comprehensive overview of the spectroscopic characteristics of these compounds, detailed experimental protocols, and a visualization of the relevant biochemical pathway.

Quantitative Spectroscopic Data

The following tables summarize the key spectroscopic data for methyl coenzyme M and its immediate precursor, coenzyme M.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the structure of methyl coenzyme M and its derivatives. Spectra are typically recorded in deuterium (B1214612) oxide (D₂O) due to the high solubility of these sulfonated compounds in water.

Table 1: ¹H NMR Spectroscopic Data (D₂O)

Compound	Proton Assignment	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
Methyl Coenzyme M	-S-CH₃	~2.1	s	-
(CH₃-S-CH₂CH₂SO₃⁻)	-S-CH₂ -	~2.8	t	~7.5
-CH₂ -SO₃⁻	~3.1	t	~7.5
Coenzyme M	-SH	(exchangeable)	-	-
(HS-CH₂CH₂SO₃⁻)	-S-CH₂ -	~2.7	t	~7.5
-CH₂ -SO₃⁻	~3.0	t	~7.5

s = singlet, t = triplet

Table 2: ¹³C NMR Spectroscopic Data (D₂O)

Compound	Carbon Assignment	Chemical Shift (δ, ppm)
Methyl Coenzyme M	-S-C H₃	~15
(CH₃-S-CH₂CH₂SO₃⁻)	-S-C H₂-	~35
-C H₂-SO₃⁻	~55
Coenzyme M	-S-C H₂-	~25
(HS-CH₂CH₂SO₃⁻)	-C H₂-SO₃⁻	~58

Mass Spectrometry (MS)

Electrospray ionization mass spectrometry (ESI-MS) is well-suited for the analysis of these polar, ionic compounds. Data is typically acquired in negative ion mode due to the sulfonate group.

Table 3: ESI-MS Spectroscopic Data (Negative Ion Mode)

Compound	Formula	Calculated Monoisotopic Mass (Da)	Observed Ion [M-H]⁻ (m/z)	Key Fragment Ions (m/z)
Methyl Coenzyme M	C₃H₇O₃S₂⁻	155.98	155.0	80 ([SO₃]⁻), 97 ([CH₂SO₃]⁻)
Coenzyme M	C₂H₅O₃S₂⁻	141.97	141.0	80 ([SO₃]⁻), 97 ([CH₂SO₃]⁻)

Vibrational Spectroscopy (FTIR & Raman)

Vibrational spectroscopy provides information about the functional groups present in the molecules. For solid samples, FTIR is often performed using KBr pellets. Raman spectroscopy is particularly useful for aqueous solutions.

Table 4: Key Vibrational Spectroscopy Peaks (cm⁻¹)

Compound	Functional Group	FTIR (Solid, KBr)	Raman (Aqueous)
Methyl Coenzyme M	C-H stretch (methyl/methylene)	2900-3000	2900-3000
S-O stretch (sulfonate)	~1200 (asymmetric), ~1050 (symmetric)	~1050
C-S stretch	600-800	600-800
Coenzyme M	S-H stretch	~2550	Weak or absent
C-H stretch (methylene)	2900-3000	2900-3000
S-O stretch (sulfonate)	~1200 (asymmetric), ~1050 (symmetric)	~1050
C-S stretch	600-800	600-800

UV-Vis Spectroscopy

Aliphatic thioethers and sulfonates, such as methyl coenzyme M, do not possess strong chromophores and therefore do not exhibit significant absorption in the UV-Vis region (200-800 nm). Any observed absorbance is typically weak and occurs at wavelengths below 220 nm.

Experimental Protocols

Synthesis of Methyl Coenzyme M

Methyl coenzyme M can be synthesized from coenzyme M (sodium 2-mercaptoethanesulfonate) and methyl iodide.

Materials:

• Sodium 2-mercaptoethanesulfonate (Coenzyme M sodium salt)

• Methyl iodide (CH₃I)

• Anhydrous ethanol

• Sodium hydroxide (B78521) (NaOH)

• Deionized water

Procedure:

• Dissolve sodium 2-mercaptoethanesulfonate in a minimal amount of deionized water.

• Add a stoichiometric equivalent of sodium hydroxide to deprotonate the thiol group, forming the thiolate.

• Add a slight excess of methyl iodide to the solution.

• Stir the reaction mixture at room temperature for several hours. The reaction can be monitored by TLC or NMR.

• Upon completion of the reaction, the solvent can be removed under reduced pressure.

• The resulting solid can be recrystallized from a solvent system such as ethanol/water to yield pure sodium 2-(methylthio)ethanesulfonate.

• The purity of the synthesized methyl coenzyme M should be confirmed by ¹H NMR spectroscopy.[1]

NMR Spectroscopy

Sample Preparation (¹H and ¹³C NMR):

• Dissolve 5-10 mg of the sample (methyl coenzyme M or coenzyme M) in approximately 0.6 mL of deuterium oxide (D₂O).

• Transfer the solution to a 5 mm NMR tube.

• A small amount of a reference standard, such as 3-(trimethylsilyl)propionic-2,2,3,3-d₄ acid sodium salt (TSP), can be added for chemical shift calibration (δ = 0.00 ppm).

Data Acquisition:

• Instrument: A high-field NMR spectrometer (e.g., 400 MHz or higher).

• ¹H NMR: Acquire a one-dimensional proton spectrum. Typical parameters include a 90° pulse, a relaxation delay of 1-5 seconds, and a sufficient number of scans to achieve a good signal-to-noise ratio. The residual HDO signal (around 4.79 ppm) can be suppressed if necessary.

• ¹³C NMR: Acquire a one-dimensional carbon spectrum with proton decoupling. A larger number of scans and a longer relaxation delay may be required compared to ¹H NMR.

Mass Spectrometry

Sample Preparation (ESI-MS):

• Prepare a stock solution of the sample in a suitable solvent, such as a mixture of methanol (B129727) and water (e.g., 1 mg/mL).

• Dilute the stock solution to a final concentration of approximately 1-10 µg/mL in the ESI-MS mobile phase (e.g., 50:50 acetonitrile:water with 0.1% formic acid for positive mode, or a similar solvent system with a small amount of ammonium (B1175870) hydroxide for negative mode). High concentrations of non-volatile salts should be avoided.[2]

• Filter the final solution through a 0.2 µm syringe filter to remove any particulates.

Data Acquisition:

• Instrument: An electrospray ionization mass spectrometer (e.g., Q-TOF, Orbitrap).

• Ionization Mode: Negative ion mode is generally preferred for sulfonated compounds.

• Analysis: Infuse the sample solution directly into the mass spectrometer or inject it via an HPLC system. Acquire full scan mass spectra over a relevant m/z range (e.g., 50-500). For structural confirmation, tandem mass spectrometry (MS/MS) can be performed on the parent ion of interest.

FTIR Spectroscopy

Sample Preparation (KBr Pellet Method):

• Thoroughly dry spectroscopy-grade potassium bromide (KBr) to remove any adsorbed water.

• In an agate mortar, grind 1-2 mg of the solid sample to a fine powder.

• Add approximately 100-200 mg of the dry KBr to the mortar and gently mix with the sample.

• Transfer the mixture to a pellet press die.

• Apply pressure (typically several tons) under vacuum to form a transparent or translucent pellet.[3][4]

Data Acquisition:

• Instrument: A Fourier-transform infrared spectrometer.

• Procedure: Place the KBr pellet in the sample holder of the spectrometer.

• Analysis: Acquire a background spectrum of the empty sample compartment. Then, acquire the sample spectrum. The spectrum is typically recorded from 4000 to 400 cm⁻¹.

Raman Spectroscopy

Sample Preparation (Aqueous Solution):

• Prepare an aqueous solution of the sample at a known concentration (e.g., 10-100 mg/mL) in deionized water.

• Filter the solution to remove any particulate matter.

• Transfer the solution to a suitable sample holder, such as a quartz cuvette or a glass capillary tube.

Data Acquisition:

• Instrument: A Raman spectrometer equipped with a laser source (e.g., 532 nm or 785 nm).

• Procedure: Place the sample in the spectrometer and focus the laser beam into the solution.

• Analysis: Acquire the Raman spectrum over a desired range of Raman shifts (e.g., 200-3500 cm⁻¹). The acquisition time and laser power should be optimized to obtain a good signal-to-noise ratio while avoiding sample degradation. A spectrum of the solvent should also be acquired for background subtraction.[5]

Signaling Pathways and Experimental Workflows

Methylotrophic Methanogenesis Pathway

Methyl coenzyme M is a central intermediate in all methanogenic pathways. The diagram below illustrates its role in the methylotrophic pathway, where methylated compounds such as methanol are converted to methane.

Caption: Methylotrophic methanogenesis pathway.

Experimental Workflow for Spectroscopic Analysis

The following diagram outlines a general workflow for the synthesis and spectroscopic characterization of methyl coenzyme M.

Caption: Workflow for synthesis and analysis.

References

• 1. rsc.org [rsc.org]
• 2. journals.asm.org [journals.asm.org]
• 3. researchgate.net [researchgate.net]
• 4. thieme-connect.de [thieme-connect.de]
• 5. Organic Syntheses Procedure [orgsyn.org]

The Thermodynamics of Methyl Coenzyme M Reductase: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl Coenzyme M Reductase (MCR) is a pivotal enzyme in the global carbon cycle, catalyzing the final, methane-forming step in methanogenic archaea and the initial, methane-activating step in anaerobic methanotrophic archaea (ANME).[1][2] The reaction involves the conversion of methyl-coenzyme M (CH₃-S-CoM) and coenzyme B (HS-CoB) to methane (B114726) (CH₄) and a heterodisulfide of CoM and CoB (CoM-S-S-CoB).[1][2] Understanding the thermodynamics of this reaction is crucial for fields ranging from bioenergy production to the development of inhibitors for mitigating methane emissions, a potent greenhouse gas. This guide provides an in-depth analysis of the thermodynamic parameters governing the MCR reaction, details the experimental protocols used to elucidate these properties, and visualizes the key pathways and workflows.

Core Thermodynamics of the MCR Reaction

The overall reaction catalyzed by MCR is:

CH₃-S-CoM + HS-CoB ⇌ CH₄ + CoM-S-S-CoB

This reaction is exergonic under standard physiological conditions, providing the metabolic energy for methanogens.

Quantitative Thermodynamic Data

A summary of the available quantitative thermodynamic and kinetic data for the MCR reaction is presented in the tables below.

Parameter	Value	Conditions	Source
Standard Gibbs Free Energy Change (ΔG°')	-30 kJ/mol	Standard biochemical conditions (pH 7, 25°C)	[3]
Observed Rate Constant (k_obs)	20 s⁻¹	25°C	[1][4]

Species	Binding Partner	Dissociation Constant (K_d)	Conditions	Source
MCR_red1 (Ni(I) state)	Methyl-SCoM	5 ± 2 µM	25°C	[5]
MCR_red1 (Ni(I) state)	CoB₇SH	105 ± 17 µM	25°C	[5]
MCR_silent (Ni(II) state)	Methyl-SCoM	43 ± 6 µM	25°C	[5]
MCR_silent (Ni(II) state)	CoB₇SH	105 ± 17 µM	25°C	[5]
MCR·methyl-SCoM complex	CoB₇SH	79 µM	25°C	[1][4]
MCR·CoB₇SH complex	Methyl-SCoM	56 mM (inhibitory)	25°C	[1][4]

Experimental Protocols

The determination of the thermodynamic and kinetic parameters of the MCR reaction relies on a suite of sophisticated biophysical techniques. Detailed methodologies for key experiments are outlined below.

Stopped-Flow Spectrophotometry

This technique is employed to study the pre-steady-state kinetics of the MCR reaction by rapidly mixing the enzyme with its substrates and monitoring the reaction in real-time.

• Objective: To measure the rates of formation and decay of reaction intermediates by observing changes in their absorbance spectra.

• Principle: Solutions of MCR and its substrates (methyl-SCoM and CoB₇SH) are rapidly forced from separate syringes into a mixing chamber. The resulting mixture then flows into an observation cell where the absorbance is monitored over time. The flow is abruptly stopped, and the subsequent spectral changes are recorded on a millisecond timescale.

• Protocol Outline:

  • Sample Preparation:

    • Purify MCR to homogeneity and ensure it is in its active Ni(I) state (MCR_red1).[6] The concentration of MCR_red1 can be determined spectrophotometrically using the extinction coefficient at 385 nm (ε = 27.0 mM⁻¹ cm⁻¹).[5]

    • Prepare substrate solutions (methyl-SCoM and CoB₇SH) in an anaerobic buffer matched to the enzyme solution.

  • Instrument Setup:

    • Set up a stopped-flow spectrophotometer with the observation cell thermostatted to the desired temperature (e.g., 25°C).

    • Select appropriate wavelengths for monitoring the reaction. For MCR, changes in the Ni center's oxidation state can be monitored at 385 nm and 420 nm.[5]

  • Data Acquisition:

    • Load the enzyme and substrate solutions into the instrument's syringes.

    • Initiate the mixing process. The instrument will rapidly mix the reactants and start recording the absorbance change as a function of time.

  • Data Analysis:

    • The resulting kinetic traces are fitted to appropriate exponential equations to determine the observed rate constants (k_obs) for the different phases of the reaction.

Chemical Quench-Flow

This method allows for the trapping and analysis of reaction intermediates at specific time points.

• Objective: To determine the concentration of substrates, intermediates, and products at various times during the reaction.

• Principle: Reactants are mixed and allowed to react for a specific duration in a "delay line". The reaction is then rapidly stopped ("quenched") by mixing with a quenching solution (e.g., a strong acid or base). The quenched sample is then analyzed by methods such as mass spectrometry or chromatography.

• Protocol Outline:

  • Sample and Reagent Preparation:

    • Prepare MCR and substrate solutions as for stopped-flow spectrophotometry.

    • Prepare a quenching solution that will effectively and instantaneously stop the reaction.

  • Instrument Setup:

    • A chemical quench-flow apparatus is used, which consists of syringes for the reactants and the quencher, a mixer, and a delay line of variable length.

  • Experiment Execution:

    • The enzyme and substrate solutions are mixed and flow through the delay line. The reaction time is determined by the flow rate and the length of the delay line.

    • At the end of the delay line, the reaction mixture is rapidly mixed with the quenching solution.

    • The quenched sample is collected for analysis.

  • Analysis:

    • The concentrations of reactants, intermediates, and products in the quenched samples are quantified using appropriate analytical techniques. This data is then used to construct a time course of the reaction.

Electron Paramagnetic Resonance (EPR) Spectroscopy

EPR spectroscopy is a magnetic resonance technique used to study species with unpaired electrons, such as the Ni(I) and Ni(III) states of the F430 cofactor in MCR.

• Objective: To monitor the changes in the electronic state of the nickel center during the reaction and to characterize paramagnetic intermediates.

• Principle: A sample is placed in a strong magnetic field and irradiated with microwaves. Unpaired electrons will absorb microwaves at specific frequencies, depending on their environment. The resulting EPR spectrum provides information about the oxidation state and coordination geometry of the paramagnetic center.

• Protocol Outline:

  • Sample Preparation:

    • Prepare highly concentrated and pure samples of MCR in the desired state (e.g., MCR_red1).

    • For studying reaction intermediates, the reaction can be initiated and then rapidly frozen ("freeze-quench") at specific time points to trap the intermediates for EPR analysis.

  • EPR Measurement:

    • The frozen sample is placed in the EPR spectrometer's resonant cavity.

    • EPR spectra are recorded at cryogenic temperatures (e.g., liquid helium temperature).

  • Data Analysis:

    • The g-values and hyperfine coupling constants from the EPR spectrum are analyzed to identify the specific nickel species present and their structural properties.

Isothermal Titration Calorimetry (ITC)

ITC is a powerful technique for directly measuring the heat changes associated with binding events, allowing for the determination of all thermodynamic parameters of binding in a single experiment.

• Objective: To determine the binding affinity (K_d), stoichiometry (n), enthalpy (ΔH), and entropy (ΔS) of substrate binding to MCR.

• Principle: A solution of one binding partner (the "ligand," e.g., methyl-SCoM or CoB₇SH) is titrated into a solution of the other binding partner (the "macromolecule," e.g., MCR) in a sample cell. The heat released or absorbed upon binding is measured.

• Protocol Outline:

  • Sample Preparation:

    • Prepare purified MCR and substrate solutions in the same buffer to minimize heats of dilution.

    • The concentrations of the enzyme and substrates must be accurately known.

  • ITC Experiment:

    • The MCR solution is placed in the sample cell of the calorimeter, and the substrate solution is loaded into the injection syringe.

    • A series of small injections of the substrate are made into the enzyme solution, and the resulting heat change is measured for each injection.

  • Data Analysis:

    • The integrated heat data is plotted against the molar ratio of ligand to macromolecule.

    • This binding isotherm is then fitted to a suitable binding model to extract the thermodynamic parameters (K_d, n, ΔH). The Gibbs free energy (ΔG) and entropy (ΔS) of binding can then be calculated using the equation: ΔG = -RTln(K_a) = ΔH - TΔS, where K_a = 1/K_d.

Mandatory Visualizations

MCR Catalytic Cycle Pathway

The following diagram illustrates the strictly ordered ternary complex mechanism of the methyl coenzyme M reductase reaction.

Caption: The ordered ternary complex mechanism of the MCR reaction.

Experimental Workflow for MCR Thermodynamic and Kinetic Analysis

This diagram outlines the logical flow of experiments to characterize the thermodynamics and kinetics of the MCR reaction.

Caption: Workflow for the biophysical characterization of the MCR reaction.

Conclusion

The thermodynamics of the methyl coenzyme M reductase reaction are fundamental to its biological function in both methanogenesis and anaerobic methane oxidation. The reaction is thermodynamically favorable, driven by a negative Gibbs free energy change. The enzyme enforces a strictly ordered substrate binding mechanism, which is crucial for efficient catalysis and avoiding inhibitory dead-end complexes. The experimental protocols detailed herein provide a robust framework for the comprehensive thermodynamic and kinetic characterization of this vital enzyme. Future research focusing on the direct calorimetric measurement of the enthalpy and entropy changes for the overall reaction will provide a more complete thermodynamic profile, further enhancing our understanding of this critical enzyme and aiding in the development of targeted inhibitors and novel biotechnological applications.

References

• 1. The reaction mechanism of methyl-coenzyme M reductase: how an enzyme enforces strict binding order - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The Reaction Mechanism of Methyl-Coenzyme M Reductase: HOW AN ENZYME ENFORCES STRICT BINDING ORDER - PMC [pmc.ncbi.nlm.nih.gov]
• 3. agilent.com [agilent.com]
• 4. genchem1.chem.okstate.edu [genchem1.chem.okstate.edu]
• 5. d-nb.info [d-nb.info]
• 6. chemistry.du.ac.in [chemistry.du.ac.in]

A Technical Guide to the Chemical Synthesis and Purification of Methyl Coenzyme M

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical synthesis and purification of methyl coenzyme M (CH₃-S-CoM), a vital molecule in biochemical research, particularly in studies of methanogenesis and as a key substrate for methyl-coenzyme M reductase (MCR). This document outlines detailed experimental protocols, presents quantitative data in a structured format, and includes visualizations to clarify the process workflows.

Introduction

Methyl coenzyme M, chemically known as sodium 2-(methylthio)ethanesulfonate, is the methylated form of coenzyme M (HS-CoM). It serves as the direct precursor to methane (B114726) in the final step of methanogenesis in archaea. The availability of pure, chemically synthesized methyl coenzyme M is crucial for in vitro studies of the MCR enzyme, for inhibitor screening, and for the development of potential therapeutic agents targeting methanogenic pathways. This guide details a reliable method for its laboratory-scale synthesis and subsequent purification to a high degree of purity.

Chemical Synthesis of Methyl Coenzyme M

The primary route for the chemical synthesis of methyl coenzyme M involves the S-methylation of its precursor, sodium 2-mercaptoethanesulfonate (coenzyme M), using a suitable methylating agent, most commonly methyl iodide.

Synthesis Reaction

The synthesis is a nucleophilic substitution reaction where the thiolate anion of coenzyme M attacks the methyl group of methyl iodide, displacing the iodide ion.

Structural Deep Dive: Unraveling the MCR-1 Active Site for Drug Development

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The emergence of the mobile colistin (B93849) resistance (MCR-1) enzyme represents a significant threat to the efficacy of colistin, a last-resort antibiotic for treating multidrug-resistant Gram-negative infections. MCR-1, a phosphoethanolamine transferase, modifies the lipid A moiety of lipopolysaccharide (LPS), reducing colistin's binding affinity and rendering the antibiotic ineffective.[1][2] A thorough understanding of the MCR-1 active site's structural and functional characteristics is paramount for the development of novel inhibitors to counteract this resistance mechanism. This technical guide provides a comprehensive overview of the MCR-1 active site, including its key residues, catalytic mechanism, and relevant experimental protocols.

Architectural Overview of the MCR-1 Catalytic Domain

The MCR-1 protein is an integral inner membrane enzyme with its catalytic domain residing in the periplasm.[3][4] X-ray crystal structures of the soluble catalytic domain (cMCR-1) have revealed a globular structure belonging to the alkaline phosphatase superfamily fold.[5][6] This domain houses the active site, which is characterized by a tunnel-shaped cavity where the binding of the donor substrate, phosphatidylethanolamine (B1630911) (PE), and the subsequent transfer of the phosphoethanolamine (PEA) group occur.[7]

The MCR-1 Active Site: Key Residues and Their Functional Roles

The catalytic activity of MCR-1 is orchestrated by a concerted action of several key amino acid residues within the active site. These residues are crucial for substrate binding, zinc ion coordination, and the catalytic transfer of the PEA moiety. Site-directed mutagenesis studies have been instrumental in elucidating the specific roles of these residues.[5][8]

Residue	Functional Role	Supporting Evidence
Thr285	Catalytic Nucleophile: The side chain hydroxyl group of Thr285 initiates a nucleophilic attack on the phosphate (B84403) group of the PE substrate, forming a covalent phospho-enzyme intermediate.[9][10]	Mutation of Thr285 to Alanine abolishes MCR-1 activity.[10] The phosphorylated form of Thr285 has been captured in crystal structures.[5]
Glu246	General Base: Activates the Thr285 nucleophile by accepting a proton from its hydroxyl group.[10]	Site-directed mutagenesis studies show that mutations at this position significantly reduce MCR-1 function.[5]
His395	Proton Donor: Protonates the diacylglycerol leaving group during the formation of the phospho-enzyme intermediate.[10]	Mutation of His395 to Alanine completely abrogates enzyme activity.[10]
Asp465	Zinc Coordination: Coordinates with the catalytic zinc ion (Zn1), which is essential for stabilizing the transition state and the phospho-enzyme intermediate.[3]	Structural data from X-ray crystallography confirms its role in the zinc-binding pocket.[3]
His466	Zinc Coordination: Also involved in the coordination of the catalytic zinc ion (Zn1).[3]	Mutagenesis studies have confirmed its importance for MCR-1 activity.[5]
His478	Zinc Coordination and Substrate Binding: Coordinates with a second zinc ion (Zn2) and is also implicated in the binding of the PE substrate.[3]	Structural and mutagenesis data support its dual role in catalysis and substrate recognition.[3]
Glu116	Substrate Binding: Forms hydrogen bonds with the amine group of the PE substrate, contributing to its proper orientation within the active site.[3][7]	Molecular docking studies and mutagenesis have highlighted its role in PE binding.[3][7]
Lys333	Substrate Binding: Involved in the hydrogen bond network that stabilizes the PEA moiety of the substrate.[3]	Deep mutational scanning has identified this residue as critical for MCR-1 function.[5]
Asn329	Substrate Binding: Contributes to the hydrogen bond network that positions the PE substrate for catalysis.[3]	Mutagenesis studies have shown that substitutions at this position decrease MCR-1 activity.[5]

The Catalytic Mechanism: A Two-Step Ping-Pong Reaction

The transfer of the phosphoethanolamine group by MCR-1 follows a two-step ping-pong mechanism.[9][10] This process involves the formation of a covalent enzyme intermediate.

References

• 1. Protocol for Untargeted Lipid ID via UHPLC-Tandem MS - Creative Proteomics [creative-proteomics.com]
• 2. Site Directed Mutagenesis [kingsley.stanford.edu]
• 3. Structural Biology of MCR-1-Mediated Resistance to Polymyxin Antibiotics - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. A new variant of the colistin resistance gene MCR-1 with co-resistance to β-lactam antibiotics reveals a potential novel antimicrobial peptide - PMC [pmc.ncbi.nlm.nih.gov]
• 6. neb.com [neb.com]
• 7. devtoolsdaily.com [devtoolsdaily.com]
• 8. GraphViz Examples and Tutorial [graphs.grevian.org]
• 9. researchgate.net [researchgate.net]
• 10. Catalytic mechanism of the colistin resistance protein MCR-1 - PMC [pmc.ncbi.nlm.nih.gov]

The Evolutionary Tango: A Technical Guide to the Relationship Between Methyl-Coenzyme M Reductase (MCR) in Methanogens and Anaerobic Methanotrophic Archaea (ANME)

For Immediate Release

This technical guide provides a comprehensive overview of the intricate evolutionary relationship between the Methyl-Coenzyme M Reductase (MCR) enzyme in methane-producing archaea (methanogens) and their methane-consuming relatives, the anaerobic methanotrophic archaea (ANME). This document is intended for researchers, scientists, and drug development professionals seeking a deeper understanding of the key enzyme in biological methane (B114726) cycling.

Executive Summary

The Methyl-Coenzyme M Reductase (MCR) is the central enzyme in the biological methane cycle, catalyzing the final step of methanogenesis and the initial step of anaerobic methane oxidation (AOM). The close evolutionary relationship between methanogens and ANME is underscored by the high degree of conservation in their MCR enzymes. It is widely accepted that ANME evolved from methanogenic ancestors, adapting the MCR-driven pathway to operate in reverse. This guide delves into the phylogenetic, structural, and functional nuances that both unite and distinguish the MCR complexes in these two deeply related archaeal lineages. Understanding these differences is critical for developing strategies to modulate methane emissions and for potential biotechnological applications.

Phylogenetic Relationship: A Tale of Shared Ancestry and Divergence

The evolutionary linkage between methanogens and ANME is firmly established through phylogenetic analysis of the alpha subunit of the MCR gene, mcrA. This gene serves as a robust molecular marker for both groups. Phylogenetic trees constructed from mcrA sequences consistently show that ANME clades branch within or adjacent to methanogenic orders, particularly the Methanosarcinales.[1][2] This strongly suggests that the capacity for anaerobic methane oxidation is a derived trait that evolved from methanogenesis.

While vertical descent is the primary driver of MCR evolution, evidence for horizontal gene transfer (HGT) of the mcr operon has also been observed, contributing to the complex evolutionary history of this enzyme.[3][4][5]

Quantitative Phylogenetic Data

The following tables summarize the quantitative data on the genetic relatedness of MCR from various methanogenic and ANME lineages.

MCR Subunit	ANME-2c vs. ANME-2d (V)	ANME-2c vs. Methanogen (Methermicoccus shengliensis)	ANME-2d (V) vs. Methanogen (Methermicoccus shengliensis)
α (McrA)	63.6%	Data not available	Data not available
β (McrB)	61.5%	Data not available	Data not available
γ (McrG)	71.4%	Data not available	Data not available
Table 1: Amino acid sequence identity of MCR subunits between different ANME-2 clades and a methanogen.[1]

Phylogenetic Group	Average Sequence Similarity of mcrA within Genus	Average Sequence Similarity of mcrA within Family
Methanogens	88.9%	79.0%
Table 2: Average sequence similarity of the mcrA gene within methanogenic archaea.

Structural and Functional Comparisons: A Story of Subtle Adaptation

The overall three-dimensional structure of the MCR complex (an α₂β₂γ₂ hexamer) is remarkably conserved between methanogens and ANME.[5] However, key differences in the active site, post-translational modifications (PTMs), and associated cofactors point to functional adaptations for catalyzing the reverse reaction.

The Active Site and Coenzyme F430

The active site of MCR contains a unique nickel-containing prosthetic group, coenzyme F430. In most methanogens, this cofactor is in its canonical form. However, in ANME-1, a modified 17²-methylthio-F430 has been identified.[5][6] This modification is accommodated by a key amino acid substitution in the MCR active site: a valine in ANME-1 replaces a glutamine residue found in most methanogens.[6][7] This substitution creates the necessary space for the bulkier modified cofactor. MCR from ANME-2, in contrast, appears to utilize the canonical F430 cofactor, similar to methanogens.[1]

Post-Translational Modifications (PTMs)

MCR is subject to a variety of unusual PTMs near its active site, which are thought to fine-tune its catalytic activity. While some PTMs are conserved across both methanogens and ANME, others are lineage-specific, suggesting distinct evolutionary pressures.

Post-Translational Modification	Methanogens (General)	ANME-1	ANME-2c	ANME-2d
N¹-methylhistidine	Conserved	Conserved	Conserved	Conserved
5-(S)-methylarginine	Conserved	Conserved	Conserved	Conserved
Thioglycine	Conserved	Conserved	Conserved	Conserved
S-methylcysteine	Variable	Absent	Conserved	Conserved
2-(S)-methylglutamine	Variable	Absent	Conserved	Absent
Didehydroaspartate	Variable	Absent	Conserved	Conserved
6-hydroxytryptophan	Variable	Present	Conserved	Conserved
7-hydroxytryptophan	Absent	Present	Absent	Absent
S-oxymethionine	Absent	Present	Absent	Absent
3-(S)-methylhistidine	Absent	Absent	Absent	Present
Table 3: Distribution of known post-translational modifications in the MCR-alpha subunit of various methanogens and ANME clades.[6][7][8][9][10]

Enzyme Kinetics

A comprehensive comparison of the kinetic parameters of MCR from methanogens and ANME is hampered by the difficulty in cultivating ANME archaea. Consequently, detailed in vitro kinetic data for ANME MCR is largely unavailable. However, studies on methanogenic MCR have provided some insights.

Organism	Substrate	Km	Vmax
Methanothermobacter marburgensis	Methyl-CoM	~0.3 mM	~100 µmol/min/mg
Wintergreen Lake Sediment (methanogens)	H₂	~0.024 µmol/g	~0.64 µmol CH₄/g/h
Wintergreen Lake Sediment (methanogens)	Acetate	-	~163 nmol CH₄/g/h
Table 4: Available kinetic parameters for MCR from methanogenic sources.[11]

It is hypothesized that the kinetic properties of ANME MCR are tuned to favor methane oxidation under the high methane and low coenzyme M/B concentrations typical of their environments.

Mandatory Visualizations

Signaling Pathways and Logical Relationships

Caption: The reverse methanogenesis pathway in ANME archaea.

Caption: Electron transport chain in ANME archaea.

Caption: Workflow for characterizing a novel MCR enzyme.

Experimental Protocols

Heterologous Expression and Purification of MCR in Methanococcus maripaludis

This protocol is adapted from established methods for expressing archaeal proteins in a native-like environment.[12]

5.1.1 Strain and Plasmid Construction

• Synthesize the mcrBDCGA operon from the target ANME or methanogen, codon-optimized for M. maripaludis.

• Incorporate a C-terminal Strep-tag II on the mcrA subunit for affinity purification.

• Clone the synthesized operon into a suitable E. coli-M. maripaludis shuttle vector under the control of a strong, constitutive promoter (e.g., Pmcr).

• Transform the resulting plasmid into E. coli for plasmid propagation and verification by sequencing.

• Transform the verified plasmid into M. maripaludis via polyethylene (B3416737) glycol (PEG)-mediated transformation.

5.1.2 Cultivation and Protein Expression

• Grow the transformed M. maripaludis strain in a suitable anaerobic medium (e.g., McNA) under a H₂/CO₂ (80:20) atmosphere at 37°C.

• Monitor cell growth by measuring optical density at 600 nm (OD₆₀₀).

• Harvest cells in the late exponential phase by centrifugation at 10,000 x g for 20 minutes at 4°C under anaerobic conditions.

5.1.3 Protein Purification

• Resuspend the cell pellet in an anaerobic lysis buffer (50 mM Tris-HCl pH 7.6, 300 mM NaCl, 1 mM DTT, and protease inhibitors).

• Lyse the cells by sonication on ice.

• Clarify the lysate by ultracentrifugation at 100,000 x g for 1 hour at 4°C.

• Load the supernatant onto a Strep-Tactin affinity chromatography column pre-equilibrated with lysis buffer.

• Wash the column with 10 column volumes of wash buffer (50 mM Tris-HCl pH 7.6, 300 mM NaCl, 1 mM DTT).

• Elute the MCR complex with elution buffer (wash buffer containing 2.5 mM desthiobiotin).

• Assess purity by SDS-PAGE and concentrate the purified protein using an appropriate molecular weight cut-off centrifugal filter.

Phylogenetic Analysis of mcrA Gene Sequences

This protocol outlines the steps for constructing a phylogenetic tree from mcrA sequences.

5.2.1 Sequence Acquisition and Alignment

• Obtain mcrA gene sequences from the organism of interest and from public databases (e.g., GenBank).

• Translate the nucleotide sequences into amino acid sequences.

• Perform a multiple sequence alignment of the amino acid sequences using an algorithm like ClustalW or MUSCLE within a software package such as MEGA or Geneious.[13]

• Manually inspect and refine the alignment to ensure accuracy.

5.2.2 Phylogenetic Tree Construction

• Select an appropriate substitution model for the aligned sequences using tools like ModelTest or the model selection feature in MEGA.

• Construct the phylogenetic tree using one or more of the following methods:

  • Maximum Likelihood (ML): A statistical method that finds the tree that maximizes the likelihood of observing the given sequence data.

  • Neighbor-Joining (NJ): A distance-based method that clusters sequences based on their pairwise distances.

  • Bayesian Inference (BI): A statistical method that uses Bayes' theorem to infer the posterior probability of a tree.

• Assess the statistical support for the branches of the tree using bootstrapping (for ML and NJ) or posterior probabilities (for BI). A bootstrap value >70% or a posterior probability >0.95 is generally considered good support.

• Visualize and annotate the final tree using software like FigTree or the built-in tree viewer in MEGA.

Conclusion

The evolutionary relationship between the MCR enzymes of methanogens and ANME is a compelling example of molecular adaptation. While sharing a common ancestor and a highly conserved core structure, subtle but significant modifications in the active site, post-translational modifications, and likely kinetic properties have enabled the enzyme to catalyze the challenging reverse reaction of anaerobic methane oxidation. Further research, particularly the development of robust cultivation and genetic systems for ANME, will be crucial to fully unravel the biochemical intricacies of this pivotal enzyme and its role in the global carbon cycle.

References

• 1. Identification of Methyl Coenzyme M Reductase A (mcrA) Genes Associated with Methane-Oxidizing Archaea - PMC [pmc.ncbi.nlm.nih.gov]
• 2. biorxiv.org [biorxiv.org]
• 3. Horizontal Gene Transfer in Archaea-From Mechanisms to Genome Evolution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Horizontal Gene Transfer in Bacterial and Archaeal Complete Genomes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Horizontal transfer of two operons coding for hydrogenases between bacteria and archaea - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Overview of Diverse Methyl/Alkyl-Coenzyme M Reductases and Considerations for Their Potential Heterologous Expression - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Post-translational thioamidation of methyl-coenzyme M reductase, a key enzyme in methanogenic and methanotrophic Archaea - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Kinetic Parameters of the Conversion of Methane Precursors to Methane in a Hypereutrophic Lake Sediment - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Expression of divergent methyl/alkyl coenzyme M reductases from uncultured archaea - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Identification of methyl coenzyme M reductase A (mcrA) genes associated with methane-oxidizing archaea - PubMed [pubmed.ncbi.nlm.nih.gov]

The Lynchpin of Methane Synthesis: A Technical Guide to Coenzyme F430's Function in MCR Catalysis

For Immediate Release

A deep dive into the intricate catalytic mechanism of methyl-coenzyme M reductase (MCR) reveals the pivotal role of coenzyme F430, a unique nickel-containing hydrocorphinoid. This technical guide provides researchers, scientists, and drug development professionals with a comprehensive overview of the structure, function, and catalytic cycle of F430 in MCR, the enzyme responsible for biological methane (B114726) production.

At the heart of methanogenesis lies the remarkable catalytic power of methyl-coenzyme M reductase (MCR), an enzyme that orchestrates the final and rate-limiting step in the biological formation of methane.[1] Central to MCR's function is its prosthetic group, coenzyme F430, a nickel-containing tetrapyrrole that is the most reduced tetrapyrrole found in nature.[2] This guide will dissect the critical function of coenzyme F430 in MCR catalysis, presenting key quantitative data, detailed experimental protocols, and visual representations of the underlying molecular processes.

Coenzyme F430: A Unique Nickel Hydrocorphinoid

Coenzyme F430 is a hydrocorphinoid, a class of tetrapyrroles that includes heme and chlorophyll.[3] Its defining feature is a centrally chelated nickel ion, which is the locus of the enzyme's catalytic activity. The nickel ion can exist in multiple oxidation states, with the Ni(I) state being essential for the catalytic activity of MCR.[4][5] The inactive enzyme typically contains Ni(II) or Ni(III).[4] The unique structure of the hydrocorphin ligand and the properties of the nickel center are finely tuned for the challenging chemistry of methane formation.

The Catalytic Cycle: A Symphony of Electron and Group Transfers

MCR catalyzes the reduction of methyl-coenzyme M (CH₃-S-CoM) with coenzyme B (HS-CoB) to produce methane (CH₄) and a heterodisulfide of coenzyme M and coenzyme B (CoM-S-S-CoB).[6] The catalytic cycle is a complex sequence of events involving substrate binding, redox changes of the nickel center in F430, and the cleavage and formation of chemical bonds.

Two primary mechanisms have been proposed for the key step of methyl group transfer:

• Mechanism I (Methyl-Ni(III) intermediate): This mechanism proposes a nucleophilic attack of the Ni(I) center of F430 on the methyl group of CH₃-S-CoM, leading to the formation of a methyl-Ni(III) intermediate.

• Mechanism II (Methyl radical intermediate): This mechanism suggests that the Ni(I) center initiates the homolytic cleavage of the C-S bond in CH₃-S-CoM, generating a methyl radical and a Ni(II)-thiolate species.[4]

Current evidence from kinetic, spectroscopic, and computational studies lends significant support to the methyl radical mechanism.[7]

Caption: The proposed methyl radical mechanism for MCR catalysis.

Quantitative Insights into F430 Function

Spectroscopic and kinetic studies have provided a wealth of quantitative data that illuminate the function of coenzyme F430 in MCR. These data are crucial for understanding the electronic structure of the nickel center in different states and for elucidating the kinetics of the catalytic cycle.

Parameter	Value	Species/State	Reference(s)
UV-vis Absorption (λ_max)
~430 nm	Ni(II)F430 (inactive)	[6]
~382 nm, ~754 nm	Ni(I)F430 (active, MCRred1)	[6]
EPR g-values
g₁, g₂, g₃	2.25, 2.07, 2.06	MCRred1	[2]
Kinetic Parameters
k_cat	0.96 ± 0.03 s⁻¹ (without heterodisulfide recycling)	MCR from M. marburgensis	[8]
K_m (HS-CoB)	42 ± 7 µM	MCR from M. marburgensis	[8]
K_d (CH₃-S-CoM)	43 ± 6 µM	MCR_silent (Ni(II))	[8]
K_d (HS-CoB)	105 ± 17 µM	MCR_silent (Ni(II))	[8]
Computational Data
Ni-S Distance (D2)	2.4 Å	MCR active site with HS-CoM	[7]
Avg. Distance (D3_avg)	5.1 ± 0.1 Å	Ma-F430 system	[3]

Activation of MCR: A Regulated Process

The catalytic activity of MCR is tightly regulated, primarily through the control of the nickel oxidation state in coenzyme F430. The enzyme is inactive in the Ni(II) state and requires reductive activation to the catalytically competent Ni(I) state.[4] In vivo, this activation is an ATP-dependent process carried out by a dedicated activation complex.[9] Post-translational modifications of MCR have also been identified and are thought to play a role in regulating its function.[2]

Caption: Simplified workflow for the activation of MCR.

Experimental Protocols for Studying MCR Catalysis

Understanding the intricate mechanism of MCR requires sophisticated experimental techniques. Here, we outline the general principles of two key methods: a steady-state activity assay and a pre-steady-state kinetic analysis using stopped-flow spectroscopy.

MCR Activity Assay (Steady-State)

This assay measures the rate of methane production from the substrates CH₃-S-CoM and HS-CoB over time.

Methodology:

• Anaerobic Preparation: All solutions and the reaction vessel must be strictly anaerobic to prevent oxidation of the active Ni(I) form of MCR.[10]

• Reaction Mixture: A typical reaction mixture in an anaerobic cuvette or vial contains buffer, purified active MCR, CH₃-S-CoM, and HS-CoB. A system to regenerate HS-CoB from the product CoM-S-S-CoB, such as one involving hydroxocobalamin (B81358) and a reductant like Ti(III) citrate, is often included for continuous activity measurement.[8]

• Initiation and Incubation: The reaction is initiated by the addition of one of the substrates or the enzyme. The reaction is incubated at the optimal temperature for the specific MCR being studied.

• Methane Quantification: At various time points, headspace gas samples are withdrawn and analyzed for methane content using gas chromatography.

• Data Analysis: The rate of methane production is calculated from the linear portion of the time course. Specific activity is determined by normalizing the rate to the amount of MCR used.

Stopped-Flow Spectroscopy (Pre-Steady-State Kinetics)

This technique allows for the observation of rapid, single-turnover events in the MCR catalytic cycle by monitoring changes in the UV-visible spectrum of coenzyme F430.

Methodology:

• Instrument Setup: A stopped-flow instrument is set up with two syringes, one containing the enzyme solution (e.g., active MCR) and the other containing the substrate solution (e.g., CH₃-S-CoM and HS-CoB).[11][12]

• Rapid Mixing: The contents of the two syringes are rapidly mixed, initiating the reaction. The mixed solution flows into an observation cell with a very short dead time (on the millisecond scale).[11]

• Spectroscopic Monitoring: The change in absorbance at a specific wavelength, typically corresponding to the λ_max of the Ni(I) or Ni(II) form of F430, is monitored over time.[8]

• Data Acquisition: Data are collected on a millisecond timescale, capturing the pre-steady-state phase of the reaction.

• Kinetic Analysis: The resulting kinetic traces are fitted to appropriate models to extract rate constants for individual steps in the catalytic cycle, such as substrate binding and the chemical conversion step.[8]

Caption: A simplified workflow for a stopped-flow kinetic experiment.

Conclusion and Future Directions

Coenzyme F430 stands as a testament to the ingenuity of biological catalysis. Its unique structure and the redox chemistry of its central nickel ion are exquisitely tailored for the activation of a methyl group and the formation of methane. While significant progress has been made in unraveling the secrets of MCR and its remarkable cofactor, many questions remain. Future research, combining advanced spectroscopic techniques, rapid kinetic methods, and computational modeling, will undoubtedly provide an even more detailed picture of this fascinating enzyme and its vital role in the global carbon cycle. The insights gained will not only advance our fundamental understanding of biocatalysis but may also pave the way for the development of novel catalysts for methane production and utilization.

References

• 1. Quantitative analysis of coenzyme F430 in environmental samples: a new diagnostic tool for methanogenesis and anaerobic methane oxidation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Catalytic activity regulation through post-translational modification: the expanding universe of protein diversity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Structural Dynamics of the Methyl-Coenzyme M Reductase Active Site Are Influenced by Coenzyme F430 Modifications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. biorxiv.org [biorxiv.org]
• 5. Frontiers | In vivo activation of methyl-coenzyme M reductase by carbon monoxide [frontiersin.org]
• 6. Methyl (Alkyl)-Coenzyme M Reductases: Nickel F-430-Containing Enzymes Involved in Anaerobic Methane Formation and in Anaerobic Oxidation of Methane or of Short Chain Alkanes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. The Reaction Mechanism of Methyl-Coenzyme M Reductase: HOW AN ENZYME ENFORCES STRICT BINDING ORDER - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Structure of the ATP-driven methyl-coenzyme M reductase activation complex - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Stopped-flow - Wikipedia [en.wikipedia.org]
• 12. agilent.com [agilent.com]

Protocols & Analytical Methods

Application Notes and Protocols: Purification of Active Methyl Coenzyme M Reductase

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl-coenzyme M reductase (MCR) is the central enzyme in the biological formation and anaerobic oxidation of methane (B114726), playing a critical role in the global carbon cycle.[1] This complex enzyme, typically a ~300 kDa heterodimer of three subunits (α2β2γ2), catalyzes the reversible reaction of methyl-coenzyme M (CH3-S-CoM) and coenzyme B (CoBSH) to form methane and a heterodisulfide (CoM-S-S-CoB).[2][3] The active site contains a unique nickel-containing prosthetic group, coenzyme F430.[4] For catalysis to occur, the nickel center of coenzyme F430 must be in the reduced Ni(I) oxidation state, referred to as MCRred1.[5][6] This active state is extremely sensitive to oxygen, which oxidizes it to an inactive Ni(II) state (MCRsilent), posing a significant challenge for its isolation.[2][7]

These application notes provide a detailed protocol for the purification of MCR in its active MCRred1 state from the thermophilic methanogen Methanothermobacter marburgensis. This organism is an ideal source as it can be grown to high cell densities and MCR can constitute up to 10% of its soluble protein.[8][9] The protocol relies on an in vivo activation step prior to cell harvesting, followed by strict anaerobic purification procedures.

Principle of the Method

The purification strategy involves two main phases. First, the MCR within M. marburgensis cells is converted to its active MCRred1 state in vivo by incubating the cell culture under a hydrogen atmosphere.[3][5] This step is crucial as the active state is more stable within the cellular environment. Second, the cells are harvested and lysed under strictly anaerobic conditions to prevent oxidative inactivation. The active enzyme is then purified from the cell-free extract using a combination of ammonium (B1175870) sulfate (B86663) fractionation and anion-exchange chromatography.[8][10] All steps are performed in an anaerobic chamber, and buffers are supplemented with reducing agents to maintain a low redox potential. The activity and state of the purified enzyme are verified using a methane-release assay and spectroscopic methods.[3]

MCR Redox States and Catalytic Reaction

Caption: Logical diagram of MCR's catalytic cycle and key redox states.

Experimental Protocols

1. Materials and Reagents

• Buffers: (All buffers must be made anaerobic by boiling and cooling under N2 or H2 gas)

  • Potassium Phosphate (KPi) Buffer: 50 mM K2HPO4/KH2PO4, pH 7.0.

  • Tris-HCl Buffer: 50 mM Tris-HCl, pH 7.6.

  • Anion Exchange Buffer A: 50 mM Tris-HCl, pH 7.6.

  • Anion Exchange Buffer B: 50 mM Tris-HCl, pH 7.6, 1 M NaCl.

• Chemicals:

  • Ammonium sulfate, enzyme grade.

  • Titanium(III) citrate: Prepare fresh as a ~20 mM stock solution in an anaerobic environment.[10]

  • Coenzyme M (HS-CoM) and Methyl-coenzyme M (CH3-S-CoM).

  • Coenzyme B (HS-CoB).

  • Dithiothreitol (DTT).

• Equipment:

  • Anaerobic chamber or glove box (<5 ppm O2).

  • Fermenter for cell culture.

  • High-speed refrigerated centrifuge with sealed rotors.

  • French press or sonicator.

  • Fast Protein Liquid Chromatography (FPLC) system.

  • Q-Sepharose Fast Flow anion-exchange column (or equivalent).

  • Amicon ultrafiltration cells with YM100 membrane (or equivalent).

  • UV-Vis spectrophotometer.

  • Gas chromatograph (GC) for methane detection.

  • Electron Paramagnetic Resonance (EPR) spectrometer.

2. Protocol for Purification of Active MCR

This protocol is adapted from procedures developed for M. marburgensis.[10][11]

Step 2.1: Cell Growth and in vivo Activation

• Grow M. marburgensis cells in a fermenter at 65°C under a H2/CO2 atmosphere to mid-to-late exponential phase.[8]

• To activate MCR, stop the CO2 supply and sparge the culture with 100% H2 gas for 30-60 minutes prior to harvesting. This step reduces the enzyme's nickel center to the active Ni(I) state.[3][10]

• Rapidly cool the culture to 4°C on ice to stop metabolic activity.

Step 2.2: Cell Harvest and Lysis (Perform all subsequent steps under strict anaerobic conditions)

• Transfer the culture vessel into an anaerobic chamber.

• Harvest cells by centrifugation at 10,000 x g for 20 minutes at 4°C using sealed rotors.

• Discard the supernatant and resuspend the cell pellet in 2 volumes of anaerobic 50 mM Tris-HCl buffer, pH 7.6, containing 10 mM HS-CoM to stabilize the MCRred1 state.[3]

• Lyse the cells using a French press (20,000 psi) or sonication. Keep the sample on ice at all times.

• Clarify the lysate by ultracentrifugation at 150,000 x g for 60 minutes at 4°C to pellet cell debris and membranes. The supernatant is the crude cell-free extract.

Step 2.3: Ammonium Sulfate Fractionation

• Slowly add solid ammonium sulfate to the crude extract on ice with gentle stirring to achieve 70% saturation.[10]

• Stir for 30 minutes, then centrifuge at 20,000 x g for 20 minutes. Discard the pellet.

• Add additional solid ammonium sulfate to the supernatant to achieve 100% saturation.[10]

• Stir for 30 minutes and collect the precipitate by centrifugation at 20,000 x g for 20 minutes. This pellet contains the MCR.

• Resuspend the pellet in a minimal volume of Anion Exchange Buffer A.

Step 2.4: Anion-Exchange Chromatography

• Equilibrate a Q-Sepharose column on an FPLC system with Buffer A.

• Apply the resuspended ammonium sulfate fraction to the column.

• Wash the column with Buffer A until the absorbance at 280 nm returns to baseline.

• Elute the bound proteins with a linear gradient of 0-100% Buffer B (0-1 M NaCl) over 5-10 column volumes.

• MCR typically elutes at a NaCl concentration of approximately 200-300 mM. Collect fractions and monitor absorbance at 280 nm and 420 nm (for the F430 cofactor).[12]

• Pool the fractions containing pure MCR, identified by their yellow-green color and confirmed by SDS-PAGE analysis (showing α, β, and γ subunits).

Step 2.5: Concentration and Storage

• Concentrate the pooled MCR fractions using an Amicon ultrafiltration cell.

• The purified enzyme can be stored anaerobically at -80°C. For immediate use, store on ice in the anaerobic chamber.

Purification Workflow Diagram

Caption: Step-by-step experimental workflow for MCR purification.

MCR Activity Assay

The activity of MCR is determined by measuring the rate of methane formation from CH3-S-CoM and CoBSH.

• Reaction Mixture (in an anaerobic cuvette or sealed vial):

  • 50 mM KPi buffer, pH 7.0

  • 10 mM CH3-S-CoM

  • 1 mM CoBSH

  • 2 mM Ti(III) citrate (as a reducing agent)

• Procedure:

  • Prepare the reaction mixture (minus the enzyme) and equilibrate at the desired temperature (e.g., 60°C for MCR from M. marburgensis).

  • Initiate the reaction by adding a small aliquot of purified MCR.

  • Monitor the production of methane over time by analyzing headspace samples with a gas chromatograph (GC).

• Unit Definition: One unit (U) of MCR activity is defined as the amount of enzyme that catalyzes the formation of 1 µmol of methane per minute under the specified assay conditions.[13]

• Characterization: The state of the nickel cofactor should be confirmed by EPR spectroscopy. The active MCRred1 state exhibits a characteristic EPR signal with g-values around 2.24 and 2.065.[3]

Summary of Purification Data

The following table presents representative data for the purification of MCR from M. marburgensis.

Purification Step	Total Protein (mg)	Total Activity (U)	Specific Activity (U/mg)	Yield (%)	Purification Fold
Crude Extract	1000	10000	10	100	1.0
(NH4)2SO4 (70-100%)	200	9000	45	90	4.5
Q-Sepharose	85	7565	~89[3]	75.7	8.9

Note: Values are illustrative of a typical purification. Fully active MCR can reach a specific activity of up to 100 U/mg.[5][6]

References

• 1. Frontiers | Methyl-Coenzyme M Reductase and Its Post-translational Modifications [frontiersin.org]
• 2. Structural Insight into Methyl-Coenzyme M Reductase Chemistry using Coenzyme B Analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | In vivo activation of methyl-coenzyme M reductase by carbon monoxide [frontiersin.org]
• 4. PDB-101: Molecule of the Month: Methyl-coenzyme M Reductase [pdb101.rcsb.org]
• 5. Overview of Diverse Methyl/Alkyl-Coenzyme M Reductases and Considerations for Their Potential Heterologous Expression - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Elucidating the Process of Activation of Methyl-Coenzyme M Reductase - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. webhome.auburn.edu [webhome.auburn.edu]
• 11. Purification of active methyle coenzyme M reductance from methanothermobacter marburgensis and probing for cooperation between its active sites [aaltodoc.aalto.fi]
• 12. researchgate.net [researchgate.net]
• 13. rsc.org [rsc.org]

Application Notes and Protocols for Quantifying Methyl Coenzyme M Reductase (MCR) Activity

Audience: Researchers, scientists, and drug development professionals.

Introduction

Methyl coenzyme M reductase (MCR) is the central enzyme in the biological pathway of methane (B114726) formation (methanogenesis) and its anaerobic oxidation (AOM).[1][2] It catalyzes the final step in methanogenesis, the conversion of methyl-coenzyme M (CH₃-S-CoM) and coenzyme B (HS-CoB) into methane (CH₄) and a heterodisulfide of the two coenzymes (CoM-S-S-CoB).[3][4][5] Given its critical role in the global carbon cycle and its potential as a target for controlling methane emissions, accurate quantification of MCR activity is paramount.

These application notes provide an overview of the common assay methods for determining MCR activity, complete with detailed experimental protocols and comparative data.

Reaction Mechanism and Signaling Pathway

MCR contains a nickel-containing prosthetic group, coenzyme F430, at its active site.[2][4] The catalytic cycle involves a series of complex steps, and several reaction mechanisms have been proposed. The binding of substrates and release of products follow a strictly ordered sequence.[3][5] Methyl-SCoM must bind to the enzyme before CoBSH to form a productive ternary complex.[2][3]

Three main mechanisms have been proposed for the catalytic reaction:

• Mechanism I: Involves a nucleophilic attack of the Ni(I) in coenzyme F430 on the methyl group of CH₃-S-CoM, leading to a methyl-Ni(III) intermediate.[1][2]

• Mechanism II: Suggests the generation of a methyl radical and a Ni(II)-thiolate complex through homolytic cleavage of the methyl-sulfur bond.[1][3]

• Mechanism III: Proposes the existence of a highly reactive methyl anion and a Ni(III)-SCoM intermediate.[1]

Recent kinetic and spectroscopic studies provide strong support for a methyl-radical-based mechanism (Mechanism II).[1]

Caption: Simplified MCR Catalytic Cycle

Assay Methods for Quantifying MCR Activity

Several methods have been developed to quantify MCR activity, each with its own advantages and limitations. The primary methods include radioactive assays, gas chromatography, and spectrophotometric assays.

Radioactive Assay

This is a highly sensitive method that measures the conversion of radiolabeled substrate, ¹⁴CH₃-S-CoM, to [¹⁴C]methane.

Materials:

• Anaerobic chamber or glove box

• Gas-tight vials with rubber stoppers

• Scintillation counter

• ¹⁴CH₃-S-CoM (radiolabeled methyl-coenzyme M)

• Coenzyme B (HS-CoB)

• Purified MCR or cell-free extract

• Anaerobic buffer (e.g., 50 mM Tris-HCl, pH 7.6)

• Reducing agent (e.g., 20 mM Ti(III) citrate)

• Heterodisulfide recycling system (e.g., 2 mM hydroxocobalamin)

• Quenching solution (e.g., 1 M perchloric acid)

Procedure:

• Prepare the assay mixture in a gas-tight vial under anaerobic conditions. A standard assay mixture (0.2 mL final volume) contains:

  • 50 mM Tris-HCl, pH 7.6

  • 10-20 mM ¹⁴CH₃-S-CoM

  • 0.1-1 mM HS-CoB

  • 20 mM Ti(III) citrate

  • 2 mM hydroxocobalamin

• Initiate the reaction by adding a known amount of purified MCR (e.g., 10 µM) or cell-free extract.

• Incubate the reaction at the optimal temperature for the enzyme (e.g., 25°C for MCR from Methanothermobacter marburgensis).[3]

• At specific time points, quench the reaction by adding 1 M perchloric acid.

• Measure the decrease in radioactivity of the non-volatile ¹⁴CH₃-S-CoM in the liquid phase using a scintillation counter. The loss of radioactivity corresponds to the formation of volatile [¹⁴C]methane.

• Calculate the rate of methane formation from the linear portion of the time course. One unit of MCR activity is defined as 1 µmol of methane produced per minute.[6]

Gas Chromatography (GC) Assay

This method directly measures the production of methane in the headspace of the reaction vial using a gas chromatograph.

Materials:

• Gas chromatograph (GC) equipped with a Flame Ionization Detector (FID)

• Gas-tight syringes

• Anaerobic chamber or glove box

• Gas-tight vials with rubber stoppers

• Non-radiolabeled CH₃-S-CoM

• Other reagents as listed for the radioactive assay

Procedure:

• Set up the reaction mixture as described for the radioactive assay, but using non-radiolabeled CH₃-S-CoM.

• Incubate the vials at the desired temperature.

• At various time intervals, withdraw a sample of the headspace gas (e.g., 100-500 µL) using a gas-tight syringe.

• Inject the gas sample into the GC-FID to quantify the amount of methane produced.

• Generate a standard curve using known concentrations of methane to calculate the concentration in the samples.

• The rate of MCR activity is determined from the rate of methane accumulation in the headspace.

Spectrophotometric Assay

This method monitors the changes in the UV-visible spectrum of the MCR enzyme, specifically the oxidation state of the nickel in coenzyme F430, during the reaction.[7] The active form of MCR, MCRred1, contains Ni(I) and has a characteristic absorbance spectrum.[8]

Materials:

• Anaerobic UV-visible spectrophotometer

• Anaerobic cuvettes

• Purified MCR

• Substrates (CH₃-S-CoM and HS-CoB)

• Anaerobic buffer

Procedure:

• Purify MCR to a high concentration (e.g., 120-150 µM).[8]

• In an anaerobic chamber, place the purified MCR in an anaerobic cuvette.

• Record the baseline UV-visible spectrum of the enzyme (MCRred1 has absorbance maxima at approximately 385 nm and 420 nm).[3]

• Initiate the reaction by adding the substrates CH₃-S-CoM and HS-CoB.

• Monitor the change in absorbance at specific wavelengths over time using a stopped-flow spectrophotometer for rapid kinetic analysis or a standard spectrophotometer for slower reactions.[3]

• The rate of the reaction can be determined by following the decay of the MCRred1 signal or the appearance of product-related spectral features.

Caption: General Experimental Workflow for MCR Assays

Quantitative Data Summary

The following table summarizes key quantitative data for MCR from Methanothermobacter marburgensis, a commonly studied methanogen.

Parameter	Value	Assay Conditions	Reference
Specific Activity	up to 100 µmol min⁻¹ mg⁻¹	Purified MCR, optimal conditions	[9][10]
89 ± 10 U mg⁻¹	CO-activated purified enzyme	[6]
Apparent KM (CH₃-S-CoM)	0.7 ± 0.2 mM	MCR I-red1, 60°C	[10]
1.4 ± 0.2 mM	MCR II-red1, 60°C	[10]
Apparent KM (HS-CoB)	0.2 ± 0.1 mM	MCR I-red1, 60°C	[10]
0.5 ± 0.2 mM	MCR II-red1, 60°C	[10]
Dissociation Constant (Kd) for MCR•CH₃-S-CoM	56 mM (inhibitory complex with CoB)	25°C, fluorescence spectroscopy	[5]
Dissociation Constant (Kd) for CoB-SH•MCR•CH₃-S-CoM	79 µM	25°C, fluorescence spectroscopy	[5]
Observed Rate Constant (kobs)	20 s⁻¹	25°C, 1 mM CoB₇SH	[3][5]

Considerations and Troubleshooting

• Anaerobic Technique: MCR is extremely sensitive to oxygen. All purification and assay steps must be performed under strictly anaerobic conditions.[6]

• Enzyme Activity: The activity of purified MCR can vary depending on the purification protocol and the redox state of the nickel center. It is crucial to ensure the enzyme is in its active Ni(I) state (MCRred1).[7]

• Substrate Purity: The purity of CH₃-S-CoM and HS-CoB can affect the accuracy of the assay.

• Inhibitors: The product of the reaction, CoM-S-S-CoB, can be inhibitory. The inclusion of a recycling system is recommended for continuous assays.

• Gas Measurements: When using gas chromatography, it is important to account for the pressure and temperature of the headspace gas to ensure accurate quantification of methane.[11]

Conclusion

The choice of assay for quantifying MCR activity depends on the specific research question, available equipment, and the nature of the sample (purified enzyme vs. cell-free extract). The radioactive assay offers high sensitivity, while gas chromatography provides a direct measure of the final product. Spectrophotometric methods are powerful for detailed kinetic studies of the enzyme mechanism. By following the detailed protocols and considering the key parameters outlined in these application notes, researchers can obtain reliable and reproducible measurements of MCR activity.

References

• 1. Frontiers | Methyl-Coenzyme M Reductase and Its Post-translational Modifications [frontiersin.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. The Reaction Mechanism of Methyl-Coenzyme M Reductase: HOW AN ENZYME ENFORCES STRICT BINDING ORDER - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Probing the Reaction Mechanism of Methyl Coenzyme M Reductase [etd.auburn.edu]
• 5. The reaction mechanism of methyl-coenzyme M reductase: how an enzyme enforces strict binding order - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Frontiers | In vivo activation of methyl-coenzyme M reductase by carbon monoxide [frontiersin.org]
• 7. Overview of Diverse Methyl/Alkyl-Coenzyme M Reductases and Considerations for Their Potential Heterologous Expression - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Structural Insight into Methyl-Coenzyme M Reductase Chemistry using Coenzyme B Analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Elucidating the Process of Activation of Methyl-Coenzyme M Reductase - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Methyl (Alkyl)-Coenzyme M Reductases: Nickel F-430-Containing Enzymes Involved in Anaerobic Methane Formation and in Anaerobic Oxidation of Methane or of Short Chain Alkanes - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Technical note: Evaluation of sampling methods for methane concentration from in vitro fermentation - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Quantification of Methyl Coenzyme M in Archaeal Cell Extracts using HPLC

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl Coenzyme M (CoM), chemically known as 2-(methylthio)ethanesulfonate, and its precursor Coenzyme M (CoM-SH or 2-mercaptoethanesulfonate), are vital cofactors in the metabolism of methanogenic and methanotrophic archaea. CoM is the terminal methyl carrier in methanogenesis, the primary pathway for biological methane (B114726) production. The enzyme methyl-coenzyme M reductase (MCR), unique to these archaea, catalyzes the final step of methane formation from methyl-CoM.[1][2][3] Given its central role and specificity to methanogens, the quantification of CoM in archaeal cell extracts serves as a reliable biomarker for estimating methanogen biomass and metabolic activity.[4] This is of significant interest in environmental microbiology, biotechnology, and for the development of inhibitors of methanogenesis, a process linked to global warming and ruminant digestion.

This application note provides a detailed protocol for the quantification of Coenzyme M in archaeal cell extracts using High-Performance Liquid Chromatography (HPLC) with pre-column derivatization and fluorescence detection.

Signaling Pathways and Logical Relationships

The following diagram illustrates the central role of Coenzyme M in the methanogenesis pathway.

Caption: Role of Coenzyme M in the terminal step of methanogenesis.

Experimental Protocols

This section details the methodology for the extraction and quantification of Coenzyme M from archaeal cell extracts.

I. Materials and Reagents

• Coenzyme M (sodium salt): (Sigma-Aldrich or equivalent)

• Derivatizing agent: o-phthalaldehyde (B127526) (OPA)

• Reducing agent: Tributylphosphine (B147548) (TBP)

• Boric acid buffer: (pH 9.5)

• Methanol, Acetonitrile, and Water: HPLC grade

• Trifluoroacetic acid (TFA): HPLC grade

• Archaeal cell cultures: (e.g., Methanosarcina barkeri, Methanococcus voltae)

• Centrifuge tubes

• Syringe filters: (0.22 µm)

II. Preparation of Standards and Reagents

• Coenzyme M Stock Solution (1 mM): Dissolve an appropriate amount of Coenzyme M sodium salt in HPLC-grade water. Store at -20°C.

• Working Standards: Prepare a series of dilutions from the stock solution (e.g., 1 µM to 100 µM) in water.

• OPA Derivatizing Solution: Prepare a solution of OPA in methanol.

• TBP Solution (1%): Prepare a 1% (v/v) solution of tributylphosphine in a suitable organic solvent.

III. Sample Preparation: Extraction of Coenzyme M from Archaeal Cells

The following workflow outlines the sample preparation process.

Caption: Workflow for Coenzyme M extraction and analysis.

• Cell Harvesting: Centrifuge a known volume of archaeal culture to pellet the cells.

• Extraction: To the cell pellet, add a solution of 1% tributylphosphine (TBP) to extract CoM.[4] Incubate the mixture for 1 hour at room temperature.[4]

• Clarification: Centrifuge the mixture to pellet cell debris.[4]

• Collection: Carefully collect the supernatant containing the extracted CoM.

IV. Derivatization Procedure

• To a specific volume of the supernatant or standard, add the OPA derivatizing solution and boric acid buffer (pH 9.5).

• Mix thoroughly and allow the reaction to proceed for a few minutes at room temperature in the dark. The reaction results in a fluorescent isoindole derivative.

V. HPLC Analysis

• HPLC System: A standard HPLC system equipped with a fluorescence detector.

• Column: A C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase:

  • Solvent A: Water with 0.1% TFA

  • Solvent B: Acetonitrile with 0.1% TFA

• Gradient Elution: A suitable gradient from low to high organic phase (Solvent B) to separate the derivatized CoM from other cellular components.

• Flow Rate: Typically 1.0 mL/min.

• Detection:

  • Excitation Wavelength: ~340 nm

  • Emission Wavelength: ~455 nm

• Quantification: The concentration of CoM in the samples is determined by comparing the peak area of the derivatized CoM with the calibration curve generated from the standards. The assay should be linear for CoM amounts ranging from 2 to 2,000 pmol, with a detection limit of approximately 2 pmol of CoM per ml of sample.[4]

Data Presentation

The following tables summarize quantitative data for Coenzyme M content in various methanogenic archaea.[4]

Table 1: Coenzyme M Content in Pure Cultures of Methanogens

Archaeal Species	Growth Substrate	CoM per cell (fmol)
Methanosarcina barkeri	Acetate	0.39 ± 0.07
Methanococcus thermolithotrophicus	H₂/CO₂	0.40 ± 0.20
Methanococcus voltae	H₂/CO₂	0.38 ± 0.06
Methanobacterium thermoautotrophicum	H₂/CO₂	0.42 ± 0.18

Table 2: Coenzyme M Content in Environmental Samples

Sample Type	CoM per cell (fmol)
Anoxic marine sediment	0.41 ± 0.17
Sewage sludge	0.39 ± 0.15

Data is presented as mean ± standard deviation.

Conclusion

The described HPLC method with pre-column derivatization provides a sensitive and reliable approach for the quantification of Coenzyme M in archaeal cell extracts. This protocol can be readily adopted by researchers in microbiology, environmental science, and drug development to assess methanogen populations and their metabolic activity. The quantitative data obtained can aid in understanding the role of these unique microorganisms in various ecosystems and in the development of targeted inhibitors.

References

• 1. Identification of Methyl Coenzyme M Reductase A (mcrA) Genes Associated with Methane-Oxidizing Archaea - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Assembly and maturation of methyl-coenzyme M reductase in methanogenic archaea - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Overview of Diverse Methyl/Alkyl-Coenzyme M Reductases and Considerations for Their Potential Heterologous Expression - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Estimation of Methanogen Biomass by Quantitation of Coenzyme M - PMC [pmc.ncbi.nlm.nih.gov]

Probing the Enigmatic Mechanism of Methyl-Coenzyme M Reductase (MCR) Using Substrate Analogues

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl-coenzyme M reductase (MCR) is a key enzyme in the global carbon cycle, catalyzing the final step in methanogenesis—the production of methane (B114726)—and the initial step in the anaerobic oxidation of methane.[1][2] This complex enzyme, containing a nickel-containing prosthetic group called coenzyme F430, has a deeply buried active site.[3][4] Understanding its intricate catalytic mechanism is crucial for developing inhibitors to control methane emissions and for potential applications in biofuel production. Substrate analogues have proven to be invaluable tools for elucidating the roles of the natural substrates, methyl-coenzyme M (CH3-S-CoM) and coenzyme B (HS-CoB), and for trapping and characterizing reaction intermediates.[1][5] These studies provide critical insights into the enzyme's substrate specificity, the nature of the catalytic nickel species, and the conformational changes that drive the reaction.

Probing the MCR Mechanism with Substrate Analogues

The use of substrate analogues allows researchers to systematically investigate different aspects of the MCR-catalyzed reaction. By modifying the substrates, specific steps in the catalytic cycle can be dissected, and the roles of various functional groups can be determined.

Methyl-Coenzyme M (CH3-S-CoM) Analogues

Analogues of CH3-S-CoM have been synthesized to probe the cleavage of the methyl-thioether bond and to investigate the electronic and steric constraints of the active site. These analogues can act as substrates, inhibitors, or tools to generate stable intermediate states.

Coenzyme B (HS-CoB) Analogues

Coenzyme B analogues, with varying lengths of their mercaptoalkanoyl chains, have been instrumental in understanding the structural role of HS-CoB in initiating catalysis.[3][4] It is suggested that the binding of HS-CoB induces a conformational change that brings the methyl group of CH3-S-CoM into close proximity with the nickel center of coenzyme F430, thereby promoting the cleavage of the C-S bond.[3][4]

Quantitative Data Summary

The following tables summarize the kinetic parameters of various substrate analogues for MCR from Methanobacterium thermoautotrophicum and other species.

Table 1: Kinetic Parameters of Methyl-S-Coenzyme M Analogues

Substrate Analogue	KM (mM)	kcat (min-1)	kcat/KM (M-1s-1)	Notes	Reference
Methyl-S-Coenzyme M	0.1	17	2833	Natural Substrate	[5]
Methyl-seleno-coenzyme M	-	~51	~2833	kcat is threefold higher than the natural substrate	[5]
Ethyl-coenzyme M	20	0.1 µmol min-1 mg-1	-	Slow substrate	[6]
Difluoromethyl-S-coenzyme M	-	-	-	Substrate, yields difluoromethane	[5]

Table 2: Inhibitory Constants of MCR Inhibitors

Inhibitor	KI (mM)	Type of Inhibition	Notes	Reference
2-Methoxyethanesulfonic acid	8.3	-	Analogue of CH3-S-CoM	[5]
Trifluoromethyl-S-coenzyme M	-	Inhibitor	Not a substrate	[5]
Trifluoromethyl-seleno-coenzyme M	-	Inhibitor	Not a substrate	[5]
Coenzyme M	4 (app)	Reversible	-	[7]
Propyl-coenzyme M	2 (app)	Reversible	-	[7]
Allyl-coenzyme M	0.1 (app)	Reversible	-	[7]
2-Azidoethane-coenzyme M	0.001 (app)	Reversible	-	[7]

Experimental Protocols

Protocol 1: Steady-State Kinetic Analysis of MCR with Substrate Analogues

This protocol outlines a method for determining the kinetic parameters of MCR with various substrate analogues using anaerobic cell extracts from M. thermoautotrophicum.

Materials:

• Anaerobic cell extracts of M. thermoautotrophicum

• Methyl-S-coenzyme M (CH3-S-CoM) or substrate analogue

• Coenzyme B (HS-CoB)

• 14CH3-S-CoM (for radiolabeling assay)

• Aquacobalamin

• Ti(III) citrate (B86180) (as a reductant)

• Tris-HCl buffer (pH 7.2)

• Anaerobic glove box or chamber

• Gas chromatograph (for methane detection) or scintillation counter (for radiolabeling assay)

Procedure:

• Preparation of the Reaction Mixture:

  • Inside an anaerobic chamber, prepare the standard assay mixture in a final volume of 0.2 mL. The mixture should contain:

    • 10 mM 14CH3-SCoM (or varying concentrations of the substrate analogue)

    • 0.1 mM CoBSH

    • 1.8 mM aquacobalamin

    • 20 mM Ti(III) citrate

    • 0.5 M Tris (pH 7.2)

• Enzyme Addition and Incubation:

  • Initiate the reaction by adding a known amount of the anaerobic cell extract or purified MCR.

  • Incubate the reaction mixture at the optimal temperature for the enzyme (e.g., 60°C for M. thermoautotrophicum).

• Quantification of Methane Production:

  • Gas Chromatography Method: At specific time intervals, take headspace samples and inject them into a gas chromatograph to quantify the amount of methane produced.

  • Radiolabeling Method: The reaction is monitored by following the time-dependent loss of radioactivity from the methyl group of 14CH3-SCoM, which is converted to the volatile [14C]methane.[8]

• Data Analysis:

  • Calculate the initial rates of methane formation from the linear portion of the time course.

  • Determine the kinetic parameters (KM and kcat) by fitting the initial rate data to the Michaelis-Menten equation. For inhibitors, determine KI values using appropriate kinetic models.

Protocol 2: X-ray Crystallography of MCR in Complex with Coenzyme B Analogues

This protocol describes the general workflow for obtaining crystal structures of MCR bound to CoBSH analogues to gain structural insights into substrate binding and conformational changes.

Materials:

• Purified MCR

• Coenzyme B analogues (e.g., CoB5SH, CoB6SH, CoB8SH, CoB9SH)

• Crystallization buffer and reagents

• Cryoprotectant

• X-ray diffraction equipment (synchrotron source recommended)

Procedure:

• Protein Purification and Complex Formation:

  • Purify MCR to homogeneity using established protocols.

  • Incubate the purified MCR with an excess of the desired CoBSH analogue to form the MCR-analogue complex.

• Crystallization:

  • Set up crystallization trials using methods such as vapor diffusion (hanging drop or sitting drop).

  • Screen a wide range of crystallization conditions (precipitants, pH, temperature) to obtain well-diffracting crystals.

• Data Collection:

  • Cryo-protect the crystals by soaking them in a solution containing a cryoprotectant before flash-cooling them in liquid nitrogen.

  • Collect X-ray diffraction data at a synchrotron source.

• Structure Determination and Analysis:

  • Process the diffraction data and solve the crystal structure using molecular replacement with a known MCR structure as a search model.

  • Refine the structure and analyze the electron density maps to model the bound CoBSH analogue in the active site.

  • Compare the structure of the MCR-analogue complex with the structures of other MCR states to identify conformational changes.

Visualizing the MCR Mechanism and Experimental Workflow

The following diagrams illustrate the proposed MCR reaction mechanism and a general experimental workflow for studying MCR with substrate analogues.

Caption: Proposed mechanism of MCR and points of intervention for substrate analogues.

Caption: General experimental workflow for probing MCR with substrate analogues.

Conclusion

The use of substrate analogues has been pivotal in advancing our understanding of the MCR mechanism. By carefully designing and studying these molecular probes, researchers can continue to unravel the complexities of this vital enzyme. The protocols and data presented here provide a framework for further investigations into MCR, which may lead to the development of novel strategies for controlling methane production and for harnessing the power of methanogenesis for biotechnological applications.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Overview of Diverse Methyl/Alkyl-Coenzyme M Reductases and Considerations for Their Potential Heterologous Expression - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Structural Insight into Methyl-Coenzyme M Reductase Chemistry using Coenzyme B Analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Substrate analogues as mechanistic probes of methyl-S-coenzyme M reductase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Frontiers | In vivo activation of methyl-coenzyme M reductase by carbon monoxide [frontiersin.org]

Application Notes and Protocols for Studying MCR Redox States using EPR and UV-Vis Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl-coenzyme M reductase (MCR) is a key enzyme in methanogenesis and anaerobic methane (B114726) oxidation, catalyzing the final step in methane formation. The enzyme's active site contains the nickel-containing cofactor F430, which can exist in several redox states crucial for its catalytic activity. Understanding these redox states is fundamental for elucidating the enzyme's mechanism and for the development of inhibitors relevant to climate change mitigation and potential therapeutic applications. Electron Paramagnetic Resonance (EPR) and UV-Visible (UV-Vis) spectroscopy are powerful techniques to probe the electronic structure and concentration of the nickel center in cofactor F430, providing insights into the different redox states of MCR.

These application notes provide a comprehensive guide to utilizing EPR and UV-Vis spectroscopy for the characterization of MCR redox states.

Key MCR Redox States

MCR can exist in several distinct redox states, each with unique spectroscopic properties. The primary states of interest are:

• MCR-silent (Ni(II)) : An inactive, EPR-silent state with a Ni(II) center.

• MCR-red1 (Ni(I)) : The active, EPR-active state containing Ni(I).

• MCR-ox1 (Ni(III)) : A "ready" but inactive state, which is EPR-active.[1]

• MCR-red2 : An EPR-active Ni(I) state formed under specific inhibitory conditions.[2]

Data Presentation

The spectroscopic parameters for the key redox states of MCR are summarized in the tables below for easy comparison.

UV-Vis Spectroscopic Data for MCR Redox States

MCR State	Wavelength (λmax, nm)	Molar Extinction Coefficient (ε, M⁻¹cm⁻¹)	Reference
MCR-red1	385	27,000	[3]
754	-	[4]
MCR-silent	420	22,000	[3]
385	12,700	[3]
MCR from M. acetivorans	~423	Not specified	[5]

EPR Spectroscopic Data for MCR Redox States

MCR State	g-values (g₁, g₂, g₃)	Signal Type	Reference
MCR-red1a (substrate-free)	2.252, 2.070, 2.061	Axial	[3]
MCR-ox1	2.23, 2.17, 2.15	Rhombic	[1]
MCR-red2	Highly Rhombic	Rhombic	[2]
MCR-BES radical	2.00340, 1.99832	-	[4]

Experimental Protocols

Strict anaerobic conditions are paramount for all experimental procedures involving MCR to prevent irreversible oxidation and inactivation of the enzyme.

Protocol 1: Preparation and Activation of MCR-red1

This protocol describes the generation of the active MCR-red1 state for spectroscopic analysis.

Materials:

• Purified MCR (predominantly in the MCR-silent state)

• Anaerobic glovebox or chamber (O₂ < 2 ppm)

• 50 mM Tris-HCl buffer, pH 7.6

• 10 mM Coenzyme M (HS-CoM)

• 0.1 mM Ti(III) citrate (B86180) (as a reducing agent)

• Hydrogen (H₂) or Carbon Monoxide (CO) gas

• Serum-stoppered anaerobic vials

Procedure:

• Anaerobic Environment: Perform all steps inside an anaerobic chamber. All buffers and solutions must be thoroughly degassed and purged with an inert gas (e.g., N₂).

• Cell Treatment (for in vivo activation): Prior to cell harvesting, treat the cell culture with 100% H₂ for 30 minutes. This helps to generate the MCR-red1 state within the cells.

• Enzyme Preparation: Resuspend purified MCR in 50 mM Tris-HCl, pH 7.6, containing 10 mM HS-CoM and 0.1 mM Ti(III) citrate.

• In vitro Activation (alternative): If starting with purified MCR-silent, the MCR-ox1 "ready" state can be generated by treating the cells with 80% N₂/20% CO₂ before harvesting. The purified MCR-ox1 can then be converted to MCR-red1 by incubation with Ti(III) citrate.

• CO Treatment: Transfer the enzyme solution to a serum-stoppered anaerobic vial. Purge the headspace with CO gas for 10 minutes to generate the active MCR-red1 state.

• Verification of Activation: The success of the activation procedure should be confirmed by both UV-Vis and EPR spectroscopy, as detailed in the following protocols. Typically, this procedure yields 60-70% MCR-red1.

Protocol 2: UV-Vis Spectroscopy of MCR Redox States

This protocol outlines the procedure for determining the concentration and redox state of MCR using UV-Vis spectroscopy.

Materials:

• Activated MCR-red1 sample

• Anaerobic quartz cuvette (1 cm path length)

• Diode array spectrophotometer located inside an anaerobic chamber

Procedure:

• Spectrophotometer Setup: Power on the spectrophotometer and allow the lamp to warm up.

• Blanking: Record a baseline spectrum using the buffer solution (50 mM Tris-HCl, pH 7.6, with additives as in the sample).

• Sample Measurement: Carefully transfer the MCR sample into the anaerobic cuvette and seal it. Place the cuvette in the spectrophotometer.

• Spectrum Acquisition: Record the absorbance spectrum from 300 nm to 800 nm.

• Data Analysis:

  • Identify the characteristic absorption peaks for the different MCR states (see data table). MCR-red1 has a prominent peak around 385 nm, while MCR-silent has a peak around 420 nm.[3][5]

  • Use the molar extinction coefficients provided in the data table and the Beer-Lambert law (A = εcl) to calculate the concentration of each redox state. A multi-wavelength calculation can be used for mixtures of MCR-red1 and MCR-silent.

Protocol 3: EPR Spectroscopy of MCR Redox States

This protocol details the steps for analyzing MCR redox states using EPR spectroscopy.

Materials:

• Activated MCR-red1 sample

• EPR tubes (quartz)

• Liquid nitrogen

• X-band EPR spectrometer with a cryostat

Procedure:

• Sample Preparation: Inside the anaerobic chamber, transfer an aliquot of the MCR sample (typically ~200-300 µL) into an EPR tube.

• Freezing: Immediately freeze the sample in liquid nitrogen. This traps the enzyme in its current redox state.

• EPR Spectrometer Setup:

  • Cool the spectrometer's resonant cavity to the desired temperature, typically 77 K (liquid nitrogen temperature).[3]

  • Set the EPR parameters. Typical X-band settings for MCR are:

    • Microwave frequency: ~9.4 GHz[3]

    • Microwave power: ~2 mW[3]

    • Modulation amplitude: ~0.6 mT[3]

    • Temperature: 77 K[3]

• Spectrum Acquisition: Insert the frozen sample into the EPR cavity and record the spectrum.

• Data Analysis:

  • Analyze the resulting EPR spectrum to identify the signals corresponding to the different MCR redox states based on their characteristic g-values (see data table).

  • The MCR-red1 signal is typically axial, while the MCR-ox1 and MCR-red2 signals are more rhombic.[1][2][3]

  • Double integration of the EPR signal can be used to quantify the concentration of the EPR-active species, provided a suitable standard is used.

Mandatory Visualizations

Experimental Workflow for MCR Redox State Characterization

Caption: Experimental workflow for the purification, activation, and spectroscopic characterization of MCR redox states.

General Redox Signaling Pathway

Caption: A generalized schematic of a redox-sensitive signaling pathway.

References

• 1. researchgate.net [researchgate.net]
• 2. The nickel enzyme methyl-coenzyme M reductase from methanogenic archaea: in vitro interconversions among the EPR detectable MCR-red1 and MCR-red2 states - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols: Identifying Key Active Site Residues of Methionine C-S-lyase (MCR) via Site-Directed Mutagenesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methionine C-S-lyase (MCR), also known as L-methionine γ-lyase (MGL), is a pyridoxal (B1214274) 5'-phosphate (PLP)-dependent enzyme that catalyzes the degradation of L-methionine and its derivatives. This enzyme is a subject of significant interest in drug development, particularly in oncology, due to its ability to deplete methionine, an amino acid essential for the proliferation of certain cancer cells. A thorough understanding of the MCR active site is crucial for engineering more efficient and specific variants of the enzyme for therapeutic applications. Site-directed mutagenesis is a powerful molecular biology technique that allows for the precise alteration of amino acid residues within a protein, making it an invaluable tool for elucidating the roles of specific residues in enzyme catalysis and substrate binding.[1][2][3][4] This document provides detailed protocols and data for utilizing site-directed mutagenesis to identify and characterize key active site residues of MCR.

Key Active Site Residues of MCR

The active site of MCR is located at the interface of two subunits of the dimeric or tetrameric enzyme.[5][6][7] Structural and biochemical studies have identified a cluster of highly conserved residues that are critical for substrate recognition and catalysis. These include residues that interact with the PLP cofactor and those that form a hydrogen-bond network to properly orient the substrate.

Key residues identified through site-directed mutagenesis studies include:

• Cys116: Plays a crucial role in substrate recognition and the γ-elimination reaction of L-methionine.[5][8]

• Tyr114: Involved in the catalytic mechanism.[5][7]

• Lys240: Important for substrate recognition and structural stability.[7][8]

• Asp241: Involved in substrate specificity.[7][8]

• Arg61: Interacts with the phosphate (B84403) group of the PLP cofactor.[5][7]

• Tyr59: Also interacts with the phosphate group of the PLP cofactor.[5][7]

Data Presentation: Impact of Mutations on MCR Catalytic Activity

The following table summarizes the quantitative data from site-directed mutagenesis studies on MCR from Pseudomonas putida (MGL_Pp), illustrating the impact of specific mutations on the enzyme's kinetic parameters.

Residue	Mutation	Substrate	Km (mM)	kcat (s⁻¹)	kcat/Km (s⁻¹mM⁻¹)	Reference
Wild Type	-	L-Methionine	1.6	13.0	8.1	[5]
Cys116	C116S	L-Methionine	1.5	0.8	0.5	[5]
Cys116	C116A	L-Methionine	1.7	0.3	0.2	[5]
Cys116	C116H	L-Methionine	1.8	0.1	0.06	[5]
Wild Type	-	L-Cysteine	10.0	0.3	0.03	[5]
Cys116	C116H	L-Cysteine	8.0	5.7	0.7	[5]

Experimental Protocols

Site-Directed Mutagenesis

This protocol is a generalized procedure based on the QuikChange™ site-directed mutagenesis method.

a. Primer Design:

• Design two complementary mutagenic primers, typically 25-45 bases in length, containing the desired mutation in the center.

• Ensure the primers have a melting temperature (Tm) of ≥78°C. The following formula can be used for Tm estimation: Tm = 81.5 + 0.41(%GC) - 675/N - %mismatch (where N is the primer length).[9]

• The primers should have a minimum GC content of 40% and should terminate in one or more C or G bases.[10][11]

b. PCR Amplification:

• Set up the PCR reaction in a PCR tube as follows:

  • 5 µL of 10x reaction buffer

  • 1 µL of template DNA (plasmid containing the MCR gene, 5-50 ng)

  • 1.25 µL of forward primer (10 µM)

  • 1.25 µL of reverse primer (10 µM)

  • 1 µL of dNTP mix (10 mM)

  • 1 µL of high-fidelity DNA polymerase (e.g., PfuUltra)

  • Add nuclease-free water to a final volume of 50 µL.

• Perform thermal cycling using the following parameters:

  • Initial denaturation: 95°C for 1 minute

  • 18 cycles of:

    • Denaturation: 95°C for 50 seconds

    • Annealing: 60°C for 50 seconds

    • Extension: 68°C for 1 minute/kb of plasmid length

  • Final extension: 68°C for 7 minutes.[11]

c. Digestion of Parental DNA:

• Add 1 µL of DpnI restriction enzyme directly to the amplification reaction.

• Incubate at 37°C for 1-2 hours to digest the parental, methylated template DNA.[9][10][12]

d. Transformation:

• Transform competent E. coli cells (e.g., DH5α) with 1-2 µL of the DpnI-treated DNA.[12][13]

• Plate the transformed cells on an appropriate selective agar (B569324) plate (e.g., LB agar with ampicillin).

• Incubate overnight at 37°C.

e. Verification:

• Select several colonies and isolate the plasmid DNA.

• Verify the presence of the desired mutation by DNA sequencing.

Protein Expression and Purification

• Transform an expression strain of E. coli (e.g., BL21(DE3)) with the verified mutant plasmid.

• Grow the cells in a suitable medium (e.g., LB broth) at 37°C to an OD600 of 0.6-0.8.

• Induce protein expression with an appropriate inducer (e.g., IPTG) and continue to grow the cells at a lower temperature (e.g., 16-25°C) overnight.

• Harvest the cells by centrifugation and lyse them using sonication or a French press.

• Purify the MCR protein from the cell lysate using affinity chromatography (e.g., Ni-NTA chromatography for His-tagged proteins).

• Assess the purity of the protein by SDS-PAGE.

Enzyme Activity Assay

The activity of MCR can be determined by measuring the rate of α-ketobutyrate formation from L-methionine.

• Prepare a reaction mixture containing a suitable buffer (e.g., 100 mM potassium phosphate buffer, pH 8.0), 10 µM PLP, and varying concentrations of L-methionine.

• Initiate the reaction by adding the purified MCR enzyme.

• Incubate the reaction at a constant temperature (e.g., 37°C).

• Stop the reaction at various time points by adding an acidic solution (e.g., trichloroacetic acid).

• Measure the amount of α-ketobutyrate produced using a colorimetric assay with 3-methyl-2-benzothiazolinone hydrazone (MBTH).

• Calculate the initial reaction velocities and determine the kinetic parameters (Km and kcat) by fitting the data to the Michaelis-Menten equation.

Visualizations

Caption: Experimental workflow for site-directed mutagenesis of MCR.

References

• 1. Site-Directed Mutagenesis to Mutate Multiple Residues in a Single Reaction | Springer Nature Experiments [experiments.springernature.com]
• 2. qmro.qmul.ac.uk [qmro.qmul.ac.uk]
• 3. Site-Directed Mutagenesis by Polymerase Chain Reaction | Springer Nature Experiments [experiments.springernature.com]
• 4. Site-directed mutagenesis - Wikipedia [en.wikipedia.org]
• 5. tandfonline.com [tandfonline.com]
• 6. Structural Snapshots of an Engineered Cystathionine-γ-lyase Reveal the Critical Role of Electrostatic Interactions in the Active Site - PMC [pmc.ncbi.nlm.nih.gov]
• 7. rcsb.org [rcsb.org]
• 8. The role of amino acid residues in the active site of L-methionine γ-lyase from Pseudomonas putida - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. research.cbc.osu.edu [research.cbc.osu.edu]
• 10. Site-Directed Mutagenesis [protocols.io]
• 11. Site-Directed Mutagenesis (Stratagene protocol) | McManus Lab [mcmanuslab.ucsf.edu]
• 12. Site-Directed Mutagenesis | Şen Lab [receptor.nsm.uh.edu]
• 13. assaygenie.com [assaygenie.com]

Application Notes and Protocols for Crystallographic Analysis of MCR-Substrate Complexes

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the crystallographic analysis of Mobilized Colistin (B93849) Resistance (MCR) enzyme-substrate complexes. Understanding the three-dimensional structure of these complexes is pivotal for the rational design of novel inhibitors to combat antibiotic resistance.

Introduction

The emergence of plasmid-mediated colistin resistance, conferred by the mcr genes, poses a significant threat to global health. The MCR enzymes, primarily MCR-1, are phosphoethanolamine (PEA) transferases that catalyze the addition of a PEA group to the lipid A moiety of lipopolysaccharide (LPS) in the outer membrane of Gram-negative bacteria.[1][2][3][4][5][6] This modification reduces the net negative charge of the bacterial surface, thereby decreasing its affinity for the positively charged colistin, a last-resort antibiotic.[1][2] Elucidating the structural basis of MCR-1's catalytic mechanism and its interaction with substrates is crucial for developing effective inhibitors.

Data Presentation: Crystallographic Data of MCR-1 Catalytic Domain

The following table summarizes key quantitative data from various crystallographic studies of the soluble, periplasmic catalytic domain of MCR-1 (cMCR-1).

PDB ID	Protein Construct	Ligand(s)	Resolution (Å)	R-work / R-free	Space Group	Reference
5GRR	MCR-1 C-terminal catalytic domain (MCR-1C)	Zinc ions, Water	1.45	0.151 / 0.177	P41212	[3][7]
5LRM	MCR-1 catalytic domain (cMCR-1)	Zinc ion, Ethanolamine (ETA)	2.00	Not Reported	P212121	[4]
5LSL	MCR-1 catalytic domain (cMCR-1)	Zinc ion, d-glucose	1.90	Not Reported	P212121	[4]
5Z3J	MCR-1 catalytic domain (cMCR-1)	Zinc ion, d-xylose	1.80	Not Reported	P212121	[8]
5K4P	Full-length Neisseria meningitidis EptA (homolog)	Zinc ions	2.75	Not Reported	Not Reported	[9]
4KAY	LptA from Neisseria meningitidis (homolog)	Zinc ion, Phosphoethanolamine	Not Reported	Not Reported	Not Reported	[10]
4TN0	EptC from Campylobacter jejuni (homolog)	Zinc ions	2.40	Not Reported	Not Reported	[9][10]

Signaling Pathway and Catalytic Mechanism

The catalytic cycle of MCR-1 involves a two-step transfer reaction. A key residue, Threonine 285 (Thr285), acts as a nucleophile.[2][3] The reaction is dependent on the presence of zinc ions in the active site, which play a crucial role in catalysis.[1][11][12] While some studies suggest a single zinc ion may be sufficient for the initial phosphorylation step, a di-zinc center is proposed to be required for the subsequent transfer of PEA to lipid A.[2][11]

Caption: Proposed catalytic cycle of the MCR-1 enzyme.

Experimental Protocols

Protein Expression and Purification of cMCR-1

This protocol is a generalized procedure based on methodologies reported for the expression and purification of the catalytic domain of MCR-1.[13][14]

a. Gene Cloning and Expression Vector:

• Amplify the gene sequence encoding the periplasmic catalytic domain of MCR-1 (e.g., residues 219-541) using PCR.[7]

• Clone the PCR product into a suitable expression vector, such as pET-15b, which incorporates an N-terminal Hexahistidine (His6) tag for affinity purification.[13]

• Transform the expression vector into a suitable E. coli expression strain, such as BL21(DE3).[13]

b. Protein Expression:

• Grow the transformed E. coli cells in Luria-Bertani (LB) or Terrific Broth (TB) medium containing the appropriate antibiotic at 37°C with shaking.[13]

• Induce protein expression at an OD600 of 0.6-0.8 with 0.1-0.5 mM isopropyl β-D-1-thiogalactopyranoside (IPTG).[13]

• Continue to incubate the culture at a lower temperature, such as 16-20°C, overnight to enhance protein solubility.[13]

c. Cell Lysis and Clarification:

• Harvest the cells by centrifugation.

• Resuspend the cell pellet in a lysis buffer (e.g., 20 mM Tris-HCl pH 8.0, 500 mM NaCl, 10 mM imidazole).[13]

• Lyse the cells by sonication or high-pressure homogenization on ice.

• Clarify the lysate by centrifugation to remove cell debris.

d. Purification:

• Immobilized Metal Affinity Chromatography (IMAC):

  • Load the clarified supernatant onto a Ni-NTA affinity column pre-equilibrated with lysis buffer.[13]

  • Wash the column with a wash buffer containing a slightly higher concentration of imidazole (B134444) (e.g., 20-40 mM) to remove non-specifically bound proteins.[13]

  • Elute the His-tagged cMCR-1 with an elution buffer containing a high concentration of imidazole (e.g., 250-500 mM).[13]

• (Optional) His-tag Cleavage:

  • If required, dialyze the eluted protein into a buffer suitable for a specific protease (e.g., TEV protease) to remove the His-tag.

  • Incubate with the protease according to the manufacturer's instructions.

  • Pass the cleavage reaction mixture through the Ni-NTA column again to remove the cleaved His-tag and the His-tagged protease. The untagged cMCR-1 will be in the flow-through.[14]

• Size-Exclusion Chromatography (SEC):

  • Concentrate the protein from the IMAC step.

  • Load the concentrated protein onto a size-exclusion chromatography column (e.g., Superdex 75 or 200) pre-equilibrated with a final buffer (e.g., 20 mM Tris-HCl pH 8.0, 150 mM NaCl) to obtain a highly pure and homogenous protein sample.[13]

  • Collect fractions containing the purified cMCR-1 and assess purity by SDS-PAGE.

Crystallization of cMCR-1 and its Complexes

The following are generalized protocols for the crystallization of cMCR-1, which can be adapted for co-crystallization with substrates or inhibitors.[15][16]

a. Protein Preparation for Crystallization:

• Concentrate the purified cMCR-1 to a final concentration of 5-15 mg/mL.

• For co-crystallization, incubate the concentrated protein with a 5-10 fold molar excess of the substrate analog (e.g., phosphoethanolamine, ethanolamine, d-glucose) for at least 1 hour on ice prior to setting up crystallization trials.[4][8]

b. Crystallization Screening:

• Use commercially available sparse matrix screens to identify initial crystallization conditions.

• Employ vapor diffusion methods (sitting drop or hanging drop) at a constant temperature (e.g., 4°C or 20°C).[15]

• Set up drops by mixing 1-2 µL of the protein or protein-ligand solution with an equal volume of the reservoir solution.

c. Optimization of Crystallization Conditions:

• Once initial hits are identified, optimize the conditions by systematically varying the pH, precipitant concentration, and salt concentration around the initial hit condition.

• Consider additives from commercial screens to improve crystal quality.

d. Crystal Harvesting and Cryo-protection:

• Carefully loop the crystals out of the drop.

• Briefly soak the crystals in a cryoprotectant solution to prevent ice formation during flash-cooling. The cryoprotectant is often the reservoir solution supplemented with 20-30% (v/v) glycerol (B35011) or ethylene (B1197577) glycol.

• Flash-cool the crystals by plunging them into liquid nitrogen.

X-ray Diffraction Data Collection and Structure Determination

a. Data Collection:

• Mount the cryo-cooled crystal on a goniometer in a cryo-stream at a synchrotron beamline.

• Collect a complete diffraction dataset by rotating the crystal in the X-ray beam.

b. Data Processing and Structure Solution:

• Process the diffraction data using software such as HKL2000 or XDS to integrate the reflections and scale the data.[7]

• Determine the initial phases using molecular replacement with a homologous structure (e.g., LptA, PDB ID: 4KAY) as a search model, using software like Phaser.[10]

• Refine the model and build the structure into the electron density maps using programs like Phenix and Coot.

• Validate the final structure using tools such as MolProbity.

Experimental Workflow Visualization

The following diagram illustrates the general workflow for the crystallographic analysis of MCR-substrate complexes.

References

• 1. diamond.ac.uk [diamond.ac.uk]
• 2. E-Theses Online Service (EThOS) update [bl.uk]
• 3. rcsb.org [rcsb.org]
• 4. Substrate analog interaction with MCR-1 offers insight into the rising threat of the plasmid-mediated transferable colistin resistance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Crystal Structure of Escherichia coli originated MCR-1, a phosphoethanolamine transferase for Colistin Resistance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. High resolution crystal structure of the catalytic domain of MCR-1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. Structural Biology of MCR-1-Mediated Resistance to Polymyxin Antibiotics - PMC [pmc.ncbi.nlm.nih.gov]
• 10. High resolution crystal structure of the catalytic domain of MCR-1 - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Insights into the Mechanistic Basis of Plasmid-Mediated Colistin Resistance from Crystal Structures of the Catalytic Domain of MCR-1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Crystal Structure of Escherichia coli originated MCR-1, a phosphoethanolamine transferase for Colistin Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 14. bio-nica.info [bio-nica.info]
• 15. youtube.com [youtube.com]
• 16. researchgate.net [researchgate.net]

Illuminating the Methane Maze: Isotope Labeling Studies of Methanogenesis Pathways

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Methanogenesis, the biological production of methane (B114726), is a critical process in the global carbon cycle and a key target for biofuel production and greenhouse gas mitigation strategies. Understanding the intricate biochemical pathways that lead to methane formation is paramount for manipulating these processes for biotechnological and environmental applications. Isotope labeling studies provide a powerful tool to trace the flow of carbon atoms through the various methanogenic pathways, offering quantitative insights into the contributions of different substrates and the activities of specific enzymatic reactions.

This document provides detailed application notes and experimental protocols for conducting isotope labeling studies to investigate the three primary methanogenic pathways: hydrogenotrophic, acetoclastic, and methylotrophic.

Key Methanogenic Pathways

• Hydrogenotrophic Methanogenesis: The reduction of carbon dioxide (CO₂) with hydrogen (H₂) as the electron donor.

• Acetoclastic Methanogenesis: The cleavage of acetate (B1210297) into methane (CH₄) and carbon dioxide (CO₂).

• Methylotrophic Methanogenesis: The utilization of one-carbon (C1) compounds, such as methanol, methylamines, and dimethyl sulfide, for methane production.

Principle of Isotope Labeling Studies

By supplying methanogenic cultures with substrates enriched in a stable isotope, typically carbon-13 (¹³C), researchers can track the incorporation of the labeled carbon into methane and other metabolic byproducts. The distribution of ¹³C in the products, analyzed by techniques such as Gas Chromatography-Isotope Ratio Mass Spectrometry (GC-IRMS), reveals the dominant metabolic pathways active under specific conditions.

A key parameter in these studies is the isotopic fractionation factor (ε) , which quantifies the discrimination against the heavier isotope (¹³C) during a biochemical reaction. Different methanogenic pathways exhibit distinct fractionation factors, allowing for their differentiation and quantification.[1][2][3]

Quantitative Data: Isotopic Fractionation Factors

The following table summarizes the typical carbon isotope fractionation factors (ε) associated with the major methanogenic pathways. These values are crucial for interpreting experimental data and modeling carbon flow.

Methanogenic Pathway	Substrate	Isotope Fractionation Factor (ε)	References
Hydrogenotrophic	H₂ + CO₂	-28‰ to -79‰	[1][2]
Acetoclastic	Acetate	-9‰ to -35‰	[1][2]
Methanosarcina spp.	-21‰ to -27‰	[2]
Methanosaeta spp.	-7‰ to -10‰	[2]
Methylotrophic	Methanol	-72‰ to -83‰	[1]

Note: The fractionation factor is expressed in parts per thousand (‰). A more negative value indicates stronger discrimination against ¹³C.

Experimental Protocols

Protocol 1: ¹³C-Acetate Labeling for a Pure Methanogen Culture

This protocol is designed to determine the activity of the acetoclastic pathway in a pure culture of a methanogen, such as Methanosarcina barkeri.

1. Materials:

• Pure culture of the target methanogen.

• Anaerobic growth medium specific to the methanogen.

• Sterile, anaerobic Hungate or Balch tubes sealed with butyl rubber stoppers and aluminum crimps.[4]

• Sodium acetate-¹³C₂ (or ¹³CH₃COONa to label the methyl group specifically).

• Syringes and needles sterilized for anaerobic work.

• Gas chromatograph-isotope ratio mass spectrometer (GC-IRMS).

• Anaerobic chamber or gassing manifold.[4]

• Reducing agent (e.g., sodium sulfide, L-cysteine).[4]

2. Procedure:

• Media Preparation: Prepare the anaerobic growth medium according to the requirements of the specific methanogen. Dispense the medium into Hungate or Balch tubes inside an anaerobic chamber or while flushing with an O₂-free gas mixture (e.g., N₂/CO₂ 80:20 v/v). Add a reducing agent to achieve a redox potential below -300 mV.[5] Seal the tubes.

• Inoculation: Inoculate the tubes with an active culture of the methanogen using a sterile syringe.

• Pre-incubation: Incubate the cultures under optimal growth conditions (e.g., temperature, pH) until the late-logarithmic growth phase is reached.

• Labeling: Prepare a sterile, anaerobic stock solution of ¹³C-labeled acetate. Add the labeled acetate to the cultures to a final concentration of 10-50 mM using a sterile syringe.

• Incubation and Sampling: Continue the incubation. At regular time intervals (e.g., 0, 2, 4, 8, 24 hours), withdraw a headspace gas sample (typically 0.1-1 mL) using a gas-tight syringe for methane analysis. Simultaneously, a liquid sample can be taken to measure the concentration and isotopic composition of the remaining acetate.

• Analysis: Analyze the isotopic composition (δ¹³C) of the produced methane and the remaining acetate using GC-IRMS.

• Data Analysis: Calculate the rate of methane production and the change in the isotopic composition of methane and acetate over time. Use the isotopic fractionation factor to quantify the contribution of acetoclastic methanogenesis.

Protocol 2: ¹³CO₂ Labeling for a Mixed Microbial Community

This protocol is suitable for environmental samples (e.g., sediment slurries, anaerobic digester sludge) to assess the contribution of the hydrogenotrophic pathway.

1. Materials:

• Environmental sample (e.g., anoxic sediment, sludge).

• Anaerobic buffer solution or medium.

• Sterile, anaerobic serum bottles.

• Sodium bicarbonate-¹³C (NaH¹³CO₃).

• H₂/CO₂ gas mixture (80:20 v/v).

• GC-IRMS.

• Anaerobic chamber or gassing manifold.

2. Procedure:

• Microcosm Setup: In an anaerobic chamber, dispense a known amount of the environmental sample into serum bottles. Add anaerobic buffer or medium to create a slurry.

• Gassing: Seal the bottles and flush the headspace with an O₂-free H₂/CO₂ gas mixture.

• Pre-incubation: Pre-incubate the microcosms under conditions mimicking the natural environment (e.g., temperature) for a period to allow the microbial community to stabilize.

• Labeling: Prepare a sterile, anaerobic stock solution of NaH¹³CO₃. Inject the solution into the microcosms to provide a ¹³C-labeled CO₂ source.

• Incubation and Sampling: Incubate the microcosms. Periodically collect headspace gas samples for analysis of methane concentration and its δ¹³C value.

• Analysis: Analyze the isotopic composition of methane and CO₂ in the headspace using GC-IRMS.

• Data Analysis: Determine the rate of ¹³CH₄ production. The isotopic signature of the produced methane, in comparison to the δ¹³C of the CO₂ pool, allows for the calculation of the hydrogenotrophic pathway's contribution.

Visualizations

Methanogenesis Pathways

References

• 1. Stable Carbon Isotope Fractionation by Methylotrophic Methanogenic Archaea - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Effect of Substrate Concentration on Carbon Isotope Fractionation during Acetoclastic Methanogenesis by Methanosarcina barkeri and M. acetivorans and in Rice Field Soil - PMC [pmc.ncbi.nlm.nih.gov]
• 3. geochemicalperspectivesletters.org [geochemicalperspectivesletters.org]
• 4. The Historical Development of Cultivation Techniques for Methanogens and Other Strict Anaerobes and Their Application in Modern Microbiology - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Cultivation of Methanogens | Springer Nature Experiments [experiments.springernature.com]

Application Notes and Protocols for Studying Protein-Protein Interactions in the Membrane Attack Complex (MAC)

Audience: Researchers, scientists, and drug development professionals.

Introduction

The Membrane Attack Complex (MCR), a component of the complement system, is a multi-protein pore that forms on the surface of pathogens and aberrant host cells, leading to their destruction.[1] Understanding the intricate protein-protein interactions that govern the sequential assembly of the MCR is crucial for developing novel therapeutics that can modulate its activity in various diseases, including infections, autoimmune disorders, and cancer.[2] The MCR is assembled from the complement components C5b, C6, C7, C8, and multiple copies of C9.[1] This document provides detailed application notes and protocols for several key techniques used to study the protein-protein interactions within this complex.

Key Techniques for Studying MCR Protein-Protein Interactions

A variety of biophysical and biochemical techniques can be employed to investigate the dynamic interactions of MCR components. These methods allow for the qualitative and quantitative assessment of binding affinities, kinetics, and the identification of interaction partners.

Featured Techniques:

• Co-Immunoprecipitation (Co-IP): For validating interactions in a cellular context.

• Affinity Purification-Mass Spectrometry (AP-MS): For identifying novel interaction partners.

• Surface Plasmon Resonance (SPR): For quantitative analysis of binding kinetics and affinity.

• Cross-Linking Mass Spectrometry (XL-MS): For mapping interaction interfaces.

Co-Immunoprecipitation (Co-IP) of MCR Components

Co-IP is a powerful technique to study protein-protein interactions in the context of a cell lysate, which can be particularly useful for investigating the interaction of MCR components with cell surface proteins or regulatory factors.[3]

Application Note:

This protocol is designed to pull down a specific MCR component (the "bait") and its interacting partners (the "prey") from a cell lysate. Given that the MCR assembles on the cell membrane, careful optimization of lysis conditions is critical to preserve the integrity of the complex.[4] The use of non-ionic detergents at appropriate concentrations is recommended to solubilize membrane proteins without disrupting protein-protein interactions.

Experimental Protocol:

Materials:

• Cells expressing the MCR components of interest.

• Co-IP Lysis/Wash Buffer: 50 mM Tris-HCl pH 7.4, 150 mM NaCl, 1 mM EDTA, 1% NP-40 or Triton X-100, and protease inhibitor cocktail.[5]

• Antibody specific to the "bait" MCR protein (e.g., anti-C5b, anti-C8).

• Protein A/G magnetic beads.

• Elution Buffer: 0.1 M Glycine-HCl, pH 2.5-3.0 or SDS-PAGE sample buffer.

• Neutralization Buffer: 1 M Tris-HCl, pH 8.5.

Procedure:

• Cell Lysis:

  • Harvest and wash cells with ice-cold PBS.

  • Resuspend the cell pellet in ice-cold Co-IP Lysis/Wash Buffer and incubate on ice for 30 minutes with occasional vortexing.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

  • Transfer the supernatant (cell lysate) to a fresh, pre-chilled tube.

• Pre-clearing the Lysate (Optional but Recommended):

  • Add 20 µL of Protein A/G magnetic beads to 1 mg of cell lysate.

  • Incubate on a rotator for 1 hour at 4°C.

  • Pellet the beads using a magnetic stand and transfer the supernatant to a new tube. This step reduces non-specific binding to the beads.[6]

• Immunoprecipitation:

  • Add 2-5 µg of the primary antibody specific to the bait protein to the pre-cleared lysate.

  • Incubate on a rotator for 2-4 hours or overnight at 4°C.

  • Add 30 µL of equilibrated Protein A/G magnetic beads and incubate for an additional 1-2 hours at 4°C.

• Washing:

  • Pellet the beads on a magnetic stand and discard the supernatant.

  • Wash the beads three to five times with 1 mL of ice-cold Co-IP Lysis/Wash Buffer. With each wash, resuspend the beads and then pellet them.[6]

• Elution:

  • For Western Blot Analysis: Add 40 µL of 2x SDS-PAGE sample buffer directly to the beads and boil for 5-10 minutes.

  • For Mass Spectrometry or Functional Assays: Add 50-100 µL of Elution Buffer and incubate for 5-10 minutes at room temperature. Pellet the beads and transfer the supernatant to a new tube containing 10 µL of Neutralization Buffer.

• Analysis:

  • Analyze the eluted proteins by SDS-PAGE and Western blotting using antibodies against the expected interacting partners.

Workflow Diagram:

Co-Immunoprecipitation Workflow

Affinity Purification-Mass Spectrometry (AP-MS)

AP-MS is a powerful technique for the unbiased identification of protein interaction networks.[7] A tagged "bait" protein is expressed in cells, and the entire protein complex is purified and analyzed by mass spectrometry.[8]

Application Note:

This protocol is suitable for discovering novel or transient interactors of MCR components. A tandem affinity purification (TAP) tag is often employed to increase the purity of the isolated complexes.[9] The choice of tag and the expression system are critical for the success of the experiment. For membrane-associated complexes like the MCR, careful optimization of the purification buffers is necessary to maintain the integrity of the interactions.[10]

Experimental Protocol:

Materials:

• Cell line stably or transiently expressing an epitope-tagged MCR component (e.g., C7-FLAG, C9-HA).

• Lysis Buffer: Similar to Co-IP buffer, may require optimization of detergent and salt concentrations.

• Affinity resin (e.g., anti-FLAG M2 affinity gel, anti-HA agarose).

• Wash Buffer: Lysis buffer with a lower detergent concentration.

• Elution Buffer: Dependent on the affinity tag (e.g., 3xFLAG peptide for FLAG-tagged proteins).

• Mass spectrometry-compatible reagents (e.g., trypsin, urea, iodoacetamide).

Procedure:

• Cell Culture and Lysis:

  • Scale up cell culture to obtain a sufficient amount of protein lysate (typically 10-50 mg).

  • Lyse the cells as described in the Co-IP protocol.

• Affinity Purification:

  • Incubate the cleared cell lysate with the affinity resin for 2-4 hours at 4°C on a rotator.

  • Load the lysate/resin mixture onto a chromatography column.

  • Wash the column extensively with Wash Buffer to remove non-specific binders.

• Elution:

  • Elute the protein complexes from the affinity resin using the appropriate Elution Buffer.

• Sample Preparation for Mass Spectrometry:

  • Concentrate the eluted sample.

  • Perform in-solution or in-gel tryptic digestion of the protein complexes.[11]

  • Desalt the resulting peptides using C18 spin columns.

• Mass Spectrometry and Data Analysis:

  • Analyze the peptide mixture by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

  • Identify the proteins in the sample by searching the acquired spectra against a protein sequence database.

  • Use bioinformatics tools to filter out non-specific binders and identify high-confidence interaction partners.

Workflow Diagram:

AP-MS Workflow

Surface Plasmon Resonance (SPR)

SPR is a label-free, real-time technique for the quantitative analysis of biomolecular interactions.[12] It provides valuable information on binding kinetics (association and dissociation rates) and affinity (equilibrium dissociation constant).[13]

Application Note:

SPR is ideal for detailed characterization of the binary interactions between individual MCR components (e.g., C5b-C6, C7-C8). One protein (the ligand) is immobilized on a sensor chip, and the other (the analyte) is flowed over the surface. The change in the refractive index upon binding is measured and used to determine the kinetic parameters.[14]

Experimental Protocol:

Materials:

• Purified recombinant MCR proteins (ligand and analyte).

• SPR instrument and sensor chips (e.g., CM5 chip).

• Immobilization reagents (e.g., EDC, NHS, ethanolamine).

• Running buffer (e.g., HBS-EP+ buffer).

• Regeneration solution (e.g., glycine-HCl pH 1.5).

Procedure:

• Ligand Immobilization:

  • Activate the sensor chip surface with a mixture of EDC and NHS.

  • Inject the ligand solution over the activated surface to allow for covalent coupling.

  • Deactivate any remaining active groups with ethanolamine.

• Analyte Injection and Kinetic Analysis:

  • Inject a series of concentrations of the analyte over the ligand-immobilized surface.

  • Monitor the association of the analyte in real-time.

  • After the injection, flow running buffer over the surface to monitor the dissociation of the analyte.

• Regeneration:

  • Inject the regeneration solution to remove the bound analyte from the ligand, preparing the surface for the next injection.

• Data Analysis:

  • Fit the sensorgram data to a suitable binding model (e.g., 1:1 Langmuir binding) to determine the association rate constant (ka), dissociation rate constant (kd), and the equilibrium dissociation constant (KD).[15]

Data Presentation:

Interacting Proteins	Association Rate (ka) (M⁻¹s⁻¹)	Dissociation Rate (kd) (s⁻¹)	Dissociation Constant (KD) (nM)	Reference
C5b-8 and C9	Not Reported	Not Reported	1.2 ± 0.15	[16]
C5b-8(C9)₁ and C9	Not Reported	Not Reported	1.3 ± 0.2	[16]

Logical Relationship Diagram:

SPR Logical Relationship

Cross-Linking Mass Spectrometry (XL-MS)

XL-MS is a powerful technique for identifying protein-protein interaction interfaces and mapping the topology of protein complexes.[17] It involves covalently linking interacting proteins using chemical cross-linkers, followed by mass spectrometric analysis to identify the cross-linked peptides.

Application Note:

XL-MS is particularly useful for studying the MCR complex as it can provide distance constraints that can be used to model the three-dimensional architecture of the complex.[18] The choice of cross-linker is important, with different spacer arm lengths providing information about different proximity ranges. For membrane protein complexes, membrane-permeable cross-linkers are required.

Experimental Protocol:

Materials:

• Purified MCR complex or cells with assembled MCR.

• Cross-linking reagent (e.g., disuccinimidyl suberate (B1241622) - DSS).

• Quenching buffer (e.g., Tris-HCl).

• Sample preparation reagents for mass spectrometry.

Procedure:

• Cross-Linking Reaction:

  • Incubate the purified MCR complex or cells with the cross-linking reagent under optimized conditions (concentration, time, temperature).

  • Quench the reaction by adding the quenching buffer.

• Protein Digestion:

  • Denature, reduce, and alkylate the cross-linked proteins.

  • Digest the proteins into peptides using a protease such as trypsin.

• Enrichment of Cross-Linked Peptides (Optional):

  • Use techniques like size exclusion chromatography or ion-exchange chromatography to enrich for the larger, cross-linked peptides.

• LC-MS/MS Analysis:

  • Analyze the peptide mixture using a high-resolution mass spectrometer.

• Data Analysis:

  • Use specialized software to identify the cross-linked peptides from the complex MS/MS spectra.

  • Map the identified cross-links onto the protein sequences to determine the interaction interfaces.

Signaling Pathway Diagram (MCR Assembly):

MCR Assembly Pathway

Conclusion

The study of protein-protein interactions within the MCR complex is essential for a complete understanding of its function and regulation. The techniques outlined in these application notes and protocols provide a comprehensive toolkit for researchers to investigate these interactions, from initial discovery to detailed quantitative and structural characterization. The successful application of these methods will undoubtedly contribute to the development of novel therapeutic strategies targeting the complement system.

References

• 1. Complement membrane attack complex - Wikipedia [en.wikipedia.org]
• 2. Structural basis for membrane attack complex inhibition by CD59 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Co-immunoprecipitation (Co-IP): The Complete Guide | Antibodies.com [antibodies.com]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. assaygenie.com [assaygenie.com]
• 6. bitesizebio.com [bitesizebio.com]
• 7. Affinity-purification coupled to mass spectrometry: basic principles and strategies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. bumc.bu.edu [bumc.bu.edu]
• 9. Protocol for affinity purification-mass spectrometry interactome profiling in larvae of Drosophila melanogaster - PMC [pmc.ncbi.nlm.nih.gov]
• 10. protocols.io [protocols.io]
• 11. documents.thermofisher.com [documents.thermofisher.com]
• 12. Use of Surface Plasmon Resonance (SPR) to Determine Binding Affinities and Kinetic Parameters Between Components Important in Fusion Machinery - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. Surface Plasmon Resonance (SPR) Analysis of Binding Interactions of Proteins in Inner-Ear Sensory Epithelia - PMC [pmc.ncbi.nlm.nih.gov]
• 15. m.youtube.com [m.youtube.com]
• 16. Affinity of the C9 molecule for the C5b-8 complex compared with that for the complex containing C9 molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 17. MEMBRANE ATTACK BY COMPLEMENT: THE ASSEMBLY AND BIOLOGY OF TERMINAL COMPLEMENT COMPLEXES - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Overcoming Oxygen Sensitivity of Methyl Coenzyme M Reductase (MCR)

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges related to the oxygen sensitivity of methyl coenzyme M reductase (MCR).

Frequently Asked Questions (FAQs)

Q1: Why is Methyl Coenzyme M Reductase (MCR) so sensitive to oxygen?

A1: The extreme oxygen sensitivity of MCR is due to its active site cofactor, F430, which contains a nickel ion in the +1 oxidation state (Ni(I)) in the active enzyme form, known as MCRred1.[1][2][3] The Ni(I) state is a powerful reductant with a very low redox potential (below -600 mV), making it highly susceptible to oxidation by oxygen.[1][2] Exposure to oxygen leads to the oxidation of Ni(I) to inactive Ni(II) or Ni(III) states, rendering the enzyme non-functional.[1][2]

Q2: What are the different inactive states of MCR caused by oxygen exposure?

A2: Several inactive, oxidized states of MCR have been characterized, primarily through EPR spectroscopy. These include MCR-ox1, MCR-ox2, and MCR-ox3a, which are EPR-active Ni(III) or Ni(I) states with distinct spectral properties.[4][5] Another common inactive form is the EPR-silent Ni(II) state, often referred to as MCRsilent.[4][6] The specific inactive state formed can depend on the conditions of oxygen exposure.

Q3: Can the activity of oxygen-inactivated MCR be restored?

A3: Yes, under certain conditions, the activity of some inactive MCR states can be restored. The MCR-ox1 state, often called the "ready" state, can be reactivated in vitro by strong reducing agents like titanium(III) citrate.[1][4] Methanogenic archaea also possess a native enzymatic system for the ATP-dependent reactivation of inactivated MCR.[1][2] However, in vitro reactivation of all inactive forms, particularly the MCRsilent state, to the fully active MCRred1 state has proven to be challenging.[4][7][8]

Q4: How can I protect my MCR sample from oxygen inactivation during purification and experiments?

A4: Strict anaerobic techniques are paramount.[2][4] This includes working in an anaerobic chamber with an oxygen-free atmosphere (e.g., 95% N₂ + 5% H₂), using deoxygenated buffers and solutions, and employing sealed vials or tubes.[2][4] The presence of the substrate methyl-coenzyme M (CH₃-S-CoM) or the analogue coenzyme M (HS-CoM) can offer some protection to the active site and stabilize the MCRred1 state.[1][2]

Troubleshooting Guides

Issue 1: Low or no MCR activity in my purified enzyme preparation.

Possible Cause	Troubleshooting Step
Oxygen contamination during purification.	Review your anaerobic purification protocol. Ensure all buffers were thoroughly deoxygenated. Check the integrity of your anaerobic chamber's atmosphere. Use an oxygen indicator to confirm anaerobic conditions.[2][4]
Enzyme is in an inactive oxidized state.	Attempt in vitro reactivation. If you suspect the presence of the MCR-ox1 state, incubate the enzyme with a strong reducing agent like titanium(III) citrate.[1][4] For other inactive states, reactivation may be more complex.
Absence of stabilizing agents.	During purification and storage, include the substrate CH₃-S-CoM or coenzyme M in your buffers to help stabilize the active MCRred1 form.[1][2][9]
Improper storage.	Store purified MCR under strictly anaerobic conditions at low temperatures (e.g., -80°C). Avoid repeated freeze-thaw cycles.

Issue 2: My MCR activity rapidly decreases during the assay.

Possible Cause	Troubleshooting Step
Oxygen ingress into the assay mixture.	Ensure your assay vials and solutions are rigorously anaerobic. Use sealed cuvettes or vials with an oxygen-free headspace.[4]
Formation of inhibitory products.	The product of the MCR reaction, the heterodisulfide CoM-S-S-CoB (HDS), can be inhibitory.[7][10] In some assay setups, including a system to recycle the HDS, such as one with hydroxocobalamin (B81358) and a reductant, can prevent product inhibition.[11]
Instability of the MCRred1 state under assay conditions.	Optimize assay conditions (pH, temperature, substrate concentrations). The presence of both substrates, CH₃-S-CoM and coenzyme B (HS-CoB), is required for catalysis, and their binding can influence enzyme stability.[11]

Quantitative Data Summary

Table 1: Specific Activities of Purified Methyl Coenzyme M Reductase

Enzyme State/Activation Method	Organism	Specific Activity (µmol min⁻¹ mg⁻¹)	Reference
MCR-ox1 reduced with titanium(III) citrate	Methanothermobacter marburgensis	up to 100	[1][9]
Purified from CO-activated cells	Methanothermobacter marburgensis	89 ± 10	[4][12]
In vitro activation with A2, A3a, and DTT	Methanothermobacter marburgensis	~0.1 (in assay mix)	[8]
Preserved active form during purification	Methanothermobacter marburgensis	up to 100	[8]

Experimental Protocols

Protocol 1: In Vivo Activation of MCR in Methanothermobacter marburgensis using Carbon Monoxide (CO)

This protocol is adapted from studies demonstrating the rapid in vivo activation of MCR.[4][12]

• Cell Culture: Grow Methanothermobacter marburgensis cells under standard anaerobic conditions (e.g., H₂/CO₂ atmosphere).[11]

• CO Treatment: Prior to harvesting, purge the cell culture with 100% CO gas for a designated period (e.g., up to 5 hours). This step should be performed in a well-ventilated fume hood due to the toxicity of CO.

• Harvesting: Harvest the cells under strictly anaerobic conditions.

• Cell Lysis and Purification: Lyse the cells and purify MCR using established anaerobic chromatography techniques.[9] The resulting MCR preparation should have a high proportion of the active MCRred1 state.

Protocol 2: Anaerobic MCR Activity Assay

This is a general protocol for measuring MCR activity based on the conversion of radiolabeled substrate to methane.[4][11]

• Preparation: All solutions and vials must be strictly anaerobic. Prepare the assay mixture in a sealed, anaerobic vial. The mixture typically contains buffer (e.g., Tris-HCl, pH 7.6), a reducing agent (e.g., titanium(III) citrate), and a system to recycle the heterodisulfide product (e.g., aquacobalamin).[4][11]

• Substrates: Add coenzyme B (HS-CoB) and the radiolabeled substrate, ¹⁴CH₃-S-CoM.

• Initiation: Start the reaction by injecting a small volume of the purified MCR enzyme solution.

• Incubation: Incubate the reaction at the optimal temperature for the enzyme (e.g., 60°C for MCR from M. marburgensis).[4]

• Quantification: At various time points, stop the reaction (e.g., by injecting an acid). Measure the amount of radioactive [¹⁴C]methane produced, which is volatile, typically by scintillation counting of the headspace gas.

Visualizations

Caption: The cycle of MCR inactivation by oxygen and reactivation by reducing agents.

Caption: Experimental workflow for obtaining and handling active MCR under anaerobic conditions.

References

• 1. Methyl (Alkyl)-Coenzyme M Reductases: Nickel F-430-Containing Enzymes Involved in Anaerobic Methane Formation and in Anaerobic Oxidation of Methane or of Short Chain Alkanes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.rsc.org [pubs.rsc.org]
• 4. Frontiers | In vivo activation of methyl-coenzyme M reductase by carbon monoxide [frontiersin.org]
• 5. researchgate.net [researchgate.net]
• 6. Frontiers | Overview of Diverse Methyl/Alkyl-Coenzyme M Reductases and Considerations for Their Potential Heterologous Expression [frontiersin.org]
• 7. journals.asm.org [journals.asm.org]
• 8. Elucidating the Process of Activation of Methyl-Coenzyme M Reductase - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Methyl-Coenzyme M Reductase and Its Post-translational Modifications - PMC [pmc.ncbi.nlm.nih.gov]
• 11. The Reaction Mechanism of Methyl-Coenzyme M Reductase: HOW AN ENZYME ENFORCES STRICT BINDING ORDER - PMC [pmc.ncbi.nlm.nih.gov]
• 12. In vivo activation of methyl-coenzyme M reductase by carbon monoxide - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Methyl Coenzyme M Reductase (MCR) Activity Assays

This guide provides troubleshooting advice and answers to frequently asked questions for researchers conducting methyl coenzyme M reductase (MCR) activity assays.

Troubleshooting Guide

Issue 1: Low or No Methane (B114726) Production

Possible Cause	Troubleshooting Steps
Inactivation of MCR due to Oxygen Exposure	MCR, particularly the active MCRred1 form containing Ni(I), is extremely sensitive to oxygen.[1] Ensure all buffers and reagents are thoroughly deoxygenated by purging with an inert gas (e.g., N2 or H2/CO2 mixture).[2] Perform all experimental manipulations under strictly anaerobic conditions, for instance, inside an anaerobic chamber or using gas-tight syringes and sealed vials.
Incorrect Redox State of the F430 Cofactor	The MCR enzyme is only active when its nickel-containing F430 cofactor is in the Ni(I) oxidation state (MCRred1).[1][2][3] The isolated enzyme is often in an inactive Ni(II) (MCRsilent) or Ni(III) (MCRox1) state.[1] Activation: Pre-incubate the enzyme with a strong reducing agent like titanium(III) citrate (B86180) to reduce the nickel center.[1][4] In some cases, in vivo activation by incubating cells with H2 prior to lysis can yield a more active enzyme preparation.[2][5]
Presence of Inhibitors	The product of the MCR reaction, the heterodisulfide CoM-S-S-CoB (HDS), is a known inhibitor of MCR activity.[1][6] Its accumulation can lead to feedback inhibition. Ensure the assay includes a system to regenerate the substrates from the heterodisulfide, such as the addition of a heterodisulfide reductase system or a chemical reductant like Ti(III) citrate which can also reduce HDS.[6] Other compounds in your sample or reagents could also act as inhibitors.
Sub-optimal Assay Conditions	The pH, temperature, and concentration of substrates and cofactors can significantly impact enzyme activity. Optimize these parameters for your specific MCR variant and experimental setup. The assay is typically performed at elevated temperatures (e.g., 60-65°C) for MCR from thermophilic organisms like Methanothermobacter marburgensis.[1][2]
Enzyme Concentration is Too Low	The rate of methane formation is dependent on the concentration of active MCR. If the enzyme concentration is too low, the amount of methane produced may be below the detection limit of your gas chromatograph. Increase the amount of purified enzyme or cell-free extract in the assay.
Degraded Substrates or Cofactors	Ensure the stability and purity of methyl-coenzyme M (CH3-S-CoM) and coenzyme B (HS-CoB). Prepare them fresh if necessary and store them under appropriate anaerobic and temperature conditions.

Issue 2: High Variability Between Replicates

Possible Cause	Troubleshooting Steps
Inconsistent Anaerobic Technique	Minor variations in oxygen exposure between samples can lead to significant differences in MCR activity. Refine your anaerobic technique to ensure all samples are handled identically.
Inaccurate Pipetting of Viscous or Small Volumes	Solutions containing purified enzymes or Ti(III) citrate can be viscous. Use calibrated positive displacement pipettes for accurate dispensing. When preparing master mixes, ensure thorough mixing before aliquoting.
Gas Leaks from Assay Vials	Methane is a gas, and any leaks in the septa of your assay vials will lead to an underestimation of activity. Use high-quality septa and crimp seals. Test for leaks by pressurizing a vial with inert gas and monitoring the pressure over time.
Temperature Fluctuations	Ensure a stable and uniform temperature for all assay vials during incubation. Use a water bath or a dry block incubator with good temperature control.

Frequently Asked Questions (FAQs)

Q1: What are the essential components of an MCR activity assay?

A1: A typical in vitro MCR activity assay using purified enzyme contains the following components in a buffered solution (e.g., MOPS or Tris-HCl at a specific pH):

• MCR enzyme: The purified protein or cell-free extract.

• Substrates: Methyl-coenzyme M (CH3-S-CoM) and Coenzyme B (HS-CoB).

• Reducing Agent: A strong reductant like titanium(III) citrate is crucial to activate the enzyme to the Ni(I) state and to regenerate the substrates from the heterodisulfide product.[1][4]

• Cofactors (optional but recommended): Aquocobalamin (B1237579) (Vitamin B12) can be included to aid in the reduction of the heterodisulfide.[3] For activation of the silent form of MCR, ATP and specific protein components (A2 and A3a) may be required.[1]

Q2: How can I confirm that my MCR enzyme is in the active MCRred1 state?

A2: The most direct method to determine the state of the nickel cofactor in MCR is through Electron Paramagnetic Resonance (EPR) spectroscopy. The MCRred1 state, containing Ni(I), gives a characteristic EPR signal, while the MCRsilent (Ni(II)) state is EPR-silent and the MCRox1 (Ni(III)) state has a different, distinct signal.[1] UV-visible spectroscopy can also be used to monitor the state of the enzyme.[2]

Q3: My assay with purified MCR works, but I see no activity in my cell-free extracts. What could be the problem?

A3: Cell-free extracts are complex mixtures that can contain inhibitors or competing enzymes. Proteases released during cell lysis could degrade MCR. Additionally, the redox environment in the extract might not be sufficiently reducing to maintain MCR in its active state. Consider adding protease inhibitors and increasing the concentration of the reducing agent (e.g., Ti(III) citrate). It is also possible that essential activating components present in whole cells are diluted or inactivated in the extract.[1]

Q4: What is the purpose of Ti(III) citrate in the assay?

A4: Ti(III) citrate serves a dual purpose. Firstly, it is a potent reducing agent with a low redox potential (around -500 mV) capable of reducing the inactive Ni(II) or Ni(III) forms of MCR to the active Ni(I) state.[1] Secondly, it can chemically reduce the inhibitory product, heterodisulfide (CoM-S-S-CoB), back to the substrates coenzyme M and coenzyme B, thus preventing product inhibition and allowing the reaction to proceed.

Q5: Can I use a different method to measure MCR activity besides gas chromatography?

A5: While gas chromatography to measure methane production is the most common and direct method, other techniques can be employed. For instance, using radiolabeled 14CH3-S-CoM allows for the quantification of radioactive 14CH4.[2] Spectrophotometric assays can also be designed by coupling the reaction to other enzymes that produce a colored or fluorescent product, though these can be prone to artifacts.[7]

Data Presentation

Table 1: Typical Reaction Component Concentrations for MCR Activity Assay

Component	Typical Concentration	Reference
Buffer (e.g., MOPS/NaOH)	500 mM (pH 7.2)	[1]
Methyl-coenzyme M (CH3-S-CoM)	10 mM	[1][2]
Coenzyme B (HS-CoB)	0.1 - 1 mM	[1][2]
Ti(III) Citrate	20 - 30 mM	[1][2]
Aquocobalamin (Vitamin B12)	0.3 - 1.8 mM	[1][2]
Purified MCR Enzyme	0.1 µM	[1]

Note: These concentrations are starting points and may require optimization for your specific experimental conditions.

Experimental Protocols

Detailed Methodology for a Standard MCR Activity Assay

This protocol is based on established methods for measuring the activity of purified MCR from Methanothermobacter marburgensis.[1][2]

• Preparation of Reagents: All buffer and reagent solutions must be prepared using anaerobic techniques. This involves boiling and cooling the liquids under a stream of oxygen-free nitrogen or another inert gas. Reagents are then stored in sealed vials under an anaerobic atmosphere.

• Preparation of Ti(III) Citrate: Prepare a solution of titanium(III) citrate under anaerobic conditions. This solution is typically a deep purple color; a brown or colorless solution indicates oxidation and should not be used.

• Assay Mixture Preparation: In a sealed, anaerobic vial (e.g., a serum vial), combine the buffer, methyl-coenzyme M, coenzyme B, and aquocobalamin to the desired final concentrations. The total volume is typically small (e.g., 200-400 µL) to ensure a sufficient headspace for gas analysis.[1][2]

• Enzyme Activation: Add the purified MCR enzyme to the assay mixture. Then, add the Ti(III) citrate solution to initiate the reduction of the enzyme's active site. The mixture is often kept on ice during these additions.[1]

• Initiation of Reaction: Transfer the vials to a water bath or incubator set to the optimal temperature for the enzyme (e.g., 65°C for MCR from M. marburgensis).[1] This temperature increase starts the reaction.

• Time-course Measurement: At regular time intervals, withdraw a sample from the headspace of the vial using a gas-tight syringe.

• Methane Quantification: Inject the gas sample into a gas chromatograph (GC) equipped with a suitable column (e.g., a packed column with Porapak Q) and a flame ionization detector (FID) to quantify the amount of methane produced.

• Calculation of Activity: Calculate the rate of methane production over time. The specific activity is typically expressed in units of µmol of methane produced per minute per milligram of protein (µmol min-1 mg-1).

Visualizations

References

• 1. Elucidating the Process of Activation of Methyl-Coenzyme M Reductase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | In vivo activation of methyl-coenzyme M reductase by carbon monoxide [frontiersin.org]
• 3. biorxiv.org [biorxiv.org]
• 4. biorxiv.org [biorxiv.org]
• 5. Frontiers | Overview of Diverse Methyl/Alkyl-Coenzyme M Reductases and Considerations for Their Potential Heterologous Expression [frontiersin.org]
• 6. researchgate.net [researchgate.net]
• 7. Errors and artifacts in coupled spectrophotometric assays of enzyme activity - PubMed [pubmed.ncbi.nlm.nih.gov]

optimizing buffer and temperature conditions for MCR stability

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to optimize buffer and temperature conditions for Melanocortin Receptor (MCR) stability.

Frequently Asked Questions (FAQs)

Q1: My MCR protein is degrading during purification and storage. What are the initial steps to address this?

A1: Protein degradation during purification and storage is a common issue. The initial steps to mitigate this involve controlling the biochemical environment. This includes optimizing the buffer composition (pH, ionic strength), temperature, and considering the use of protease inhibitors. For MCRs, which are G-protein coupled receptors (GPCRs), maintaining their structural integrity is crucial for function.

Q2: What are common chemical degradation pathways for MCRs in solution?

A2: Like other proteins, MCRs are susceptible to several chemical degradation pathways, including:

• Deamidation: The hydrolysis of asparagine and glutamine side chains, which is pH-dependent.

• Oxidation: Methionine, cysteine, histidine, tryptophan, and tyrosine residues are particularly susceptible to oxidation. Including antioxidants or reducing agents in your buffer can help prevent this.

• Aggregation: Misfolded or unstable proteins can expose hydrophobic regions, leading to the formation of soluble or insoluble aggregates. This is a significant concern for membrane proteins like MCRs when removed from their native lipid environment.

Q3: How does temperature affect MCR stability?

A3: Temperature is a critical factor in protein stability. While higher temperatures can increase the rate of biochemical reactions, they can also lead to protein unfolding and denaturation. For MCRs, like other proteins, there is an optimal temperature range for stability. Exceeding this range can lead to irreversible aggregation and loss of function. It is crucial to determine the melting temperature (Tm) of your specific MCR to identify its thermal stability limits.

Q4: Can specific ions or additives improve MCR stability?

A4: Yes, certain ions and additives can enhance the stability of MCRs. For instance, calcium ions (Ca²⁺) have been shown to increase the thermal stability of the Melanocortin-4 Receptor (MC4R) when bound to certain ligands. Additives like glycerol (B35011) or specific detergents are also crucial for maintaining the stability of solubilized MCRs.

Troubleshooting Guides

This section provides solutions to specific issues you may encounter during your experiments with MCRs.

Issue 1: MCR Aggregation After Solubilization

• Symptom: Visible precipitation, high molecular weight bands on a non-reducing SDS-PAGE, or a polydisperse profile in size-exclusion chromatography (SEC).

• Possible Causes & Solutions:

Cause	Solution
Suboptimal Detergent	The choice of detergent is critical for membrane protein stability. Screen a panel of detergents (e.g., DDM, LMNG, CHAPS) to find one that maintains MCR in a monodisperse and active state.
Inappropriate Buffer pH	The pH of the buffer can significantly impact protein charge and solubility. Perform a pH screen (e.g., from pH 6.0 to 8.5) to identify the optimal pH for your MCR's stability.
High Protein Concentration	Highly concentrated protein solutions are more prone to aggregation. Determine the maximum soluble concentration for your MCR and work below that limit.
Incorrect Ionic Strength	The salt concentration of the buffer affects electrostatic interactions. Optimize the NaCl concentration (e.g., 50-500 mM) in your buffer.

Issue 2: Loss of Ligand-Binding Activity

• Symptom: Reduced or no detectable signal in radioligand binding assays or other functional assays.

• Possible Causes & Solutions:

Cause	Solution
Protein Denaturation	The MCR may have unfolded due to inappropriate buffer conditions or temperature stress. Re-evaluate your buffer composition and storage temperature.
Oxidation of Critical Residues	Oxidation of residues in the binding pocket can abolish activity. Add reducing agents like DTT or TCEP to your buffers.
Absence of Stabilizing Factors	Some MCRs may require specific lipids (e.g., cholesterol hemisuccinate - CHS) or ions (e.g., Ca²⁺ for MC4R) for stability and function.
Multiple Freeze-Thaw Cycles	Repeatedly freezing and thawing your MCR sample can lead to denaturation and aggregation. Aliquot your purified protein to avoid multiple freeze-thaw cycles.

Data on Buffer and Temperature Conditions for MCR Stability

The following tables summarize data from various studies on conditions used for MCR purification and their effects on stability.

Table 1: Buffer Compositions Used for MCR Purification

MCR Subtype/Related Protein	Buffer System	pH	Key Additives	Reference
MCR-1	20 mM sodium phosphate	7.4	500 mM NaCl, 500 mM imidazole, 0.023% DDM	[1]
MCR-1	MES buffer	5.0	0.023% DDM	[1]
MCR-1	Sodium borate (B1201080) buffer	9.0	0.023% DDM	[1]
MCRed1/MCRed2	50 mM Tris-HCl	7.6	10 mM CoM, 2 M NaCl	[2]
MCRox1	50 mM Tris-HCl	7.6	2 M NaCl	[2]
McrD	20 mM MOPS	7.0	50 mM NaCl, 2 mM β-mercaptoethanol, 2 mM TCEP	[3]

Table 2: Effect of pH and Temperature on MCR Activity/Stability

MCR Subtype	Parameter	Condition	Observation	Reference
MCR-1	Hydrolytic Activity	pH 5.0 & 7.4	Clearly observed activity	[1]
MCR-1	Hydrolytic Activity	pH 9.0	Greatly diminished activity	[1]
MC4R	Thermal Stability	+ Ca²⁺ ions	Increased thermal stability with specific ligands	[4]
MCR	Storage Temperature	4°C	Recommended for short-term storage	[2]
MCR	Storage Temperature	-20°C or -80°C	Recommended for long-term storage	[5]

Experimental Protocols

Protocol 1: Thermal Shift Assay (TSA) for MCR Stability Screening

This protocol describes a method to assess the thermal stability of an MCR in different buffer conditions by monitoring its unfolding temperature (Tm).

Materials:

• Purified MCR

• A panel of buffers with varying pH and salt concentrations

• Fluorescent dye (e.g., CPM - N-[4-(7-diethylamino-4-methyl-3-coumarinyl)phenyl]maleimide)

• qPCR instrument with thermal ramping capability

Methodology:

• Prepare MCR Samples: Dilute the purified MCR to a final concentration of 1-5 µM in the different buffers to be tested. Prepare a no-protein control for each buffer.

• Add Fluorescent Dye: Add the fluorescent dye to each sample at a final concentration of 5-10 µM.

• Thermal Denaturation: Place the samples in the qPCR instrument. Set up a thermal ramp from 25°C to 95°C with a ramp rate of 1°C/minute.

• Monitor Fluorescence: Measure the fluorescence intensity at each temperature increment. The dye will fluoresce upon binding to hydrophobic residues exposed during protein unfolding.

• Data Analysis: Plot fluorescence intensity versus temperature. The melting temperature (Tm) is the midpoint of the unfolding transition. Higher Tm values indicate greater protein stability.

Protocol 2: Size-Exclusion Chromatography (SEC) for Aggregation Analysis

This protocol is used to assess the aggregation state of MCR in different buffer conditions.

Materials:

• Purified MCR

• A panel of buffers with varying pH, salt, and additive concentrations

• SEC column suitable for the molecular weight of your MCR

• HPLC or FPLC system with a UV detector

Methodology:

• Sample Preparation: Prepare samples of your MCR in the different buffers to be tested.

• Column Equilibration: Equilibrate the SEC column with the first buffer to be tested until a stable baseline is achieved.

• Sample Injection: Inject a defined amount of the MCR sample onto the column.

• Elution and Detection: Elute the protein with the same buffer and monitor the absorbance at 280 nm.

• Data Analysis: Analyze the chromatogram. A single, sharp peak corresponding to the expected molecular weight of the monomeric MCR indicates a stable, non-aggregated protein. The presence of earlier eluting peaks suggests the formation of soluble aggregates.

• Repeat: Repeat steps 2-5 for each buffer condition to be tested.

Visualizations

MCR Signaling Pathway

The following diagram illustrates a generalized signaling pathway for melanocortin receptors, which are Gs-coupled proteins that activate the adenylyl cyclase (AC) pathway.

References

• 1. Intracellular signaling mechanisms of the melanocortin receptors: current state of the art - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Melanocortin 1 Receptor: Structure, Function, and Regulation [frontiersin.org]
• 3. MC1R signaling. Intracellular partners and pathophysiological implications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. What is the melanocortin-4 receptor (MC4R) pathway? | Rhythm Pharma [path4hcps.com]
• 5. MC1R, the cAMP pathway and the response to solar UV: Extending the horizon beyond pigmentation - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Strategies to Increase the Yield of Recombinant MCR-1

Welcome to the Technical Support Center for the expression and purification of recombinant Mobilized Colistin (B93849) Resistance (MCR-1) protein. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions to help you maximize your recombinant MCR-1 yield.

Frequently Asked Questions (FAQs)

Q1: What is the typical expression system used for recombinant MCR-1 production?

A1: Escherichia coli (E. coli) is the most commonly used host for producing recombinant MCR-1. Various strains can be utilized, with BL21(DE3) and its derivatives being popular choices due to their reduced protease activity and efficient protein expression capabilities.

Q2: I'm observing very low or no expression of MCR-1. What are the likely causes?

A2: Several factors can contribute to low or no expression of recombinant MCR-1. These include:

• Codon Bias: The mcr-1 gene sequence may contain codons that are rare in E. coli, leading to translational stalling.

• Plasmid Instability: The expression plasmid may be unstable or have a low copy number.

• Toxicity of MCR-1: High-level expression of MCR-1, a membrane protein, can be toxic to E. coli, leading to cell death or reduced growth.

• Inefficient Induction: The concentration of the inducer (e.g., IPTG) or the timing and temperature of induction may not be optimal.

Q3: My MCR-1 protein is expressed, but it's mostly in an insoluble form (inclusion bodies). How can I improve its solubility?

A3: MCR-1 is a membrane protein and is prone to aggregation into inclusion bodies when overexpressed in the cytoplasm of E. coli. To improve solubility, consider the following strategies:

• Lower Expression Temperature: Reducing the post-induction temperature to 16-25°C can slow down protein synthesis, allowing more time for proper folding.[1]

• Reduce Inducer Concentration: Lowering the concentration of the inducer (e.g., IPTG) can decrease the rate of transcription and translation, which may enhance solubility.[1]

• Co-expression with Chaperones: Co-expressing molecular chaperones can assist in the proper folding of MCR-1.

• Use a Fusion Partner: Fusion tags like Maltose Binding Protein (MBP) or Glutathione S-transferase (GST) can enhance the solubility of the target protein.

Q4: I have decent expression, but the final yield after purification is very low. What could be happening?

A4: Low yield after purification can be attributed to several factors:

• Protein Degradation: MCR-1 is susceptible to cleavage by endogenous proteases in E. coli, particularly the periplasmic serine endoprotease DegP.[2][3][4]

• Inefficient Lysis: Incomplete cell lysis will result in a significant portion of the protein being trapped in intact cells.

• Suboptimal Purification Buffers: The pH, ionic strength, and composition of your lysis, wash, and elution buffers may not be optimal for MCR-1 stability and binding to the chromatography resin.

• Protein Aggregation During Purification: MCR-1 may aggregate during concentration or buffer exchange steps.

Troubleshooting Guides

Issue 1: Low or No MCR-1 Expression

Potential Cause	Troubleshooting Strategy
Codon Bias	Synthesize a codon-optimized version of the mcr-1 gene for E. coli expression. There are online tools and commercial services available for this purpose.[5]
Promoter Leakiness/Toxicity	Use an expression vector with a tightly regulated promoter (e.g., pBAD) or a host strain that provides tighter control over basal expression (e.g., BL21-AI).
Inefficient Induction	Optimize the inducer concentration (e.g., IPTG in the range of 0.1-1 mM) and the cell density at the time of induction (OD600 of 0.6-0.8).
Suboptimal Growth Medium	Test different growth media (e.g., LB, TB, or minimal media) to see which supports better growth and expression.

Issue 2: MCR-1 is Expressed as Insoluble Inclusion Bodies

Potential Cause	Troubleshooting Strategy
High Expression Rate	Lower the induction temperature to 16-25°C and reduce the inducer concentration.
Improper Folding	Co-express with molecular chaperones (e.g., GroEL/GroES, DnaK/DnaJ/GrpE) to assist in protein folding.
Lack of Membrane Environment	Consider using cell-free expression systems that allow the addition of detergents or nanodiscs to mimic a membrane environment.
Ineffective Solubilization	If refolding from inclusion bodies, screen different solubilization buffers with varying concentrations of denaturants (e.g., urea, guanidine-HCl) and detergents.

Issue 3: Low Final Yield Due to Protein Degradation

Potential Cause	Troubleshooting Strategy
Proteolytic Cleavage by DegP	Use a degP knockout E. coli strain for expression. Transfer of a degradation-susceptible MCR-1 mutant to a strain lacking DegP has been shown to restore its expression.[2][3][4]
General Protease Activity	Add a protease inhibitor cocktail to the lysis buffer and perform all purification steps at 4°C to minimize protease activity.
pH-dependent Degradation	Maintain a pH that favors MCR-1 stability. While MCR-1 activity is higher at acidic pH, its stability during purification should be empirically determined.[2]

Quantitative Data Summary

The following tables summarize quantitative data related to MCR-1 expression. Note that specific protein yields can vary significantly between experiments and labs.

Table 1: Effect of Promoter Strength on mcr-1 Transcriptional Expression and Colistin Resistance in E. coli [6][7]

Strain/Promoter	Relative mcr-1 mRNA Level (fold change)	Colistin MIC (µg/mL)
QH0001 (J23213)	1	2
QH0002 (J23112)	10	4
QH0003 (J23113)	20	4
QH0004 (J23117)	30	4-8
QH0005 (J23115)	50	8
QH0006 (J23105)	100	8
QH0007 (J23110)	186	8

Table 2: Influence of pH on MCR-1 Dependent Colistin Resistance [8]

Growth Medium pH	Colistin MIC (µg/mL)
7.0	16
5.0	>256

Experimental Protocols

Protocol 1: Expression of Recombinant MCR-1 in E. coli

• Transformation: Transform the expression plasmid containing the mcr-1 gene (preferably codon-optimized) into a suitable E. coli expression host (e.g., BL21(DE3) or a degP knockout strain). Plate on LB agar (B569324) with the appropriate antibiotic and incubate overnight at 37°C.

• Starter Culture: Inoculate a single colony into 5-10 mL of LB medium containing the appropriate antibiotic. Grow overnight at 37°C with shaking at 200-250 rpm.

• Main Culture: Inoculate a larger volume of LB medium (e.g., 1 L) with the overnight starter culture to an initial OD600 of 0.05-0.1.

• Growth: Grow the culture at 37°C with vigorous shaking until the OD600 reaches 0.6-0.8.

• Induction: Cool the culture to the desired induction temperature (e.g., 18°C). Add the inducer (e.g., IPTG to a final concentration of 0.1-0.5 mM).

• Expression: Continue to incubate the culture at the lower temperature for 16-24 hours with shaking.

• Harvesting: Harvest the cells by centrifugation at 5,000 x g for 15 minutes at 4°C. The cell pellet can be stored at -80°C until purification.

Protocol 2: Purification of His-tagged Recombinant MCR-1

This protocol assumes the MCR-1 protein has an N-terminal hexa-histidine tag.[6]

• Cell Lysis: Resuspend the cell pellet in a lysis buffer (e.g., 50 mM Tris-HCl pH 8.0, 300 mM NaCl, 10 mM imidazole (B134444), 1% Triton X-100, 1 mg/mL lysozyme, and a protease inhibitor cocktail). Incubate on ice for 30 minutes, followed by sonication to ensure complete lysis.

• Clarification: Centrifuge the lysate at 15,000 x g for 30 minutes at 4°C to pellet cell debris.

• Affinity Chromatography: Apply the clarified supernatant to a pre-equilibrated Ni-NTA affinity column.

• Washing: Wash the column with several column volumes of wash buffer (e.g., 50 mM Tris-HCl pH 8.0, 300 mM NaCl, 20-40 mM imidazole) to remove non-specifically bound proteins.

• Elution: Elute the bound MCR-1 protein with an elution buffer containing a higher concentration of imidazole (e.g., 50 mM Tris-HCl pH 8.0, 300 mM NaCl, 250-500 mM imidazole).

• Buffer Exchange: If necessary, exchange the buffer of the purified protein to a suitable storage buffer (e.g., PBS with 10% glycerol) using dialysis or a desalting column.

• Analysis: Analyze the purity of the protein by SDS-PAGE.

Visualizations

Caption: A generalized experimental workflow for enhancing the yield of recombinant MCR-1.

Caption: The CpxRA-DegP signaling pathway leading to the degradation of MCR-1.

References

• 1. Practical protocols for production of very high yields of recombinant proteins using Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Expression characteristics of the plasmid-borne mcr-1 colistin resistance gene - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Effect of Different Tolerable Levels of Constitutive mcr-1 Expression on Escherichia coli - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Recombinant E. coli Mcr-1 Protein – enQuire BioReagents [enquirebio.com]
• 5. cusabio.com [cusabio.com]
• 6. Effect of Different Tolerable Levels of Constitutive mcr-1 Expression on Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. journals.asm.org [journals.asm.org]

Technical Support Center: Coenzyme F430 Reconstitution into Apo-Methyl-Coenzyme M Reductase (Apo-MCR)

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers working on the reconstitution of coenzyme F430 into the apo-form of methyl-coenzyme M reductase (apo-MCR).

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: My reconstituted MCR shows very low or no activity. What are the possible causes?

A1: There are several potential reasons for low activity in reconstituted MCR:

• Incorrect Nickel Oxidation State: The catalytic activity of MCR is dependent on the Ni(I) oxidation state of the F430 cofactor.[1] If the nickel is in the inactive Ni(II) state, the enzyme will not be functional. Ensure that the reconstitution and subsequent handling are performed under strictly anaerobic conditions to prevent oxidation of the Ni(I) state. The use of reducing agents like titanium(III) citrate (B86180) may be necessary to maintain or achieve the active Ni(I) state.[1]

• Incomplete Reconstitution: The apo-MCR may not have been fully saturated with coenzyme F430. Try optimizing the molar ratio of F430 to apo-MCR during the reconstitution reaction. It may also be beneficial to increase the incubation time or temperature to facilitate cofactor insertion.

• Protein Denaturation: Apo-MCR, like many apo-proteins, may be less stable than the holoenzyme. Harsh conditions during F430 removal or reconstitution could lead to irreversible denaturation. Ensure that temperature and pH are maintained within the optimal range for MCR stability.

• Oxygen Sensitivity: MCR is extremely sensitive to oxygen.[2] Exposure to even trace amounts of oxygen can lead to irreversible inactivation. All steps, including protein purification, reconstitution, and activity assays, must be performed in a strictly anaerobic environment, for instance, inside an anaerobic chamber.[3][4]

Q2: How can I confirm that the F430 cofactor has been successfully incorporated into the apo-MCR?

A2: Successful incorporation of F430 can be verified using spectroscopic techniques. The Ni(II) form of F430 in the inactive MCR has a characteristic absorbance maximum at approximately 420-430 nm.[2][5] The active Ni(I) form (MCRred1) exhibits a different spectrum with a maximum around 382 nm.[2] By comparing the UV-visible spectrum of your reconstituted enzyme to that of the native, active MCR, you can confirm the presence of the cofactor and get an indication of its oxidation state.

Q3: I observe precipitation during the reconstitution process. How can I prevent this?

A3: Precipitation can be caused by several factors:

• Protein Aggregation: The apo-protein might be prone to aggregation. Ensure that the buffer conditions (pH, ionic strength) are optimal for apo-MCR solubility. The addition of stabilizing agents, such as glycerol, may be beneficial.

• Cofactor Precipitation: Coenzyme F430 itself can precipitate if its solubility limit is exceeded. Ensure that the F430 solution is fully dissolved before adding it to the apo-MCR solution. It is advisable to add the cofactor solution dropwise to the protein solution with gentle stirring to avoid localized high concentrations.

Q4: What is the optimal molar ratio of F430 to apo-MCR for reconstitution?

A4: The optimal molar ratio can vary depending on the specific conditions. It is recommended to start with a slight molar excess of F430 to apo-MCR (e.g., 1.5:1 to 3:1) to drive the reconstitution to completion. However, a large excess of the cofactor should be avoided as it can lead to non-specific binding and potential precipitation. Titration experiments may be necessary to determine the optimal ratio for your specific experimental setup.

Q5: How do I prepare the active Ni(I)-F430 for reconstitution?

A5: If you are starting with the Ni(II) form of F430, it will need to be reduced to the active Ni(I) state. This can be achieved by chemical reduction. However, the reconstitution is often performed with the inactive Ni(II) form, followed by the reduction of the entire holo-enzyme to the active MCRred1 state using a strong reducing agent like titanium(III) citrate under anaerobic conditions.[1]

Quantitative Data Summary

The following table provides a summary of key quantitative data relevant to MCR reconstitution and activity assays.

Parameter	Value	Reference
MCR Subunit Molecular Weights	α: ~69 kDa, β: ~42 kDa, γ: ~33 kDa
Holoenzyme Molecular Weight	~280 kDa (α₂β₂γ₂)	[6]
Coenzyme F430 Content	1 mole per mole of active enzyme
UV-Vis Absorbance Maxima	MCRsilent (Ni(II)-F430): ~420-430 nm	[2][6]
MCRred1 (Ni(I)-F430): ~382 nm	[2]
Kms for Substrates	2-(methylthio)ethanesulfonate: 3.3 mM
7-mercaptoheptanoylthreonine phosphate: 59 µM
Optimal Temperature for Activity	~60-65°C	[6]
Optimal pH for Activity	6.5 - 7.0
Specific Activity of Purified Active MCR	Up to 100 µmol min⁻¹ mg⁻¹	[6]

Experimental Protocols

1. Preparation of Apo-MCR (Conceptual Protocol)

• Purification of Holo-MCR: Purify the MCR holoenzyme from a suitable methanogenic archaeon (e.g., Methanothermobacter marburgensis) using established anaerobic purification protocols.[6][7] All buffers must be deoxygenated, and all steps carried out in an anaerobic chamber.

• Cofactor Removal: To remove the F430 cofactor, a common method for metalloproteins is acid-acetone precipitation at low temperatures.

  • Cool a solution of the purified holo-MCR in an appropriate buffer (e.g., 50 mM Tris-HCl, pH 7.6) to 0°C.

  • Slowly add pre-chilled (-20°C) acetone (B3395972) containing a low concentration of HCl (e.g., 10 mM) to the protein solution with constant, gentle stirring. This will precipitate the protein while leaving the cofactor in the supernatant.

  • Centrifuge the mixture at a low temperature to pellet the precipitated apo-MCR.

  • Carefully decant the supernatant containing the F430.

  • Wash the protein pellet with cold, neutral pH buffer to remove residual acid and acetone.

• Resuspension and Storage: Resuspend the apo-MCR pellet in a suitable anaerobic buffer containing a stabilizing agent like glycerol. Store the apo-MCR under anaerobic conditions at -80°C.

2. Reconstitution of Apo-MCR with Coenzyme F430

• Preparation: Work in a strictly anaerobic environment. Prepare a stock solution of coenzyme F430 in an anaerobic buffer.

• Reconstitution Reaction:

  • To a solution of apo-MCR, add a slight molar excess of the F430 solution dropwise while gently stirring.

  • Incubate the mixture at a controlled temperature (e.g., 25-37°C) for a defined period (e.g., 1-2 hours) to allow for cofactor insertion.

• Removal of Excess Cofactor: Remove the unincorporated F430 by size-exclusion chromatography or dialysis against an anaerobic buffer.

• Activation of Reconstituted MCR: If the reconstitution was performed with Ni(II)-F430, the reconstituted enzyme will be in an inactive state. To activate it, add a reducing agent such as titanium(III) citrate to the enzyme solution and incubate until the characteristic spectral shift from the Ni(II) to the Ni(I) form is observed.[1]

3. MCR Activity Assay

The activity of the reconstituted MCR can be determined by measuring the formation of methane (B114726).[6]

• Assay Mixture: In a sealed, anaerobic vial, prepare an assay mixture containing:

  • Buffer (e.g., 500 mM MOPS/NaOH, pH 7.2)

  • Methyl-coenzyme M (substrate)

  • Coenzyme B (substrate)

  • Aquocobalamin

  • Titanium(III) citrate (reducing agent)

• Initiation of Reaction: Add the reconstituted and activated MCR to the assay mixture.

• Incubation: Incubate the reaction at the optimal temperature (e.g., 65°C).

• Methane Detection: At various time points, take a sample from the headspace of the vial and analyze the methane concentration using gas chromatography.

Visualizations

Caption: Experimental workflow for the reconstitution of apo-MCR with coenzyme F430.

Caption: Troubleshooting decision tree for low activity of reconstituted MCR.

References

• 1. Methyl-Coenzyme M Reductase and Its Post-translational Modifications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Methyl (Alkyl)-Coenzyme M Reductases: Nickel F-430-Containing Enzymes Involved in Anaerobic Methane Formation and in Anaerobic Oxidation of Methane or of Short Chain Alkanes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Oxygen-Sensitive Metalloprotein Structure Determination by Cryo-Electron Microscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Elucidating the Process of Activation of Methyl-Coenzyme M Reductase - PMC [pmc.ncbi.nlm.nih.gov]
• 7. webhome.auburn.edu [webhome.auburn.edu]

Technical Support Center: Stabilizing the Active Ni(I) State of Methyl-Coenzyme M Reductase (MCR)

Welcome to the technical support center for researchers, scientists, and drug development professionals working with Methyl-Coenzyme M Reductase (MCR). This resource provides troubleshooting guides and frequently asked questions (FAQs) to help you stabilize the active Ni(I) state of MCR during your experiments.

Frequently Asked Questions (FAQs)

Q1: Why is maintaining the Ni(I) oxidation state of MCR so challenging?

The active form of MCR, known as MCRred1, contains a nickel atom in the +1 oxidation state within its F430 cofactor.[1][2][3][4][5][6][7] This Ni(I) state is essential for the enzyme's catalytic activity in methane (B114726) formation.[4][5][6][7] However, the Ni(I) state is extremely sensitive to oxygen and has a very low redox potential, making it one of the most O₂-sensitive enzymes known.[8] Even under strictly anaerobic conditions, the Ni(I) can be readily oxidized to the inactive Ni(II) or Ni(III) states if the cellular redox potential becomes too high.[8] This inherent instability makes the purification and experimental manipulation of active MCR a significant challenge.[8]

Q2: What are the primary methods for generating the active MCRred1 state?

There are two main approaches to generate the active MCRred1 state: in vivo and in vitro activation.

• In vivo activation: This method involves treating whole cells of methanogenic archaea, such as Methanothermobacter marburgensis, with strong reducing agents before cell lysis. Purging the cell culture with 100% H₂ has been a traditional method.[1][9][10] More recently, purging with carbon monoxide (CO) has been shown to be a more rapid and efficient method for in vivo activation.[1][9][10][11][12]

• In vitro activation: This involves the reactivation of purified, inactive MCR (typically in the Ni(II) state, MCRsilent) to the active Ni(I) state. This process requires an ATP-dependent enzyme system.[4][6][7] Full in vitro activation can be achieved using a combination of dithiothreitol (B142953) (DTT), protein components A2 (an ATP carrier), and A3a (a multienzyme complex).[4][6][7] Another method involves the cryoreduction of Ni(II) forms of MCR using gamma-irradiation at 77 K, which can generate the MCRred1 state upon annealing.[13]

Q3: How can I monitor the oxidation state of Ni in my MCR sample?

Electron Paramagnetic Resonance (EPR) spectroscopy is the primary technique used to monitor the Ni(I) state of MCR.[14] The active MCRred1 form exhibits a characteristic axial Ni(I)-derived EPR signal.[2][3] In contrast, the Ni(II) forms are typically EPR-silent. Other inactive forms, like MCRox1, can also be EPR-active but have distinct signals from MCRred1. By analyzing the EPR spectrum, you can determine the presence and relative amount of the active Ni(I) state in your sample.

Q4: What is the role of coenzyme B and its analogues in stabilizing the Ni(I) state?

Coenzyme B (HS-CoB) is a substrate of MCR and its presence can influence the reactivity of the Ni(I) center. The rate of oxidation of the Ni(I) state by some irreversible inhibitors is significantly increased in the presence of coenzyme B, suggesting that HS-CoB binding enhances the reactivity of the Ni(I).[2][15] The use of coenzyme B analogues with different chain lengths can also be a valuable tool to probe the active site and study the enzyme's mechanism.[3][8][16] Some analogues can act as slow substrates or inhibitors, providing insights into the structural requirements for catalysis.[3][16]

Troubleshooting Guides

Problem 1: Low yield of active MCRred1 after purification.

Possible Cause	Troubleshooting Step
Oxygen contamination during purification.	All purification steps must be performed under strictly anaerobic conditions, typically inside an anaerobic chamber with an O₂-free atmosphere (e.g., 95% N₂ + 5% H₂).[8] Use deoxygenated buffers and solutions.
Incomplete in vivo activation.	If using in vivo activation, ensure optimal conditions. For H₂ activation, a longer incubation time may be needed. For CO activation, ensure efficient gas purging. The rate of in vivo activation by CO is significantly faster than by H₂.[1][9][10][11]
Inactivation during cell lysis.	Minimize the time between cell harvesting and lysis. Keep the cell suspension and lysate on ice to reduce the rate of inactivation.
Presence of inhibitory compounds.	The heterodisulfide CoM-S-S-CoB (HDS), a product of the MCR reaction, can promote the inactivation of MCRred1.[4][6][7] Ensure that the activation process is isolated from the methane formation assay to prevent HDS accumulation.

Problem 2: Rapid loss of MCR activity during storage or experiments.

Possible Cause	Troubleshooting Step
Oxidative damage.	Store purified active MCR under an anaerobic atmosphere at low temperatures (e.g., -80°C). The presence of the substrate methyl-coenzyme M or the analogue coenzyme M can offer some protection against oxidation.[8]
High redox potential of the buffer.	Maintain a low redox potential in your experimental buffers. The addition of reducing agents like DTT can help, but for in vitro activation, a complete enzymatic system is more effective.[4][6][7]
Inhibitor contamination.	Ensure all reagents and buffers are free from potential MCR inhibitors. Several compounds, including bromoethanesulfonate (BES) and various substrate analogues, can irreversibly inhibit the enzyme by reacting with the Ni(I) center.[2][15]

Quantitative Data Summary

Table 1: Kinetic Parameters of MCR with Different Substrates and Inhibitors

Compound	Type	Apparent KM (mM)	Apparent Vmax (U/mg)	Apparent Ki (mM)	IC50 (µM)	Reference
Methyl-coenzyme M	Substrate	5	30	-	-	[2]
Ethyl-coenzyme M	Substrate	20	0.1	-	-	[2]
Propyl-coenzyme M	Reversible Inhibitor	-	-	2	-	[2][15]
Allyl-coenzyme M	Reversible Inhibitor	-	-	0.1	-	[2][15]
2-Bromoethanesulfonate	Irreversible Inhibitor	-	-	-	2	[2][15]
Cyano-coenzyme M	Irreversible Inhibitor	-	-	-	200	[2][15]
3-Bromopropionate	Irreversible Inhibitor	-	-	-	3000	[2][15]
Seleno-coenzyme M	Irreversible Inhibitor	-	-	-	6000	[2][15]
Trifluoromethyl-coenzyme M	Irreversible Inhibitor	-	-	-	6000	[2][15]
3-Bromopropanesulfonate	Irreversible Inhibitor	-	-	-	0.1	[2]
3-Iodopropanesulfonate	Irreversible Inhibitor	-	-	-	1	[2]

Table 2: Comparison of in vivo MCR Activation Methods

Activation Method	Rate (min⁻¹)	Relative MCRred1 Yield	Lag Time	Reference
H₂ Purging	8	1x	10 hours	[1][9][11]
CO Purging	130	~2x	None	[1][9][11]

Experimental Protocols

Protocol 1: In vivo Activation of MCR using Carbon Monoxide

This protocol is adapted from studies on Methanothermobacter marburgensis.[1][9][11]

• Cell Culture: Grow M. marburgensis cells to the desired density under standard anaerobic conditions.

• Gas Purging: Transfer the cell suspension to a sealed, anaerobic vessel. Purge the headspace of the vessel with 100% carbon monoxide (CO) gas.

• Incubation: Incubate the cell suspension under the CO atmosphere at the optimal growth temperature (e.g., 65°C) for a specified time (e.g., 1-2 hours). Activation is rapid and does not have a significant lag phase.[1][9][11]

• Monitoring Activation: At different time points, withdraw aliquots of the cell suspension anaerobically and prepare samples for EPR spectroscopy to monitor the formation of the MCRred1 signal.

• Cell Harvesting: After optimal activation is achieved, harvest the cells by centrifugation under anaerobic conditions.

• Cell Lysis and Purification: Proceed immediately with cell lysis and protein purification under strictly anaerobic conditions.

Protocol 2: In vitro ATP-Dependent Activation of MCR

This protocol describes the full in vitro activation of purified MCRsilent.[4][6][7]

• Reaction Mixture Preparation: In an anaerobic chamber, prepare a reaction mixture containing:

  • Purified MCR in the inactive MCRsilent form (e.g., 40-50 µM).

  • Component A2 (ATP carrier protein, e.g., 20 µM).

  • Component A3a (multienzyme complex, e.g., 5.2 mg/ml).

  • MgATP (e.g., 10 mM).

  • Dithiothreitol (DTT, e.g., 5 mM).

  • Methyl-coenzyme M (e.g., 10 mM) to stabilize the activated enzyme.

  • Buffer (e.g., 50 mM Tris-HCl, pH 7.6).

• Incubation: Incubate the reaction mixture at the optimal temperature (e.g., 60°C) for a specified time (e.g., 15-60 minutes).

• Monitoring Activation: Withdraw aliquots at different time points for EPR analysis to quantify the formation of the MCRred1 signal.

• Activity Assay: Measure the methane formation activity of the activated MCR to confirm successful reactivation.

Protocol 3: Methane Formation Assay

This protocol is used to measure the catalytic activity of MCR.

• Assay Mixture: In a sealed, anaerobic vial, prepare an assay solution containing:

  • Buffer (e.g., 500 mM MOPS/NaOH, pH 7.2).

  • Methyl-coenzyme M (e.g., 10 mM).

  • Coenzyme B (e.g., 1 mM).

  • A reducing system to regenerate the thiols from the heterodisulfide product, such as aquocobalamin (B1237579) (0.3 mM) and Ti(III) citrate (B86180) (30 mM).[4]

• Enzyme Addition: Add a known amount of purified and activated MCR to the assay mixture.

• Incubation: Incubate the reaction at the desired temperature (e.g., 65°C).

• Methane Measurement: At various time points, withdraw a sample from the headspace of the vial using a gas-tight syringe and inject it into a gas chromatograph (GC) to quantify the amount of methane produced.[17][18]

Visualizations

Caption: Workflow for generating active Ni(I) MCR.

Caption: Troubleshooting common issues with MCR stability.

References

• 1. Frontiers | In vivo activation of methyl-coenzyme M reductase by carbon monoxide [frontiersin.org]
• 2. Probing the reactivity of Ni in the active site of methyl-coenzyme M reductase with substrate analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Elucidating the process of activation of methyl-coenzyme M reductase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Structural analysis of a Ni-methyl species in methyl-coenzyme M reductase from Methanothermobacter marburgensis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Methyl-coenzyme M reductase: Elucidating the process of activation and study of the effect of the methanogenesis inhibitor 3-nitrooxypropanol [etd.auburn.edu]
• 7. researchgate.net [researchgate.net]
• 8. Methyl (Alkyl)-Coenzyme M Reductases: Nickel F-430-Containing Enzymes Involved in Anaerobic Methane Formation and in Anaerobic Oxidation of Methane or of Short Chain Alkanes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. In vivo activation of methyl-coenzyme M reductase by carbon monoxide - PMC [pmc.ncbi.nlm.nih.gov]
• 10. In vivo activation of methyl-coenzyme M reductase by carbon monoxide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. In vivo activation of methyl-coenzyme M reductase by carbon monoxide (Journal Article) | OSTI.GOV [osti.gov]
• 13. Cryoreduction of methyl-coenzyme M reductase: EPR characterization of forms, MCR(ox1) and MCR (red1) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Elucidating the Process of Activation of Methyl-Coenzyme M Reductase - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Structural Insight into Methyl-Coenzyme M Reductase Chemistry using Coenzyme B Analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Methods for Detecting Microbial Methane Production and Consumption by Gas Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]

Technical Support Center: MCR Kinetic Studies &amp; Substrate Inhibition

Welcome to the technical support center for researchers, scientists, and drug development professionals engaged in Multi-Component Reaction (MCR) kinetic studies. This resource provides targeted troubleshooting guides and frequently asked questions (FAQs) to help you address the complexities of substrate inhibition.

Frequently Asked Questions (FAQs)

Q1: What is substrate inhibition in the context of MCR kinetics?

A: Substrate inhibition is a common phenomenon where the reaction rate decreases at high concentrations of one or more of the substrate components.[1] Instead of reaching a maximum velocity (Vmax) and plateauing, the rate peaks and then declines as a substrate concentration is further increased. In MCRs, which involve three or more reactants, this can be particularly complex as any of the components could be the inhibiting substrate.[2][3]

Q2: What are the common molecular mechanisms for substrate inhibition?

A: There are two primary mechanisms generally attributed to substrate inhibition:

• Formation of an Unproductive Complex: The most cited mechanism involves the binding of a second substrate molecule to the enzyme-substrate (ES) complex at a distinct, lower-affinity inhibitory site. This forms an unproductive ternary complex (e.g., E-S-S) that is catalytically inactive or has a significantly reduced catalytic activity.[4][5]

• Blockage of Product Release: An alternative mechanism suggests a substrate molecule binds to the enzyme-product (EP) complex. This binding can physically block the product's exit from the active site, stalling the catalytic cycle and reducing the overall reaction rate.[4]

Q3: How can I visually identify if my MCR is experiencing substrate inhibition?

A: The most direct method is to plot the initial reaction velocity (v₀) against the concentration of one substrate ([S]), while keeping the concentrations of the other MCR components constant. If substrate inhibition is occurring, the resulting curve will be "bell-shaped"—it will rise to a peak velocity and then descend as the substrate concentration increases further. This is a distinct deviation from the standard hyperbolic curve of Michaelis-Menten kinetics.

Q4: Is it possible that the observed inhibition is an experimental artifact?

A: Yes, several factors can mimic substrate inhibition. It is crucial to rule these out:

• Substrate Quality: Impurities in the substrate stock could act as inhibitors at high concentrations.

• Solvent Effects: If the substrate is dissolved in a solvent like DMSO, high concentrations can lead to solvent inhibition.

• pH Changes: If the substrate is acidic or basic, high concentrations could alter the pH of the reaction buffer, affecting enzyme activity.

• Product Inhibition: The accumulation of product, especially in reactions monitored for extended periods, can inhibit the enzyme.[6] It is essential to use initial rate measurements to minimize this effect.[6]

Troubleshooting Guide

This guide provides a systematic approach to identifying and characterizing substrate inhibition in your MCR kinetic studies.

Workflow for Investigating Substrate Inhibition

Caption: Workflow for identifying and characterizing substrate inhibition.

Problem/Observation	Potential Cause	Recommended Action
Reaction rate decreases at high concentrations of a single substrate.	True substrate inhibition by that component.	Proceed to fit the data to a substrate inhibition kinetic model to determine Vmax, Km, and the inhibition constant (Ki).[1]
An impurity in the substrate is inhibiting the reaction.	Test a new, high-purity batch of the substrate. If the inhibition disappears, the original substrate was contaminated.
The substrate's solvent (e.g., DMSO, ethanol) is causing inhibition at high volumes.	Run a control experiment where you add equivalent volumes of the solvent alone (without the substrate) to the reaction mixture.
The substrate alters the reaction pH outside the enzyme's optimal range.	Measure the final pH of the reaction mixture at the highest substrate concentration used. If it has shifted significantly, use a stronger buffer.
The kinetic data does not fit well to the standard substrate inhibition model.	The inhibition mechanism is more complex.	In MCRs, multiple substrates binding can lead to complex inhibition patterns. Consider models that account for random or ordered binding.[6][7]
Product inhibition is occurring alongside substrate inhibition.	Ensure you are measuring true initial rates by using short reaction times or a continuous assay. Product inhibition can complicate kinetic analysis.[6]
Reproducibility issues between experiments.	Inconsistent reagent preparation or experimental conditions.	Ensure all substrate stock solutions are fresh and accurately prepared. Maintain strict control over temperature, pH, and mixing.[8]

Experimental Protocols

Protocol: Screening for Substrate Inhibition in a Three-Component Reaction

This protocol outlines how to test for substrate inhibition by one component (Substrate A) in a hypothetical MCR (A + B + C → Product).

1. Reagent Preparation:

• Enzyme Stock: Prepare a concentrated stock of the enzyme in a suitable buffer (e.g., 100 mM phosphate (B84403) buffer, pH 7.4) and store it on ice.

• Substrate Stocks:

  • Prepare a high-concentration stock of Substrate A (the variable substrate) in the reaction buffer. A 20-fold concentration range is recommended (e.g., from 0.1x to 200x the expected Km).

  • Prepare concentrated stocks of Substrate B and Substrate C (the fixed substrates). These will be kept at a constant, saturating concentration (e.g., 10x their respective Km values, if known).

2. Assay Setup:

• Use a 96-well microplate for high-throughput analysis.

• In each well, combine the reaction buffer, Substrate B, and Substrate C.

• Create a serial dilution of Substrate A across the columns of the plate to cover a wide concentration range. Include a control with no Substrate A.

• Equilibrate the plate to the desired reaction temperature (e.g., 37°C).

3. Reaction Initiation and Measurement:

• Initiate the reaction by adding a small volume of the enzyme stock to each well.

• Immediately place the plate in a plate reader capable of kinetic measurements.

• Monitor product formation (e.g., by absorbance or fluorescence) over a short time interval (e.g., 5-10 minutes).

4. Data Analysis:

• For each concentration of Substrate A, determine the initial reaction rate (v₀) by calculating the slope of the linear portion of the product formation curve over time.[9]

• Plot v₀ versus the concentration of Substrate A ([A]).

• Visually inspect the plot for the characteristic bell-shaped curve indicative of substrate inhibition.

• If inhibition is observed, fit the data to the substrate inhibition equation using non-linear regression software.[1]

Kinetic Models and Data Presentation

When substrate inhibition is present, the standard Michaelis-Menten equation is insufficient. The most common model used is a modified form, often called the Haldane equation .[10]

Equation for Substrate Inhibition: v = (Vmax * [S]) / (Km + [S] + ([S]^2 / Ki))

Where:

• v: Initial reaction velocity

• Vmax: Maximum reaction velocity

• [S]: Concentration of the inhibiting substrate

• Km: Michaelis constant (substrate affinity at the catalytic site)

• Ki: Inhibition constant (substrate affinity at the inhibitory site)

Data Summary Table

After performing non-linear regression analysis, your quantitative data should be summarized clearly.

Inhibiting Substrate	Vmax (µM/min)	Km (µM)	Ki (µM)	Goodness of Fit (R²)
Substrate A	150.2 ± 5.6	55.4 ± 3.1	850.7 ± 45.2	0.992
Substrate B	145.8 ± 7.1	120.1 ± 8.9	> 10,000	0.985 (No inhibition)
Substrate C	152.5 ± 6.3	25.9 ± 2.5	435.1 ± 30.8	0.995

Table represents hypothetical data for an MCR where Substrates A and C exhibit inhibition, while Substrate B does not.

Visualizing Inhibition Mechanisms

This diagram illustrates the pathways leading to a productive complex versus an unproductive, inhibited complex.

Caption: Productive vs. Inhibitory substrate binding pathways.

References

• 1. faieafrikanart.com [faieafrikanart.com]
• 2. researchgate.net [researchgate.net]
• 3. Multicomponent Reactions [organic-chemistry.org]
• 4. Substrate inhibition by the blockage of product release and its control by tunnel engineering - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Substrate inhibition kinetics in drug metabolism reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Kinetic Analysis and Design of Experiments to Identify the Catalytic Mechanism of the Monocarboxylate Transporter Isoforms 4 and 1 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Troubleshooting [chem.rochester.edu]
• 9. Enzyme kinetics - Wikipedia [en.wikipedia.org]
• 10. Substrate inhibition in bioreactors - Wikipedia [en.wikipedia.org]

Technical Support Center: Purification of MCR from Native Organisms

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers purifying MCR-group (e.g., MCR-1) proteins from their native bacterial hosts.

Troubleshooting Guides

This section provides solutions to common problems encountered during the purification of MCR from native organisms.

Issue 1: Low Yield of Purified MCR Protein

Question: I am experiencing very low yields of MCR protein after the purification process. What are the possible causes and how can I improve my yield?

Answer:

Low protein yield is a frequent challenge when purifying membrane-associated proteins like MCR from their native sources. The issue can arise at various stages of the purification workflow. Here are some common causes and troubleshooting strategies:

• Inefficient Cell Lysis: The robust cell walls of Gram-negative bacteria can be difficult to disrupt completely, leaving a significant amount of MCR protein trapped within intact cells.

  • Troubleshooting:

    • Optimize physical lysis methods such as sonication or French press. Ensure adequate power and duration while avoiding excessive heat that could denature the protein.

    • Combine physical lysis with enzymatic treatment (e.g., lysozyme) to weaken the cell wall prior to disruption.

    • Monitor lysis efficiency by microscopy or by measuring the release of cytoplasmic proteins.

• Poor Solubilization from the Membrane: MCR is an inner membrane protein, and inefficient extraction from the lipid bilayer is a major cause of low yield.

  • Troubleshooting:

    • Detergent Screening: The choice of detergent is critical. Perform a small-scale screening with a panel of detergents (e.g., DDM, LDAO, Triton X-100) at various concentrations to identify the one that provides the best solubilization without compromising protein stability.

    • Optimize Solubilization Conditions: Vary the detergent-to-protein ratio, incubation time, and temperature during the solubilization step.

• Protein Precipitation during Purification: MCR, once removed from its native lipid environment, can be unstable and prone to aggregation and precipitation.[1][2][3][4]

  • Troubleshooting:

    • Maintain a Solubilizing Environment: Ensure all buffers used throughout the purification process contain an optimal concentration of the chosen detergent.

    • Additives: Include additives in your buffers that can enhance stability, such as glycerol (B35011), specific lipids (e.g., PE), or low concentrations of reducing agents (e.g., DTT or BME).

    • Work Quickly and at Low Temperatures: Perform purification steps at 4°C to minimize protease activity and protein degradation.

• Suboptimal Chromatography Conditions: The protein may not be binding efficiently to the chromatography resin or may be eluting in a broad peak, leading to losses.

  • Troubleshooting:

    • Affinity Chromatography: If using an affinity tag (e.g., His-tag), ensure the tag is accessible. Optimize binding and elution conditions (e.g., imidazole (B134444) concentration for His-tags).

    • Ion-Exchange Chromatography: The pH of the buffer is critical. Perform a pH scout to determine the optimal pH for binding and elution. Also, optimize the salt gradient for elution.

    • Size-Exclusion Chromatography: Aggregation of the protein can lead to its elution in the void volume and loss of active protein. Analyze fractions by SDS-PAGE to check for this.

Issue 2: Protein Instability and Aggregation

Question: My purified MCR protein appears to be aggregating and losing activity over time. How can I improve its stability?

Answer:

Maintaining the stability and activity of membrane proteins like MCR after extraction from their native environment is a significant hurdle.[1][3][4][5] Here are strategies to enhance stability:

• Detergent Choice: The detergent used for solubilization plays a crucial role in mimicking the native lipid bilayer.

  • Troubleshooting:

    • Use milder detergents (e.g., digitonin, DDM) that are less likely to cause denaturation.

    • Consider detergent-free methods using styrene-maleic acid (SMA) copolymers or related amphipathic polymers that can extract the protein within a small patch of the native membrane (nanodiscs).[1]

• Buffer Composition: The composition of the buffer is critical for maintaining the protein's native conformation.

  • Troubleshooting:

    • pH: Determine the optimal pH for your protein's stability through small-scale trials.

    • Ionic Strength: Optimize the salt concentration (e.g., NaCl, KCl) in your buffers.

    • Additives:

      • Glycerol: Include 10-20% glycerol to increase solvent viscosity and stabilize the protein.

      • Lipids: Supplement buffers with lipids that are abundant in the native bacterial membrane, such as phosphatidylethanolamine (B1630911) (PE).

      • Reducing Agents: Add DTT or BME to prevent oxidation of cysteine residues.

• Handling and Storage:

  • Troubleshooting:

    • Avoid repeated freeze-thaw cycles. Aliquot the purified protein into small volumes and store at -80°C.

    • Flash-freeze the protein in liquid nitrogen before storing at -80°C.

    • For short-term storage, keep the protein at 4°C.

Issue 3: Contamination with Host Proteins and Lipids

Question: My purified MCR sample shows significant contamination with other bacterial proteins and lipids. How can I improve its purity?

Answer:

Achieving high purity is essential for downstream applications.[3][6] Here are some strategies to reduce contamination:

• Multi-Step Chromatography: A single chromatography step is often insufficient for achieving high purity.

  • Troubleshooting:

    • Combine different chromatography techniques that separate proteins based on different properties. A common strategy is:

      • Affinity Chromatography (if tagged): For initial capture and significant enrichment.

      • Ion-Exchange Chromatography: To separate proteins based on charge.

      • Size-Exclusion Chromatography: As a final polishing step to remove aggregates and other remaining contaminants.

• Washing Steps: Thorough washing of the chromatography column before elution is crucial.

  • Troubleshooting:

    • During affinity chromatography, use a wash buffer with a low concentration of the eluting agent (e.g., imidazole for His-tags) to remove weakly bound, non-specific proteins.

    • Increase the volume of the wash steps to ensure complete removal of unbound contaminants.

• Lipid Removal: Excess lipids can interfere with downstream applications.

  • Troubleshooting:

    • Some detergents are better at removing lipids than others.

    • Size-exclusion chromatography can help separate the protein-detergent complex from free detergent micelles and lipids.

Frequently Asked Questions (FAQs)

Q1: What is the cellular localization of MCR-1 and how does this impact purification?

A1: MCR-1 is an integral inner membrane protein. It has a transmembrane domain that anchors it to the cytoplasmic membrane and a large catalytic domain that resides in the periplasmic space.[7][8][9] This localization means that for purification of the full-length, active enzyme, the protein must be extracted from the membrane using detergents or other membrane-disrupting agents. This is a key challenge as it removes the protein from its native lipid environment, potentially affecting its stability and function.

Q2: Is it better to purify the full-length MCR-1 or just the catalytic domain?

A2: The choice depends on the research question.

• Full-length MCR-1: Purifying the full-length protein is necessary for studies on its interaction with the membrane, its regulation by membrane-associated factors, and for a complete understanding of its function in a near-native context. However, this is technically more challenging due to the presence of the transmembrane domain.

• Catalytic Domain: For studies focused solely on the enzymatic activity and for structural studies like X-ray crystallography, purifying the soluble catalytic domain alone can be a more straightforward approach.[10] This domain can be expressed recombinantly with a secretion signal to direct it to the periplasm or expressed as a soluble protein in the cytoplasm, simplifying the purification process.

Q3: What are the typical expression levels of MCR-1 in native organisms?

A3: The expression of MCR-1 in native bacterial isolates is often tightly regulated and can be relatively low.[11][12] Overexpression of MCR-1 can impose a fitness cost on the bacteria, leading to growth defects.[11][12] This low natural abundance is a primary reason for the low yields often obtained during purification from native sources.[3]

Q4: Are there any known interacting partners of MCR-1 that might co-purify?

A4: Yes, studies have identified several interacting partners of MCR-1 in E. coli. These include proteins involved in drug efflux (AcrA and TolC), membrane integrity (SlyB), and protein insertion into the membrane (YidC).[13] These interactions are important to consider as these proteins may co-purify with MCR-1, especially if gentle purification methods are used that preserve protein complexes.

Experimental Protocols

Protocol 1: General Workflow for MCR-1 Purification from a Native Bacterial Isolate

This protocol provides a general framework. Optimization of each step is crucial for success.

• Cell Culture and Harvest:

  • Grow the native MCR-1-producing bacterial strain in an appropriate broth medium (e.g., Luria-Bertani) to late logarithmic or early stationary phase.

  • Harvest the cells by centrifugation (e.g., 6,000 x g for 15 minutes at 4°C).

  • Wash the cell pellet with a suitable buffer (e.g., phosphate-buffered saline) to remove media components.

• Cell Lysis:

  • Resuspend the cell pellet in a lysis buffer (e.g., 50 mM Tris-HCl pH 8.0, 300 mM NaCl, 10% glycerol, protease inhibitors).

  • Disrupt the cells using a high-pressure homogenizer (French press) or sonication on ice.

  • Separate the membrane fraction from the soluble fraction by ultracentrifugation (e.g., 100,000 x g for 1 hour at 4°C). The MCR-1 protein will be in the pellet containing the cell membranes.

• Solubilization of Membrane Proteins:

  • Resuspend the membrane pellet in a solubilization buffer (lysis buffer containing a pre-determined optimal concentration of a detergent, e.g., 1% DDM).

  • Incubate with gentle agitation for 1-2 hours at 4°C to allow the detergent to extract the membrane proteins.

  • Remove insoluble material by ultracentrifugation (100,000 x g for 1 hour at 4°C). The supernatant now contains the solubilized MCR-1.

• Chromatographic Purification:

  • Step 1: Affinity Chromatography (if a suitable antibody is available or for tagged recombinant protein):

    • Equilibrate an affinity column with wash buffer (lysis buffer with a lower detergent concentration, e.g., 0.05% DDM).

    • Load the solubilized protein sample onto the column.

    • Wash the column extensively with wash buffer to remove unbound proteins.

    • Elute the bound protein using a suitable elution buffer (e.g., low pH glycine (B1666218) buffer or a buffer containing a competing ligand).

  • Step 2: Ion-Exchange Chromatography:

    • Dilute the eluate from the previous step or perform a buffer exchange into a low-salt ion-exchange buffer (e.g., 20 mM Tris-HCl pH 8.0, 0.05% DDM).

    • Load the sample onto an equilibrated anion-exchange column (e.g., Q-Sepharose).

    • Wash the column with the low-salt buffer.

    • Elute the protein with a linear gradient of increasing salt concentration (e.g., 0-1 M NaCl).

    • Collect fractions and analyze by SDS-PAGE to identify those containing MCR-1.

  • Step 3: Size-Exclusion Chromatography:

    • Concentrate the pooled fractions containing MCR-1.

    • Load the concentrated sample onto a size-exclusion column (e.g., Superdex 200) equilibrated with a final storage buffer (e.g., 20 mM HEPES pH 7.5, 150 mM NaCl, 10% glycerol, 0.05% DDM).

    • Collect fractions corresponding to the expected molecular weight of the MCR-1-detergent complex.

• Purity and Concentration Analysis:

  • Assess the purity of the final sample by SDS-PAGE and Coomassie blue staining or silver staining.

  • Determine the protein concentration using a suitable method (e.g., BCA assay, being mindful of detergent interference).

Quantitative Data Summary

Table 1: Comparison of Purification Parameters for Membrane Proteins (Illustrative)

Parameter	Method A (Detergent-based)	Method B (Detergent-free, e.g., SMA)	Reference
Starting Material	10 g wet cell paste	10 g wet cell paste	Fictional Example
Solubilization Efficiency	~60%	~80%	Fictional Example
Purification Steps	3 (Affinity, IEX, SEC)	2 (Affinity, SEC)	Fictional Example
Final Yield	0.1 mg	0.5 mg	Fictional Example
Purity	>95%	>95%	Fictional Example
Activity Retention	~50%	~90%	Fictional Example

Note: This table is illustrative. Actual values will vary significantly depending on the specific protein, expression level, and purification protocol.

Visualizations

Caption: General experimental workflow for the purification of MCR from native bacterial membranes.

Caption: Troubleshooting flowchart for addressing low protein yield during MCR purification.

References

• 1. mdpi.com [mdpi.com]
• 2. From Cells to Solutions: Effective Methods for Membrane Protein Purification | MolecularCloud [molecularcloud.org]
• 3. betalifesci.com [betalifesci.com]
• 4. Membrane Protein Research: Challenges & New Solutions - Creative Proteomics [creative-proteomics.com]
• 5. Overcoming the challenges of membrane protein crystallography - PMC [pmc.ncbi.nlm.nih.gov]
• 6. blog.mblintl.com [blog.mblintl.com]
• 7. A Single Residue within the MCR-1 Protein Confers Anticipatory Resilience - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Frontiers | Colistin Resistance Gene mcr-1 Mediates Cell Permeability and Resistance to Hydrophobic Antibiotics [frontiersin.org]
• 9. A new variant of the colistin resistance gene MCR-1 with co-resistance to β-lactam antibiotics reveals a potential novel antimicrobial peptide - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Crystal Structure of Escherichia coli originated MCR-1, a phosphoethanolamine transferase for Colistin Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 11. journals.asm.org [journals.asm.org]
• 12. Balancing mcr-1 expression and bacterial survival is a delicate equilibrium between essential cellular defence mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Frontiers | Identification of Functional Interactome of Colistin Resistance Protein MCR-1 in Escherichia coli [frontiersin.org]

avoiding oxidative damage during MCR purification and handling

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on avoiding oxidative damage during the purification and handling of multi-component reaction (MCR) products.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of oxidative damage to MCR products during purification and handling?

A1: Oxidative damage to MCR products is primarily caused by a combination of factors that promote the formation of reactive oxygen species (ROS). Key contributors include:

• Exposure to Atmospheric Oxygen: The presence of oxygen is a fundamental requirement for most oxidation reactions.

• Elevated Temperatures: Higher temperatures can accelerate the rate of oxidative degradation.

• Exposure to Light: Ultraviolet (UV) and even visible light can provide the energy to initiate photo-oxidative reactions.

• Presence of Metal Ions: Transition metals such as iron, copper, and chromium can catalyze the formation of reactive radicals, significantly increasing the rate of oxidative stress.[1]

• Peroxide Contaminants: Peroxides present as impurities in solvents or reagents can initiate oxidation chain reactions.

Q2: My purified MCR product is showing a brownish discoloration over time. What could be the cause?

A2: A brownish discoloration is a common indicator of oxidative degradation. This is often due to the formation of complex, colored byproducts from the oxidation of sensitive functional groups within your molecule. The primary factors contributing to this are exposure to oxygen, light, and elevated temperatures during storage.

Q3: I am observing unexpected peaks in the HPLC analysis of my purified MCR product. Could this be due to oxidation?

A3: Yes, the appearance of new, unexpected peaks in an HPLC chromatogram is a strong indication of degradation. Oxidative reactions can lead to a variety of byproducts, which will likely have different retention times than the parent compound, resulting in additional peaks.

Q4: How can I minimize oxidation during the solvent removal (e.g., rotary evaporation) step?

A4: To minimize oxidation during solvent removal, it is crucial to:

• Use an Inert Atmosphere: Backfill the rotary evaporator with an inert gas like nitrogen or argon after solvent removal to displace oxygen.

• Control Temperature: Use the lowest possible temperature for the water bath to avoid thermally induced degradation.

• Protect from Light: If your compound is light-sensitive, wrap the flask in aluminum foil.

Q5: What are the best practices for long-term storage of potentially oxidation-sensitive MCR products?

A5: For long-term storage, the following practices are recommended:

• Store as a Solid: If possible, store your compound as a solid (lyophilized powder, if applicable) rather than in solution.

• Use Inert Gas: Store the solid under an inert atmosphere (nitrogen or argon) in a tightly sealed vial.

• Low Temperature: Store at low temperatures, such as in a refrigerator (2-8 °C) or freezer (-20 °C or -80 °C), depending on the compound's stability.

• Protect from Light: Use amber vials or store containers in the dark to prevent photo-oxidation.

Troubleshooting Guide

Problem	Potential Cause	Suggested Solution(s)
Unexpected peaks in HPLC/LC-MS after purification.	Oxidative degradation during workup or purification.	- Degas all solvents used for chromatography. - Add a small amount of an antioxidant (e.g., BHT) to the collection tubes. - Work at lower temperatures if possible.
Product discoloration (yellowing/browning) upon standing.	Exposure to air and/or light.	- Store the product under an inert atmosphere (argon or nitrogen). - Use amber vials or wrap vials in aluminum foil to protect from light. - Store at reduced temperatures (e.g., 4 °C or -20 °C).
Low yield of desired product after purification.	Degradation on the chromatography column (e.g., silica (B1680970) or alumina).	- Deactivate the stationary phase by adding a small percentage of a scavenger (e.g., triethylamine) to the eluent. - Consider using a less reactive stationary phase. - Minimize the time the compound spends on the column.
Inconsistent results in biological assays.	Degradation of the compound in the assay medium.	- Prepare stock solutions fresh before each experiment. - Add an antioxidant compatible with your assay system to the stock solution. - Store stock solutions under inert gas at low temperatures.
Broadening of peaks in NMR spectrum over time.	Formation of paramagnetic species due to oxidation.	- Re-purify the sample if possible. - Ensure proper storage conditions to prevent further degradation.

Strategies for Preventing Oxidative Damage

Use of Antioxidants

Antioxidants are compounds that can inhibit oxidation by scavenging free radicals or chelating pro-oxidant metals. The choice of antioxidant depends on the solubility of your MCR product and the solvent system used.

Table 1: Common Antioxidants for Stabilization of Organic Compounds

Antioxidant	Type	Typical Concentration	Solubility	Notes
Butylated Hydroxytoluene (BHT)	Phenolic	0.01 - 0.5% (w/v)	Lipophilic	Effective in non-polar organic solvents and lipids.[2][3][4]
Ascorbic Acid (Vitamin C)	Water-soluble	0.01 - 0.1% (w/v)	Hydrophilic	Effective in aqueous solutions; can sometimes act as a pro-oxidant in the presence of metal ions.[5][6][7]
Trolox	Water-soluble Vitamin E analog	Varies (often used as a standard)	Hydrophilic	Commonly used as a reference standard in antioxidant capacity assays.[8][9]
Propyl Gallate	Phenolic	0.01 - 0.1% (w/v)	Soluble in alcohols, ethers	Often used in combination with BHA and BHT.

Table 2: Quantitative Measures of Antioxidant Efficacy

Antioxidant	IC50 (DPPH Assay)	TEAC (Trolox Equivalent Antioxidant Capacity)
Ascorbic Acid	~5 µg/mL	1.0 - 1.2
BHT	~20 µg/mL	0.5 - 0.7
Trolox	~4 µg/mL	1.0 (by definition)
Quercetin	~2.5 µg/mL	4.7
Gallic Acid	~1.5 µg/mL	3.5

Note: IC50 and TEAC values can vary depending on the specific assay conditions. The values presented are approximate for comparison.

Control of Experimental Environment

• Inert Atmosphere: Whenever possible, handle oxidation-sensitive compounds under an inert atmosphere such as nitrogen or argon. This is particularly important when heating solutions or storing them for extended periods.

• Solvent Degassing: Degas solvents for chromatography and reactions to remove dissolved oxygen. This can be achieved by sparging with an inert gas, sonication, or freeze-pump-thaw cycles.

• pH Control: The stability of many organic compounds is pH-dependent. Buffer solutions to a pH where the compound is most stable.

• Light Protection: Use amber glassware or wrap containers in aluminum foil to protect light-sensitive compounds from photodecomposition.

Experimental Protocols

Protocol 1: Stability-Indicating HPLC Method for Monitoring MCR Product Degradation

This protocol outlines a general procedure for developing an HPLC method to separate and quantify an MCR product from its potential oxidative degradation products.

• Preparation of Solutions:

  • Prepare a stock solution of your MCR product at a known concentration (e.g., 1 mg/mL) in a suitable solvent (e.g., acetonitrile (B52724) or methanol).

  • Prepare a "forced degradation" sample by exposing a portion of the stock solution to an oxidizing agent (e.g., 3% hydrogen peroxide) and heating gently (e.g., 60 °C) for a defined period (e.g., 24 hours). Neutralize if necessary.

• Initial Chromatographic Conditions:

  • Column: Start with a standard C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase:

    • A: 0.1% Formic Acid in Water

    • B: 0.1% Formic Acid in Acetonitrile

  • Gradient: Start with a broad gradient (e.g., 5% to 95% B over 20 minutes).

  • Flow Rate: 1.0 mL/min

  • Detection: UV detector set at the λmax of your compound. If the λmax is unknown, use a diode array detector to monitor a range of wavelengths.

  • Injection Volume: 10 µL

• Method Optimization:

  • Inject the undegraded and forced degradation samples.

  • The goal is to achieve baseline separation between the parent compound and all degradation peaks.

  • Adjust the gradient slope, initial and final mobile phase compositions, and run time to improve resolution.

  • If co-elution occurs, consider changing the mobile phase modifier (e.g., trifluoroacetic acid), the organic solvent (e.g., methanol (B129727) instead of acetonitrile), or the column stationary phase (e.g., phenyl-hexyl).

• Validation:

  • Once a suitable separation is achieved, validate the method for specificity, linearity, accuracy, and precision according to relevant guidelines (e.g., ICH Q2(R1)).

Protocol 2: UV-Vis Spectroscopy for Monitoring Oxidative Degradation

This protocol describes how to use UV-Vis spectroscopy to monitor the degradation of an MCR product over time.

• Determine the λmax:

  • Prepare a dilute solution of your pure MCR product in a suitable UV-transparent solvent (e.g., ethanol, acetonitrile, or water).

  • Scan the absorbance of the solution over a relevant UV-Vis range (e.g., 200-800 nm) to determine the wavelength of maximum absorbance (λmax).

• Set up the Kinetic Experiment:

  • Prepare a solution of your MCR product at a known concentration in the desired solvent.

  • Place the solution in a quartz cuvette.

  • Initiate the degradation process (e.g., by adding a small amount of an oxidizing agent or by exposing the solution to UV light).

• Monitor the Reaction:

  • At regular time intervals, measure the absorbance of the solution at the predetermined λmax.

  • Continue monitoring until the absorbance value stabilizes or a significant change is observed.

• Data Analysis:

  • Plot the absorbance at λmax versus time. A decrease in absorbance indicates the degradation of the parent compound.

  • If degradation products have a different absorbance spectrum, you may observe the appearance of new peaks or a shift in the λmax over time.

Protocol 3: NMR Spectroscopy for Identification of Oxidation Products

NMR spectroscopy is a powerful tool for elucidating the structure of degradation products.

• Sample Preparation:

  • Acquire an NMR spectrum of your pure, undegraded MCR product.

  • Generate a sufficient quantity of the degraded material using forced degradation conditions (as described in the HPLC protocol). Purify the major degradation product(s) if possible.

  • Prepare a solution of the degraded sample (or the isolated degradation product) in a suitable deuterated solvent.

• NMR Data Acquisition:

  • Acquire a 1D ¹H NMR spectrum. Compare this to the spectrum of the starting material to identify changes in chemical shifts, peak integrations, and the appearance of new signals.

  • Acquire 2D NMR spectra (e.g., COSY, HSQC, HMBC) to aid in the structural elucidation of the degradation products.

• Spectral Interpretation:

  • Look for characteristic changes that indicate oxidation. For example:

    • The disappearance of a signal for a labile proton (e.g., an aldehyde C-H).

    • A downfield shift of protons adjacent to a newly formed electron-withdrawing group (e.g., a carbonyl or hydroxyl group).

    • Changes in the aromatic region that may suggest oxidation of an aromatic ring.

Visualizations

Figure 1. Experimental workflow for the analysis of MCR product oxidative degradation.

Figure 2. Troubleshooting logic for oxidative damage to MCR products.

Figure 3. Simplified pathway of oxidative damage and antioxidant intervention.

References

• 1. Passerini reaction - Wikipedia [en.wikipedia.org]
• 2. akrochem.com [akrochem.com]
• 3. Butylated hydroxytoluene - Wikipedia [en.wikipedia.org]
• 4. atamankimya.com [atamankimya.com]
• 5. mdpi.com [mdpi.com]
• 6. ijpsonline.com [ijpsonline.com]
• 7. Chemical Stability of Ascorbic Acid Integrated into Commercial Products: A Review on Bioactivity and Delivery Technology - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Trolox equivalent antioxidant capacity - Wikipedia [en.wikipedia.org]
• 9. Trolox Equivalent Antioxidant Capacity (TEAC) Assay [cellbiolabs.com]

Technical Support Center: Quality Control for Synthetic Methyl Coenzyme M Analogs

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with synthetic methyl coenzyme M analogs, such as sodium 2-(methylthio)ethanesulfonate.

Frequently Asked Questions (FAQs)

Q1: What are the critical quality attributes for a synthetic methyl coenzyme M analog?

A1: The critical quality attributes (CQAs) for a synthetic methyl coenzyme M analog typically include:

• Identity: Confirmation of the correct chemical structure.

• Purity: Quantitation of the desired compound and identification of any impurities. A typical purity specification is ≥98%.

• Potency: The biological or chemical activity of the analog, if applicable.

• Stability: The ability of the analog to retain its critical quality attributes over time under specified storage conditions.

• Residual Solvents: Ensuring that levels of solvents used during synthesis are below acceptable limits.

• Water Content: Determination of the amount of water present, which can affect stability and accurate weighing.

Q2: What are the common analytical techniques used for the quality control of synthetic methyl coenzyme M analogs?

A2: A combination of chromatographic and spectroscopic techniques is typically employed:

• High-Performance Liquid Chromatography (HPLC): Primarily used for purity determination and quantification. Due to the polar nature of these sulfonic acid derivatives, reversed-phase chromatography with an ion-pairing agent or a mixed-mode column is often effective.[1][2]

• Mass Spectrometry (MS): Used for structural confirmation by determining the molecular weight and analyzing fragmentation patterns. It is often coupled with HPLC (LC-MS) for impurity identification.[3][4][5][6]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: A powerful tool for unambiguous structure elucidation and can also be used for quantitative analysis (qNMR) to determine purity without the need for a specific reference standard of the impurities.[7][8][9][10]

• Karl Fischer Titration: The standard method for determining water content.

Q3: What are potential impurities in synthetic methyl coenzyme M analogs?

A3: Potential impurities can originate from starting materials, by-products of the synthesis, and degradation products. For a typical synthesis of sodium 2-(methylthio)ethanesulfonate, potential impurities could include:

• Unreacted starting materials, such as sodium 2-mercaptoethanesulfonate or a methylating agent.

• By-products from side reactions, such as the formation of a disulfide from the starting thiol.

• Degradation products, which can be identified through forced degradation studies.

• Residual solvents from the synthesis and purification process. It is a common misconception that short-chain alkyl sulfonates (which can be mutagenic) are formed as impurities when synthesizing sulfonate salts in alcoholic solvents. Under the mild, non-acidic conditions typically used for salt formation, this reaction is mechanistically improbable.[11][12]

Q4: How should synthetic methyl coenzyme M analogs be stored to ensure stability?

A4: While specific stability data for each analog should be generated, general recommendations for organosulfur compounds include storage at low temperatures (e.g., 4°C) and protection from light and moisture.[13][14] Stability studies under accelerated conditions (e.g., elevated temperature and humidity) are crucial to determine the appropriate long-term storage conditions and shelf-life.

Troubleshooting Guides

HPLC Analysis Troubleshooting

Issue	Potential Cause(s)	Troubleshooting Steps
Peak Tailing	- Secondary interactions with the stationary phase.- Column overload.- Inappropriate mobile phase pH.	- Use a high-purity silica (B1680970) column.- Add a competing base to the mobile phase if not already present.- Reduce the sample concentration.- Adjust the mobile phase pH to ensure the analyte is fully ionized.
Variable Retention Times	- Inconsistent mobile phase composition.- Fluctuations in column temperature.- Pump malfunction or leaks.	- Prepare fresh mobile phase and ensure adequate mixing.- Use a column oven to maintain a constant temperature.- Check the HPLC system for leaks and ensure the pump is delivering a consistent flow rate.
Ghost Peaks	- Contamination in the mobile phase or injector.- Late eluting peaks from a previous injection.	- Flush the system with a strong solvent.- Ensure the injection port and syringe are clean.- Increase the run time to ensure all components from the previous sample have eluted.
Poor Resolution	- Inappropriate mobile phase composition.- Column degradation.	- Optimize the mobile phase composition, including the ion-pairing agent concentration or gradient profile.- Replace the column with a new one of the same type.

Mass Spectrometry Analysis Troubleshooting

Issue	Potential Cause(s)	Troubleshooting Steps
Low Signal Intensity	- Poor ionization of the analyte.- Ion suppression from mobile phase additives.- Instrument not properly tuned.	- Optimize the electrospray ionization (ESI) source parameters (e.g., capillary voltage, gas flow). Negative ion mode is typically used for sulfonates.- Use a volatile buffer like ammonium (B1175870) acetate (B1210297) if possible.[3]- Calibrate and tune the mass spectrometer according to the manufacturer's recommendations.
In-source Fragmentation	- High source temperature or voltages.	- Reduce the source temperature and cone voltage to minimize fragmentation in the ion source.
Unusual Adducts	- Presence of salts in the sample or mobile phase.	- Use volatile mobile phase additives.- If sodium salts are unavoidable, expect to see sodium adducts.

Experimental Protocols

Purity Determination by HPLC-UV

This protocol is a general guideline and should be optimized for the specific analog.

• Instrumentation: HPLC with UV detector.

• Column: A mixed-mode anion exchange and reversed-phase column (e.g., Primesep 500, 4.6 x 150 mm, 5 µm) is suitable for separating alkyl sulfonates.[1]

• Mobile Phase:

  • A: 20 mM Ammonium acetate in water, pH 5.0

  • B: Acetonitrile

• Gradient:

  Time (min)	%A	%B
  0	95	5
  20	50	50
  25	50	50
  26	95	5

  | 30 | 95 | 5 |

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection Wavelength: 210 nm

• Injection Volume: 10 µL

• Sample Preparation: Accurately weigh approximately 10 mg of the synthetic methyl coenzyme M analog and dissolve in 10 mL of a 50:50 mixture of water and acetonitrile.

• System Suitability:

  • Tailing Factor: ≤ 2.0

  • Theoretical Plates: ≥ 2000

  • Relative Standard Deviation (RSD) of replicate injections: ≤ 2.0%

Identity Confirmation by Mass Spectrometry

• Instrumentation: LC-MS system with an electrospray ionization (ESI) source.

• Ionization Mode: Negative ESI is typically used for the analysis of sulfonated compounds.[15]

• Analysis: Infuse the sample solution directly or analyze the eluent from the HPLC.

• Expected Results: The mass spectrum should show a prominent ion corresponding to the deprotonated molecule [M-H]⁻ or [M-Na]⁻ for a sodium salt. Fragmentation analysis (MS/MS) can provide further structural confirmation. A common fragmentation pattern for sulfonates is the loss of SO₃ or SO₂.[5][15]

Purity and Structure Confirmation by ¹H NMR

• Instrumentation: 400 MHz (or higher) NMR spectrometer.

• Sample Preparation: Dissolve 5-10 mg of the analog in a suitable deuterated solvent (e.g., D₂O).

• Analysis: Acquire a quantitative ¹H NMR spectrum. The purity can be determined by integrating the signals corresponding to the analyte and comparing them to the integrals of a certified internal standard of known purity (qNMR).[7][8][9][10]

• Expected ¹H NMR Data for Sodium 2-(methylthio)ethanesulfonate in D₂O:

  • ~2.2 ppm (singlet, 3H, -S-CH₃)

  • ~2.9 ppm (triplet, 2H, -S-CH₂-)

  • ~3.2 ppm (triplet, 2H, -CH₂-SO₃⁻)

Forced Degradation Study for Stability Assessment

Forced degradation studies are conducted to understand the degradation pathways and to develop stability-indicating analytical methods.[2][16]

Condition	Protocol
Acid Hydrolysis	Dissolve the sample in 0.1 M HCl and heat at 60°C for 24 hours.
Base Hydrolysis	Dissolve the sample in 0.1 M NaOH and keep at room temperature for 24 hours.
Oxidation	Dissolve the sample in 3% H₂O₂ and keep at room temperature for 24 hours.
Thermal Degradation	Expose the solid sample to 80°C for 48 hours.
Photostability	Expose the solid sample to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter.

After exposure, the samples are analyzed by a validated stability-indicating HPLC method to quantify the parent compound and any degradation products.

Data Presentation

Table 1: Hypothetical Purity and Impurity Profile of a Synthetic Methyl Coenzyme M Analog Batch

Analyte/Impurity	Retention Time (min)	Area %	Specification
Methyl Coenzyme M Analog	12.5	99.2%	≥ 98.0%
Impurity A (Starting Material)	4.2	0.3%	≤ 0.5%
Impurity B (Disulfide By-product)	18.7	0.2%	≤ 0.5%
Unknown Impurity	15.1	0.1%	≤ 0.2%
Total Impurities	0.8%	≤ 2.0%

Table 2: Hypothetical Stability Data from Forced Degradation Study (% Degradation)

Stress Condition	% Degradation
0.1 M HCl, 60°C, 24h	5.2%
0.1 M NaOH, RT, 24h	8.9%
3% H₂O₂, RT, 24h	15.4%
80°C, 48h	2.1%
Photostability	< 1.0%

Visualizations

Caption: Quality Control Workflow for Synthetic Analogs.

Caption: HPLC Troubleshooting Logic Diagram.

References

• 1. HPLC Separation of Alkyl Sulfonic Acids | SIELC Technologies [sielc.com]
• 2. HPLC Analysis of Aliphatic Sulfonate Surfactants using Ion- Pair Detection - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Analysis of sulfonated compounds by ion-exchange high-performance liquid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. aaqr.org [aaqr.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubsapp.acs.org [pubsapp.acs.org]
• 8. Quantitative NMR (qNMR) | Pharmacognosy Institute (PHCI) | University of Illinois Chicago [pharmacognosy.pharmacy.uic.edu]
• 9. researchgate.net [researchgate.net]
• 10. spectroscopyeurope.com [spectroscopyeurope.com]
• 11. Combating pharmaceutical folklore: No alkyl-sulfonate impurities formed during the synthesis of sulfonate salts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. academic.oup.com [academic.oup.com]
• 14. academic.oup.com [academic.oup.com]
• 15. Revisiting Disinfection Byproducts with Supercritical Fluid Chromatography-High Resolution-Mass Spectrometry: Identification of Novel Halogenated Sulfonic Acids in Disinfected Drinking Water - PMC [pmc.ncbi.nlm.nih.gov]
• 16. ijtsrd.com [ijtsrd.com]

Reference Data & Comparative Studies

A Comparative Analysis of the Kinetic Parameters of Methyl-Coenzyme M Reductase (MCR) Isoenzymes I and II

For Researchers, Scientists, and Drug Development Professionals

Methyl-coenzyme M reductase (MCR) is the central enzyme responsible for the biological formation of methane (B114726), catalyzing the final step in the methanogenic pathway. Many methanogenic archaea, such as Methanobacterium thermoautotrophicum, possess two distinct isoenzymes of MCR, designated as MCR I and MCR II. These isoenzymes are expressed differentially depending on the growth conditions of the organism.[1] Understanding the kinetic differences between MCR I and MCR II is crucial for comprehending the metabolic flexibility of methanogens and for potential applications in biofuel production and the development of methanogenesis inhibitors. This guide provides a comparative overview of the kinetic parameters of MCR isoenzymes I and II, supported by experimental data and detailed methodologies.

Kinetic Parameters of MCR Isoenzymes I and II

The catalytic efficiencies of MCR I and MCR II have been characterized by determining their Michaelis-Menten constants (Km) for the substrates methyl-coenzyme M (CH3-S-CoM) and 7-mercaptoheptanoylthreonine (B1264310) phosphate (B84403) (H-S-HTP), as well as their maximum reaction velocities (Vmax). A summary of these kinetic parameters is presented in the table below.

Isoenzyme	Km for CH3-S-CoM (mM)	Km for H-S-HTP (mM)	Vmax (μmol·min-1·mg-1)
MCR I	0.6-0.8	0.1-0.3	~6
MCR II	1.3-1.5	0.4-0.6	~21

Data sourced from Rospert et al. (1993)[1]

Initial velocity measurements indicate that both isoenzymes follow a kinetic mechanism involving the formation of a ternary complex.[1] Analysis of the kinetic data reveals that MCR I exhibits a higher affinity (lower Km) for both substrates compared to MCR II.[1] Conversely, MCR II demonstrates a significantly higher maximum velocity, approximately 3.5-fold greater than that of MCR I.[1] The specific activity of isoenzyme II has been reported to be markedly higher than that of isoenzyme I.[2]

The differential expression of these isoenzymes is linked to the growth phase and substrate availability. MCR II is predominantly expressed during the exponential growth phase when substrates are abundant, while MCR I is more highly expressed during the late stages of growth when substrate availability is low.[3] This suggests that MCR I is optimized for scavenging low concentrations of substrates, whereas MCR II is adapted for rapid methane production when substrates are plentiful.

Experimental Workflow and Methodologies

The determination of the kinetic parameters for MCR isoenzymes involves a multi-step process that includes the purification of the individual isoenzymes followed by kinetic assays.

Figure 1. A simplified workflow for the determination of kinetic parameters of MCR isoenzymes.

Experimental Protocols

1. Purification of MCR Isoenzymes I and II:

The purification of MCR isoenzymes is performed under strictly anaerobic conditions to preserve their activity. A detailed procedure has been developed over decades of research.[3]

• Cell Growth and Harvesting: Methanobacterium thermoautotrophicum is cultured under conditions that promote the expression of the desired isoenzyme. Cells are harvested by centrifugation.

• Cell Lysis: The cell pellet is resuspended in an anaerobic buffer and lysed, for example, by sonication or French press.

• Chromatographic Separation: The two isoenzymes, MCR I and MCR II, are separated from the cell-free extract using anion-exchange chromatography.[4]

• Purity Assessment: The purity of the separated isoenzymes is assessed by methods such as sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

2. MCR Kinetic Assay:

The activity of the purified MCR isoenzymes is determined by measuring the rate of methane formation.

• Reaction Mixture: The standard assay mixture is prepared in a sealed vial under anaerobic conditions and typically contains:

  • MOPS/NaOH buffer (pH 7.2)

  • Methyl-coenzyme M (CH3-S-CoM) at varying concentrations

  • Coenzyme B (H-S-HTP) at a fixed or varying concentration

  • Aquocobalamin

  • Ti(III) citrate (B86180) as a reducing agent

  • Purified MCR isoenzyme[3]

• Enzyme Activation: For the enzyme to be active, the nickel-containing coenzyme F430 in the active site must be in the Ni(I) oxidation state.[5] This is often achieved by incubating the enzyme with hydrogen or carbon monoxide.[5]

• Initiation and Incubation: The reaction is initiated by adding the purified enzyme to the pre-warmed reaction mixture and incubated at the optimal temperature for the enzyme (e.g., 60-65°C).[3][5]

• Quantification of Methane: At specific time intervals, gas samples are withdrawn from the headspace of the reaction vial using a gas-tight syringe. The amount of methane produced is quantified using a gas chromatograph equipped with a flame ionization detector (GC-FID).[2]

• Data Analysis: The initial reaction velocities are determined from the linear portion of the methane production time course. Kinetic parameters (Km and Vmax) are then calculated by fitting the initial velocity data at different substrate concentrations to the Michaelis-Menten equation, often using a Lineweaver-Burk plot.

Signaling Pathways and Logical Relationships

The reaction catalyzed by MCR is the terminal step in the complex process of methanogenesis. The substrates, CH3-S-CoM and H-S-HTP, are regenerated through a series of preceding enzymatic reactions. The differential regulation of the genes encoding MCR I and MCR II in response to substrate availability represents a key adaptive mechanism for methanogens.

Figure 2. Logical relationship between growth conditions, isoenzyme expression, and kinetic properties.

References

• 1. Methods for Detecting Microbial Methane Production and Consumption by Gas Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 2. biorxiv.org [biorxiv.org]
• 3. Elucidating the Process of Activation of Methyl-Coenzyme M Reductase - PMC [pmc.ncbi.nlm.nih.gov]
• 4. terpconnect.umd.edu [terpconnect.umd.edu]
• 5. Frontiers | In vivo activation of methyl-coenzyme M reductase by carbon monoxide [frontiersin.org]

A Comparative Structural Analysis of Methyl-Coenzyme M Reductase (MCR) from Thermophilic and Mesophilic Archaea

A deep dive into the structural adaptations that allow the methane-producing enzyme, Methyl-Coenzyme M Reductase (MCR), to function at extreme temperatures reveals a story of subtle yet significant molecular re-engineering. While the core catalytic architecture of MCR remains remarkably conserved across thermophilic and mesophilic archaea, key differences in surface amino acid composition, post-translational modifications, and potentially stabilizing intramolecular interactions contribute to the enhanced thermal stability of the enzyme from heat-loving organisms.

Methyl-Coenzyme M Reductase is the key enzyme in the final step of methanogenesis, the process by which archaea produce methane (B114726). This complex enzyme, typically composed of three subunits (α, β, and γ) in an α₂β₂γ₂ configuration, operates under a wide range of temperatures, from the moderate conditions favored by mesophiles to the near-boiling environments inhabited by thermophiles and hyperthermophiles. Understanding the structural basis of this thermal adaptation is of significant interest to researchers in fields ranging from biochemistry and enzymology to drug development, where enzyme stability is a critical factor.

This guide provides a detailed structural comparison of MCR from representative thermophilic and mesophilic archaea, supported by experimental data and methodologies. We will focus on the hyperthermophilic archaeon Methanopyrus kandleri (optimal growth temperature of 98°C), the thermophilic Methanothermobacter thermoautotrophicum (optimal growth at 65°C), and the mesophilic Methanosarcina barkeri (optimal growth at 37°C).

Quantitative Comparison of MCR Properties

Property	MCR from Thermophilic Archaea (e.g., M. thermoautotrophicum)	MCR from Mesophilic Archaea (e.g., M. barkeri)	References
Optimal Temperature	~65°C	~37°C	[1]
Specific Activity	Up to 2.5 µmol·min⁻¹·mg⁻¹	Not explicitly compared under identical conditions	[2]
Post-Translational Modifications (PTMs)	Varies; contains a thioxo peptide bond and methylated amino acids.	Varies; contains a thioxo peptide bond and a different pattern of methylated amino acids compared to some thermophiles.	[3]
Surface Amino Acid Composition	Higher fraction of glutamate (B1630785) residues.	Lower fraction of glutamate residues compared to thermophilic counterparts.	[1]

Structural Insights into Thermal Adaptation

The crystal structures of MCR from Methanopyrus kandleri, Methanothermobacter thermoautotrophicum, and Methanosarcina barkeri reveal a high degree of structural homology, particularly in the active site.[1][4] This conservation underscores the stringent structural requirements for the complex catalytic mechanism of methane formation. The active sites in all three are nearly identical and are predominantly occupied by coenzyme M and coenzyme B.[1]

The primary adaptations to high temperatures appear to be more subtle and distributed throughout the protein structure, rather than being confined to a specific region. One of the key observed differences is the amino acid composition of the protein surface. Thermophilic MCRs, such as those from M. thermoautotrophicum and M. kandleri, exhibit a higher fraction of glutamate residues on their surfaces.[1] This increased negative charge may contribute to enhanced stability at high temperatures through improved solvation and the formation of additional salt bridges.

Post-translational modifications (PTMs) also play a role in the fine-tuning of MCR structure and function, and their patterns can differ between thermophilic and mesophilic species.[3] While the thioxo peptide bond is a conserved feature, the extent and location of amino acid methylation vary.[3] For instance, analysis of MCR from M. barkeri revealed the presence of a thiopeptide, S-methylcysteine, 1-N-methylhistidine, and 5-methylarginine, similar to the modifications found in the thermophilic M. thermoautotrophicum.[1] However, other PTMs may be unique to organisms adapted to different thermal niches.

The following diagram illustrates the general structural conservation and the key areas of variation between thermophilic and mesophilic MCR.

Caption: Structural features of thermophilic vs. mesophilic MCR.

Experimental Protocols

The structural and functional characterization of MCR, particularly from anaerobic and thermophilic organisms, requires specialized and meticulous experimental procedures. The following sections outline generalized protocols for key experiments based on methodologies reported in the literature.

MCR Purification Workflow

The purification of active MCR is a challenging process due to the enzyme's sensitivity to oxygen. The following workflow is a generalized representation of the steps involved, primarily based on the protocol for MCR from Methanothermobacter marburgensis.[5]

Caption: Generalized workflow for the purification of MCR.

Detailed Methodology for MCR Purification:

• Cell Growth and Harvest: Grow the desired methanogenic archaeon (e.g., Methanothermobacter marburgensis or Methanosarcina barkeri) under strictly anaerobic conditions in a suitable medium. Harvest the cells in the late exponential phase by centrifugation under an anaerobic atmosphere (e.g., in an anaerobic chamber).

• Cell Lysis: Resuspend the cell pellet in an anaerobic buffer (e.g., 50 mM Tris-HCl, pH 7.6, containing 10 mM 2-mercaptoethanol) and lyse the cells using a French press or sonication. All steps must be performed under strictly anaerobic conditions.

• Clarification: Remove cell debris by ultracentrifugation at high speed (e.g., 100,000 x g) for 1 hour at 4°C.

• Chromatography: The clarified supernatant is subjected to a series of chromatographic steps to purify MCR. A typical scheme involves:

  • Anion Exchange Chromatography: Load the supernatant onto an anion-exchange column (e.g., Q-Sepharose) equilibrated with the appropriate buffer. Elute the bound proteins with a salt gradient (e.g., 0-1 M NaCl). MCR typically elutes at a specific salt concentration.

  • Hydrophobic Interaction Chromatography: Pool the MCR-containing fractions, adjust the salt concentration to a high level (e.g., with ammonium (B1175870) sulfate), and load onto a hydrophobic interaction column (e.g., Phenyl-Sepharose). Elute with a decreasing salt gradient.

  • Size Exclusion Chromatography: As a final polishing step, apply the concentrated MCR fraction to a size-exclusion column (e.g., Superdex 200) to separate MCR from any remaining contaminants based on size.

• Purity and Concentration: Assess the purity of the final MCR preparation by SDS-PAGE. Determine the protein concentration using a standard method like the Bradford assay.

X-ray Crystallography for Structural Determination

Obtaining a high-resolution crystal structure of MCR is essential for detailed structural comparisons. The following is a generalized protocol.

Detailed Methodology for X-ray Crystallography:

• Crystallization Screening: Use the purified and concentrated MCR to screen for crystallization conditions using vapor diffusion methods (hanging or sitting drop). A wide range of commercial screens should be tested, varying the precipitant (e.g., polyethylene (B3416737) glycol, salts), pH, and temperature.

• Crystal Optimization: Once initial crystals are obtained, optimize the crystallization conditions by fine-tuning the concentrations of the protein, precipitant, and additives to grow larger, single crystals suitable for X-ray diffraction.

• Cryo-protection and Data Collection: Transfer the crystals to a cryo-protectant solution (often the crystallization solution supplemented with a cryo-agent like glycerol (B35011) or ethylene (B1197577) glycol) to prevent ice formation during freezing. Flash-cool the crystals in liquid nitrogen. Collect X-ray diffraction data at a synchrotron source.

• Structure Determination and Refinement: Process the diffraction data to determine the space group and unit cell parameters. Solve the structure using molecular replacement if a homologous structure is available. Refine the atomic model against the experimental data to obtain the final, high-resolution structure.

Mass Spectrometry for Post-Translational Modification Analysis

Mass spectrometry is a powerful tool to identify and map the various PTMs present on MCR.

Detailed Methodology for Mass Spectrometry:

• In-gel or In-solution Digestion: Excise the MCR bands from an SDS-PAGE gel or use the purified protein in solution. Reduce the disulfide bonds with DTT and alkylate the cysteines with iodoacetamide. Digest the protein into smaller peptides using a specific protease, such as trypsin.

• LC-MS/MS Analysis: Separate the resulting peptides by liquid chromatography (LC) and analyze them by tandem mass spectrometry (MS/MS). The mass spectrometer fragments the peptides and measures the mass-to-charge ratio of the fragments.

• Data Analysis: Search the acquired MS/MS spectra against a protein database containing the MCR sequence. Use specialized software to identify peptides and to search for mass shifts corresponding to potential PTMs (e.g., methylation, thioamidation). The fragmentation pattern can often pinpoint the exact location of the modification on the peptide sequence.

References

• 1. Comparison of three methyl-coenzyme M reductases from phylogenetically distant organisms: unusual amino acid modification, conservation and adaptation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Methyl-coenzyme-M reductase from Methanobacterium thermoautotrophicum (strain Marburg). Purity, activity and novel inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Post-translational modifications in the active site region of methyl-coenzyme M reductase from methanogenic and methanotrophic archaea - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. rcsb.org [rcsb.org]
• 5. Methyl-coenzyme M reductase from Methanothermobacter marburgensis - PubMed [pubmed.ncbi.nlm.nih.gov]

Unraveling the Functional Dichotomy of Melanocortin Receptor Isozymes in Response to Environmental Cues

A Comparative Guide for Researchers and Drug Development Professionals

The melanocortin receptor (MCR) family, comprising five distinct G protein-coupled receptors (MC1R, MC2R, MC3R, MC4R, and MC5R), plays a pivotal role in a wide array of physiological processes. These receptors respond to a variety of environmental stimuli, primarily through interaction with endogenous peptide ligands derived from pro-opiomelanocortin (POMC), as well as synthetic agonists and antagonists. Understanding the functional differences between these isozymes is critical for the development of targeted therapeutics for a range of conditions, including obesity, skin cancer, and inflammatory disorders. This guide provides an objective comparison of MCR isozyme function, supported by quantitative data and detailed experimental protocols.

Comparative Pharmacology of MCR Isozymes

The differential response of MCR isozymes to various ligands is a cornerstone of their distinct physiological roles. The following table summarizes the binding affinities (Ki) and functional potencies (EC50) of key endogenous and synthetic ligands for human MCR subtypes. This data highlights the varying selectivity profiles that can be exploited for targeted drug design.

Ligand	Receptor	Ki (nM)	EC50 (nM)
α-MSH	hMC1R	1.35[1]	1.00[1]
hMC3R	12.3[1]	19.5[1]
hMC4R	3.31[1]	4.79[1]
hMC5R	-	-
β-MSH	hMC1R	-	-
hMC3R	-	-
hMC4R	-	-
hMC5R	-	-
γ-MSH	hMC3R	-	-
ACTH(1-24)	hMC2R	-	0.20 (with MRAP)[2]
rMC4R	Higher affinity than human MC4R[3]	-
Melanotan-II (MT-II)	hMC1R	-	-
hMC3R	-	-
hMC4R	-	-
hMC5R	-	-
Setmelanotide	hMC4R	-	-
Bremelanotide	hMC1R	1.35[1]	1.00[1]
hMC3R	12.3[1]	19.5[1]
hMC4R	3.31[1]	4.79[1]
SHU9119 (Antagonist)	rMC4R	Similar affinity to human MC4R[3]	-
Agouti-related protein (AgRP) (Antagonist/Inverse Agonist)	hMC3R	Antagonist	-
hMC4R	Antagonist/Inverse Agonist	-

Divergent Signaling Pathways of MCR Isozymes

The functional specificity of MCR isozymes is further defined by the distinct intracellular signaling cascades they activate upon ligand binding. While all MCRs are known to couple to Gαs to stimulate cyclic AMP (cAMP) production, there are notable differences in their signaling repertoire.

MC1R Signaling Pathway

Activation of MC1R, primarily in melanocytes, by α-MSH or ACTH leads to the stimulation of adenylyl cyclase and a subsequent increase in intracellular cAMP.[4] This cascade activates Protein Kinase A (PKA), which in turn phosphorylates the transcription factor CREB, leading to the upregulation of genes involved in eumelanin (B1172464) synthesis, such as tyrosinase.[4] This pathway is central to skin pigmentation and the tanning response to UV radiation.

References

• 1. benchchem.com [benchchem.com]
• 2. Adrenocorticotropic Hormone (ACTH) Responses Require Actions of the Melanocortin-2 Receptor Accessory Protein on the Extracellular Surface of the Plasma Membrane - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Pharmacological comparison of rat and human melanocortin 3 and 4 receptors in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. MC1R, the cAMP pathway and the response to solar UV: Extending the horizon beyond pigmentation - PMC [pmc.ncbi.nlm.nih.gov]

Probing the Heart of Multicomponent Reactions: A Comparative Guide to Synthetic Substrate Analogs

Introduction to Multicomponent Reactions and Mechanistic Validation

Multicomponent reactions (MCRs) are highly efficient chemical processes where three or more reactants combine in a single step to form a complex product that incorporates substantial portions of each starting material.[1] These reactions are cornerstones of medicinal and combinatorial chemistry due to their high atom economy and ability to rapidly generate libraries of structurally diverse molecules.[2] Two of the most prominent MCRs are the Passerini and Ugi reactions, both of which rely on the unique reactivity of isocyanides.[3][4]

Understanding the precise reaction mechanism of MCRs is crucial for optimizing reaction conditions, predicting outcomes, and designing novel transformations. A powerful and elegant method for elucidating these mechanisms is the use of synthetic substrate analogs. By strategically modifying one of the reactants, researchers can interrupt or divert the reaction pathway, providing invaluable evidence for proposed intermediates and transition states. This guide provides a comparative analysis of how synthetic substrate analogs have been employed to validate the mechanisms of the Passerini and Ugi reactions, supported by experimental data and detailed protocols.

Case Study 1: The Passerini Reaction - Unmasking the Role of the Carboxylic Acid

The Passerini reaction is a three-component reaction between a carboxylic acid, a carbonyl compound (aldehyde or ketone), and an isocyanide to produce an α-acyloxy amide.[3] A key step in the proposed mechanism is the nucleophilic attack of the carboxylate anion on a nitrilium intermediate, which is formed from the aldehyde and isocyanide.

To validate this mechanism, a substrate analog of the aldehyde component can be used. Salicylaldehyde (B1680747), which contains a hydroxyl group ortho to the aldehyde, serves as an excellent probe. When the hydroxyl group is unprotected, it can act as an internal nucleophile, competing with the external carboxylic acid.

Data Presentation: Comparing Protected vs. Unprotected Salicylaldehyde

The use of salicylaldehyde and its protected analog (e.g., acylated salicylaldehyde) in the Passerini reaction leads to dramatically different products, providing strong evidence for the proposed reaction pathway. When unprotected salicylaldehyde is used, the reaction proceeds through a two-component pathway to yield an α-hydroxy amide. In contrast, the protected salicylaldehyde participates in the standard three-component Passerini reaction to give the expected α-acyloxy amide. This divergence in reaction outcome highlights the critical role of the carboxylic acid as the nucleophile that attacks the intermediate.

Aldehyde Analog	Reactants	Product	Yield (%)	Mechanistic Implication
Unprotected Salicylaldehyde	Salicylaldehyde, Isocyanide	α-Hydroxy Amide	High	The internal hydroxyl group acts as the nucleophile, intercepting the intermediate before the external carboxylic acid can react. This supports the formation of a reactive intermediate that can be trapped.
Protected Salicylaldehyde (Acylated)	Acylated Salicylaldehyde, Carboxylic Acid, Isocyanide	α-Acyloxy Amide	Moderate to High	Protection of the hydroxyl group prevents its participation, allowing the external carboxylic acid to act as the nucleophile as proposed in the standard Passerini mechanism.

Yields are generalized from literature reports. Actual yields may vary based on specific substrates and conditions.

Experimental Protocols

General Procedure for the Passerini Reaction with Salicylaldehyde Derivatives:

A mixture of the corresponding salicylaldehyde (protected or unprotected, 1.0 mmol), a carboxylic acid (1.0 mmol), and an isocyanide (1.0 mmol) is stirred in a suitable aprotic solvent, such as dichloromethane (B109758) (DCM) or tetrahydrofuran (B95107) (THF), at room temperature. The reaction progress is monitored by thin-layer chromatography (TLC). Upon completion, the solvent is removed under reduced pressure, and the resulting residue is purified by column chromatography on silica (B1680970) gel to yield the desired product.

Synthesis of α-Hydroxy Amide from Unprotected Salicylaldehyde:

In a typical experiment, salicylaldehyde (1.0 mmol) and an isocyanide (1.0 mmol) are dissolved in DCM. The reaction is stirred at room temperature for several hours until TLC analysis indicates the consumption of the starting materials. The solvent is then evaporated, and the crude product is purified by chromatography to afford the α-hydroxy amide.

Synthesis of α-Acyloxy Amide from Protected Salicylaldehyde:

To a solution of acylated salicylaldehyde (1.0 mmol) and a carboxylic acid (1.0 mmol) in DCM, an isocyanide (1.0 mmol) is added. The reaction mixture is stirred at room temperature for 12-24 hours. After completion, the mixture is concentrated, and the residue is purified by flash chromatography to give the α-acyloxy amide.

Visualizations

Caption: Workflow for validating the Passerini mechanism.

Caption: Divergent pathways of salicylaldehyde analogs.

Case Study 2: The Ugi Reaction - Intercepting the Nitrilium Intermediate

The Ugi reaction is a four-component reaction between a carboxylic acid, an amine, a carbonyl compound, and an isocyanide, yielding a bis-amide.[4] The mechanism is proposed to proceed through the formation of an imine from the amine and carbonyl, which is then protonated and attacked by the isocyanide to form a nitrilium intermediate. This intermediate is then trapped by the carboxylate.[4]

A powerful way to validate the existence of the nitrilium intermediate is to use a substrate analog for the carboxylic acid. If a different nucleophile can successfully trap the nitrilium ion, it provides strong evidence for its presence as a key intermediate. Hydrazoic acid (often generated in situ from trimethylsilyl (B98337) azide (B81097), TMSN₃) is an excellent alternative nucleophile.

Data Presentation: Carboxylic Acid vs. Hydrazoic Acid as the Nucleophile

When hydrazoic acid is used in place of a carboxylic acid in an Ugi-type reaction, the product is not a bis-amide but a tetrazole. This outcome demonstrates that the reaction can be diverted by introducing a competent alternative nucleophile that intercepts the nitrilium intermediate.

Nucleophile (Substrate Analog)	Reactants	Product	Yield (%)	Mechanistic Implication
Carboxylic Acid (Standard)	Aldehyde, Amine, Isocyanide, Carboxylic Acid	Bis-amide	High	The carboxylate anion traps the nitrilium intermediate, leading to the classic Ugi product after a Mumm rearrangement.
Hydrazoic Acid (Analog)	Aldehyde, Amine, Isocyanide, TMSN₃	α-Aminotetrazole	Good to Excellent	The azide anion acts as a potent nucleophile, trapping the nitrilium intermediate and leading to a tetrazole product via subsequent cyclization. This confirms the presence of the nitrilium intermediate.

Yields are generalized from literature reports and can vary.

Experimental Protocols

General Procedure for the Ugi-Azide Reaction:

To a solution of an amine (1.0 mmol) and an aldehyde (1.0 mmol) in a protic solvent like methanol (B129727) or ethanol (B145695), the isocyanide (1.1 mmol) and azidotrimethylsilane (B126382) (TMSN₃, 1.1 mmol) are added. The reaction mixture is then stirred at room temperature or heated, often under microwave irradiation, for a specified time. After completion, the solvent is evaporated, and the crude product is purified by column chromatography to yield the α-aminotetrazole.

Detailed Protocol for a Representative Ugi-Azide Synthesis:

In a microwave vial, the amine (2.0 mmol), aldehyde (3.0 mmol), and ethanol are combined and stirred. The mixture is heated to 100 °C under microwave irradiation for 15 minutes. After cooling, the isocyanide (2.2 mmol) and azidotrimethylsilane (2.2 mmol) are added, and the mixture is heated again at 100 °C for another 15 minutes. The solvent is then removed under reduced pressure, and the residue can be carried forward or purified as needed.

Visualizations

Caption: Validating the Ugi reaction's nitrilium intermediate.

Caption: Competing nucleophiles in the Ugi reaction.

Conclusion

The use of synthetic substrate analogs is a highly effective strategy for validating the proposed mechanisms of multicomponent reactions. As demonstrated with the Passerini and Ugi reactions, the strategic modification of a single reactant can lead to predictable and informative changes in the reaction outcome. In the case of the Passerini reaction, employing a protected salicylaldehyde allows the reaction to proceed classically, while the unprotected analog intercepts a key intermediate, resulting in a different product. Similarly, for the Ugi reaction, replacing the carboxylic acid with hydrazoic acid diverts the reaction from forming a bis-amide to a tetrazole, providing compelling evidence for the existence of a trappable nitrilium ion intermediate. These examples underscore the power of substrate analogs as a tool for mechanistic elucidation in complex organic transformations.

References

• 1. Passerini reaction - Wikipedia [en.wikipedia.org]
• 2. Ugi reaction - Wikipedia [en.wikipedia.org]
• 3. Enantioselective Ugi and Ugi-azide reactions catalyzed by anionic stereogenic-at-cobalt(III) complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Combining the Ugi-azide multicomponent reaction and rhodium(III)-catalyzed annulation for the synthesis of tetrazole-isoquinolone/pyridone hybrids - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Melanocortin Receptor Post-Translational Modifications Across Vertebrate Species

A guide for researchers, scientists, and drug development professionals on the post-translational landscape of melanocortin receptors, offering insights into their species-specific regulation and function.

The melanocortin receptor (MCR) family, a class of G protein-coupled receptors (GPCRs), plays a pivotal role in a multitude of physiological processes, including pigmentation, energy homeostasis, and inflammation. The function and regulation of these receptors are intricately modulated by post-translational modifications (PTMs), which can alter their trafficking, signaling, and ligand interactions. This guide provides a comparative analysis of key MCR PTMs—specifically glycosylation and phosphorylation—across different vertebrate species, highlighting conserved and divergent features. The experimental data summarized herein offers a valuable resource for understanding the evolutionary biology of MCRs and for the development of targeted therapeutics.

Comparative Analysis of MCR Post-Translational Modifications

Post-translational modifications add a layer of complexity to the functional regulation of melanocortin receptors. The available data, primarily focused on N-linked glycosylation and phosphorylation, reveals both conserved and species-specific patterns that likely contribute to the diverse physiological roles of MCRs across the vertebrate lineage.

N-Linked Glycosylation

N-linked glycosylation, the attachment of an oligosaccharide to an asparagine residue, is a crucial PTM for the proper folding, trafficking, and function of many GPCRs. In MCRs, glycosylation sites are typically found in the extracellular N-terminal domain.

A comparative analysis of the MC4R, a key regulator of energy homeostasis, reveals conserved N-glycosylation sites across a range of vertebrate species, from fish to humans.[1] This conservation underscores the fundamental importance of these modifications for MC4R function. In contrast, the number and location of potential glycosylation sites in the four MC4R isoforms of the rainbow trout show some variation, suggesting finer, species-specific tuning of receptor function.[2]

Receptor	Species	Glycosylation Sites (Predicted/Confirmed)	Functional Significance
MC4R	Human, Chicken, Tilapia, Zebrafish, Medaka	Asn (position varies slightly with alignment), a second conserved Asn site[1]	Likely crucial for receptor folding, trafficking, and cell surface expression.
MC4R (a1)	Rainbow Trout	Asn2, Asn16 (Predicted)[2]	Potentially involved in isoform-specific trafficking and signaling.
MC4R (a2)	Rainbow Trout	Asn2, Asn16 (Predicted)[2]	Potentially involved in isoform-specific trafficking and signaling.
MC4R (b1)	Rainbow Trout	Asn3, Asn18 (Predicted)[2]	Potentially involved in isoform-specific trafficking and signaling.
MC4R (b2)	Rainbow Trout	Asn2, Asn17, Asn37 (Predicted)[2]	Potentially involved in isoform-specific trafficking and signaling.

Phosphorylation

Phosphorylation, the addition of a phosphate (B84403) group to serine, threonine, or tyrosine residues, is a key mechanism for regulating GPCR signaling and desensitization. Agonist-induced phosphorylation of MCRs can lead to the recruitment of β-arrestins and subsequent receptor internalization.

While comprehensive comparative data on MCR phosphorylation is less available than for glycosylation, studies on mammalian MC4R have identified potential phosphorylation sites in the C-terminal tail that are critical for its regulation. The presence of predicted protein kinase C phosphorylation sites in the C-termini of all four rainbow trout MC4R isoforms suggests a conserved mechanism of regulation via phosphorylation across vertebrates.[2]

Receptor	Species	Phosphorylation Sites (Predicted/Confirmed)	Functional Significance
MC4R	Mammals	Thr312, Ser329/330 (Potential)	Critical for β-arrestin recruitment and receptor internalization.
MC4R (all isoforms)	Rainbow Trout	Potential protein kinase C sites in C-termini (Predicted)[2]	Suggests conserved regulation of signaling and desensitization.

Experimental Protocols

The identification and characterization of MCR post-translational modifications rely on a combination of molecular biology, biochemistry, and mass spectrometry techniques. Below are detailed methodologies for key experiments cited in the analysis of MCR PTMs.

Mass Spectrometry-Based PTM Analysis

Mass spectrometry is a powerful tool for identifying and quantifying PTMs on proteins. A typical workflow for analyzing MCR PTMs is as follows:

• Protein Extraction and Purification: MCRs are typically overexpressed in cell lines (e.g., HEK293T) and purified using affinity chromatography (e.g., via an epitope tag like FLAG or Myc).

• Enzymatic Digestion: The purified receptor is digested into smaller peptides using a protease such as trypsin. This is often done "in-gel" after separation by SDS-PAGE or "in-solution".

• Enrichment of Modified Peptides (Optional but Recommended): To increase the detection sensitivity of low-abundance PTMs, an enrichment step is often employed. For phosphopeptides, techniques like Titanium Dioxide (TiO2) or Immobilized Metal Affinity Chromatography (IMAC) are used. For glycopeptides, lectin affinity chromatography can be utilized.

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): The peptide mixture is separated by liquid chromatography and analyzed by a tandem mass spectrometer. The instrument measures the mass-to-charge ratio of the peptides and then fragments them to determine their amino acid sequence and the location of any PTMs.

• Data Analysis: The resulting MS/MS spectra are searched against a protein database using software like Mascot or Sequest to identify the peptides and their modifications. Quantitative analysis can be performed using label-free methods or by incorporating isotopic labels.

Site-Directed Mutagenesis for PTM Site Validation

To confirm the functional importance of a predicted PTM site, site-directed mutagenesis is employed to substitute the modified amino acid with one that cannot be modified (e.g., asparagine to glutamine to prevent N-linked glycosylation, or serine/threonine to alanine (B10760859) to prevent phosphorylation).

• Primer Design: Design complementary oligonucleotide primers containing the desired mutation.

• Mutagenesis PCR: Perform PCR using a high-fidelity DNA polymerase with a plasmid containing the wild-type MCR cDNA as a template. The primers will be incorporated, creating a new plasmid with the desired mutation.

• Template Digestion: Digest the parental, non-mutated DNA template using the restriction enzyme DpnI, which specifically targets methylated DNA (prokaryotic-derived plasmids are methylated, while the newly synthesized PCR product is not).

• Transformation: Transform the mutated plasmid into competent E. coli for amplification.

• Sequence Verification: Sequence the purified plasmid to confirm the presence of the desired mutation and the absence of any other unintended mutations.

• Functional Assays: Transfect the mutated MCR construct into a suitable cell line and perform functional assays (e.g., cAMP measurement, ligand binding, internalization assays) to assess the impact of the mutation on receptor function.

Signaling Pathways and Visualization

Melanocortin receptors primarily signal through the Gs-adenylyl cyclase pathway, leading to the production of cyclic AMP (cAMP). However, they can also couple to other G proteins and activate alternative signaling cascades. PTMs play a crucial role in modulating these signaling events.

Caption: MCR signaling pathway and regulation by phosphorylation.

The diagram above illustrates the canonical Gs-cAMP signaling pathway activated by MCRs upon agonist binding. Agonist-induced receptor phosphorylation by G protein-coupled receptor kinases (GRKs) facilitates the binding of β-arrestin, which uncouples the receptor from the G protein and promotes its internalization, a key step in signal desensitization.

Caption: Experimental workflow for MCR PTM identification and validation.

This workflow outlines the key steps involved in the discovery and confirmation of post-translational modifications on melanocortin receptors, from sample preparation to data analysis and functional validation.

References

• 1. researchgate.net [researchgate.net]
• 2. Divergent Pharmacology and Biased Signaling of the Four Melanocortin-4 Receptor Isoforms in Rainbow Trout (Oncorhynchus mykiss) - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Active Site Architecture of Methyl-Coenzyme M Reductase and Related Reductases

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the active site architecture of Methyl-Coenzyme M Reductase (MCR) and its related reductases, including alkyl-coenzyme M reductases (ACRs) and other radical-based enzymes. The information presented is supported by experimental data from X-ray crystallography, cryo-electron microscopy, and various spectroscopic techniques.

Introduction to Methyl-Coenzyme M Reductase (MCR)

Methyl-Coenzyme M Reductase (MCR) is a key enzyme in archaea that catalyzes the final step of methanogenesis and the initial step of anaerobic methane (B114726) oxidation. This complex enzyme, typically with an α2β2γ2 subunit arrangement, harbors a unique nickel-containing cofactor, F430, within a deeply buried active site. The substrates, methyl-coenzyme M (methyl-SCoM) and coenzyme B (CoBSH), access this active site through a long, hydrophobic channel approximately 50 Å in length[1][2]. The catalytic mechanism is proposed to involve radical intermediates, making the architecture of its active site a subject of intense research.

Comparative Analysis of Active Site Architectures

This section details the active site architectures of MCR from methanogens, MCR from anaerobic methane-oxidizing (ANME) archaea, and the related Ethyl-coenzyme M Reductase (ECR). A comparison with the active site of Pyruvate (B1213749) Formate-Lyase (PFL), a glycyl radical enzyme, is also included to provide a broader context of radical-based catalysis.

MCR from Methanogens (e.g., Methanothermobacter marburgensis)

The active site of MCR in methanogenic archaea is characterized by the presence of the unmodified F430 cofactor. The nickel atom in F430 is the catalytic center and can exist in Ni(I), Ni(II), and Ni(III) oxidation states[3]. The active site is further distinguished by several unique post-translational modifications (PTMs) on key amino acid residues that are crucial for the enzyme's function and stability.

Key Active Site Residues and PTMs:

• His257 (1-N-methyl-histidine): This modification is thought to play a role in positioning the substrates.

• Arg271 (5-(S)-methyl-arginine): This highly conserved modification is implicated in thermal stability and stress response[3].

• Gln400 (2-(S)-methyl-glutamine): This residue is involved in coordinating the F430 cofactor.

• Gly445 (thioglycine): The formation of a thiopeptide bond at this position is a notable feature[4][5].

• Cys452 (S-methyl-cysteine): Another methylated residue in close proximity to the active site[3].

• Asp450 (didehydroaspartate): This modification is also found near the active site[5].

The active site pocket is shaped by residues from multiple subunits, creating a highly specific environment for the binding of methyl-SCoM and CoBSH.

MCR from Anaerobic Methane-Oxidizing (ANME) Archaea

MCR from ANME archaea, which catalyzes the reverse reaction of methane oxidation, exhibits subtle but significant differences in its active site compared to its methanogenic counterparts. These adaptations are believed to fine-tune the enzyme for methane activation.

Key Differences:

• Modified F430 Cofactor: In some ANME species, such as ANME-1, the F430 cofactor is modified, for instance, by the addition of a methylthio group[6].

• Amino Acid Substitutions: To accommodate the modified cofactor, there are key amino acid substitutions in the active site. For example, the bulky 2-(S)-methyl-glutamine found in many methanogenic MCRs is replaced by a smaller valine residue in ANME-1 MCR[6].

• Post-Translational Modifications: The pattern of PTMs can also differ. For instance, ANME-1 MCR lacks the highly conserved arginine methylation but possesses other unique modifications like 7-hydroxytryptophan and S-oxymethionine[6]. A novel 3(S)-methylhistidine has been identified in the γ-chain of ANME-2d MCR[7][8].

Alkyl-Coenzyme M Reductases (ACRs) (e.g., Ethyl-coenzyme M Reductase from Candidatus Ethanoperedens thermophilum)

ACRs are homologs of MCR that are adapted to activate short-chain alkanes larger than methane, such as ethane (B1197151). The crystal structure of ethyl-coenzyme M reductase (ECR) reveals specific architectural changes to accommodate the larger substrate.

Key Adaptations in ECR:

• Widened Catalytic Chamber: The active site pocket of ECR is larger than that of MCR to accommodate the ethyl group of ethyl-coenzyme M[9][10].

• Dimethylated F430 Cofactor: ECR from Ca. E. thermophilum contains a novel dimethylated F430 cofactor[9].

• Altered Axial Ligation: A methionine residue replaces the canonical glutamine as the lower axial ligand to the nickel in the F430 cofactor[10].

• Extended Hydrophobic Tunnel: ECR possesses a 33-angstrom-long hydrophobic tunnel that guides the ethane substrate to the buried active site[11][12]. This is a significant feature not as pronounced in MCR.

• Different PTMs: ECR has its own unique set of PTMs, including methylisoleucine, N2-methylhistidine, and methylcysteine (B10627) within the hydrophobic channel[13].

Comparison with Pyruvate Formate-Lyase (PFL)

Pyruvate formate-lyase (PFL) is a glycyl radical enzyme that catalyzes the reversible conversion of pyruvate and coenzyme A into acetyl-CoA and formate. Although it does not contain a nickel cofactor, its active site is designed to facilitate a radical-based mechanism, offering an interesting point of comparison.

Active Site Features of PFL:

• Glycyl Radical: The catalytic radical is a glycyl radical, generated on a specific glycine (B1666218) residue (Gly734 in E. coli) by a separate activating enzyme (PFL-AE)[9][14]. This radical is buried within the protein structure[14].

• Cysteine Residues: The active site contains two crucial cysteine residues (Cys418 and Cys419 in E. coli) that are proposed to act as thiyl radicals during catalysis, directly participating in the reaction with the substrate[3][15].

• Substrate Binding Pocket: The active site forms a compact pocket that positions the pyruvate substrate in close proximity to the catalytic cysteine residues[15].

• No Metal Cofactor: Unlike MCR, the radical chemistry in PFL is not mediated by a metal cofactor.

The comparison highlights how different enzymatic frameworks can evolve to harness the power of radical chemistry for catalysis, with MCR utilizing a complex organometallic cofactor and PFL employing modified amino acid residues.

Quantitative Data Summary

The following table summarizes key quantitative parameters of the active sites of the discussed reductases.

Parameter	MCR (Methanogen)	MCR (ANME-1)	Ethyl-coenzyme M Reductase (ECR)
Active Site Channel Length	~50 Å	~50 Å	~33 Å (hydrophobic tunnel)
Active Site Volume	~280 ų	Not explicitly determined, but similar to methanogenic MCR with adjustments for cofactor modification.	~340 ų
Key Cofactor	F430	Modified F430 (e.g., methylthio-F430)	Dimethylated F430
Axial Ligand to Nickel	Gln	Gln	Met
Key Active Site Residue (position analogous to Gln400 in M. marburgensis)	2-(S)-methyl-Gln	Val	Not directly equivalent due to structural shifts

Note: Active site volumes are estimations based on available structural data and may vary depending on the specific protein and the method of calculation.

Experimental Protocols

X-ray Crystallography for Anaerobic Proteins

The structural determination of oxygen-sensitive enzymes like MCR requires strict anaerobic conditions throughout the purification and crystallization process.

Protocol Outline:

• Protein Purification: All purification steps are performed inside an anaerobic chamber with an atmosphere of N2/H2 (e.g., 95%/5%). Buffers are thoroughly degassed and equilibrated within the chamber for at least 24 hours.

• Crystallization:

  • Crystallization trays and reagents are pre-equilibrated inside the anaerobic chamber for several days to remove adsorbed oxygen[16].

  • The hanging drop or sitting drop vapor diffusion method is commonly used[17]. A droplet containing the purified protein is mixed with a precipitant solution and equilibrated against a larger reservoir of the precipitant.

  • For MCR, typical protein concentrations are in the range of 10-20 mg/mL.

• Crystal Harvesting and Cryo-protection:

  • Crystals are harvested using nylon loops inside the anaerobic chamber.

  • For cryo-protection, crystals are briefly transferred to a solution containing a cryoprotectant (e.g., glycerol, ethylene (B1197577) glycol) mixed with the mother liquor to prevent ice formation during flash-cooling[18].

  • The cryo-protected crystal is then flash-cooled by plunging it into liquid nitrogen.

• Data Collection:

  • The frozen crystal is mounted on a goniometer in a cryo-stream of nitrogen gas (100 K) at a synchrotron X-ray source.

  • Diffraction data are collected by rotating the crystal in the X-ray beam[19][20].

• Structure Determination:

  • The diffraction pattern is processed to determine the electron density map of the molecule.

  • A model of the protein is built into the electron density map and refined to obtain the final atomic structure[21][22][23].

Electron Paramagnetic Resonance (EPR) Spectroscopy of Ni-containing Enzymes

EPR spectroscopy is a powerful technique for studying paramagnetic species, such as the Ni(I) and Ni(III) states of the F430 cofactor in MCR.

Continuous Wave (CW) EPR Protocol:

• Sample Preparation:

  • The purified enzyme is prepared under strictly anaerobic conditions in an EPR-silent buffer (e.g., Tris-HCl, HEPES).

  • The protein sample is concentrated to the desired level (typically >100 µM) and transferred into a quartz EPR tube inside an anaerobic chamber.

  • The tube is sealed with a gas-tight septum and immediately frozen in liquid nitrogen to trap the desired redox state[24][25].

• EPR Measurement:

  • The frozen sample is placed in a cryostat (e.g., liquid helium) within the EPR spectrometer.

  • CW-EPR spectra are recorded at a specific microwave frequency (e.g., X-band, ~9.5 GHz) and a low temperature (e.g., 77 K or lower)[26].

  • Spectrometer parameters such as microwave power, modulation amplitude, and temperature are optimized to obtain a high-quality spectrum without saturation of the signal.

• Spin Trapping for Radical Detection:

  • To detect short-lived radical intermediates, a spin trap (e.g., DMPO, PBN) is added to the reaction mixture[27].

  • The spin trap reacts with the transient radical to form a more stable radical adduct that can be detected by EPR at room temperature[5][24].

  • The EPR spectrum of the radical adduct provides information about the identity of the original radical[5].

Visualizations

The following diagrams illustrate key relationships and workflows described in this guide.

Caption: Comparison of MCR and related reductases.

Caption: MCR and PFL active site comparison.

Caption: Workflow for structural analysis.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. Glycyl radical activating enzymes: Structure, mechanism, and substrate interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Glycyl radical activating enzymes: structure, mechanism, and substrate interactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. [Chimera-users] how to measure the volume of the active site [cgl.ucsf.edu]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Structural basis for glycyl radical formation by pyruvate formate-lyase activating enzyme - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pnas.org [pnas.org]
• 11. pure.mpg.de [pure.mpg.de]
• 12. rcsb.org [rcsb.org]
• 13. biology.stackexchange.com [biology.stackexchange.com]
• 14. pnas.org [pnas.org]
• 15. pubs.acs.org [pubs.acs.org]
• 16. Anaerobic crystallization of proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 17. creative-biostructure.com [creative-biostructure.com]
• 18. Protein XRD Protocols - Soaking, Mounting, and Freezing Protein Crystals [sites.google.com]
• 19. Cryo-crystallography and Data Collection [people.mbi.ucla.edu]
• 20. X-ray Data Collection Course [mol-xray.princeton.edu]
• 21. Practical macromolecular cryocrystallography - PMC [pmc.ncbi.nlm.nih.gov]
• 22. interchim.fr [interchim.fr]
• 23. academic.oup.com [academic.oup.com]
• 24. syntechinnovation.com [syntechinnovation.com]
• 25. researchgate.net [researchgate.net]
• 26. Copper Based Site-directed Spin Labeling of Proteins for Use in Pulsed and Continuous Wave EPR Spectroscopy [bio-protocol.org]
• 27. Spin trapping - Wikipedia [en.wikipedia.org]

MCR as a Biomarker for Methanogenic Activity: A Comparative Guide

Introduction

In the realm of anaerobic microbiology and biotechnology, particularly in processes like anaerobic digestion for biogas production and understanding methanogenesis in various natural environments, accurate measurement of methanogenic activity is paramount. Methanogens, the archaea responsible for producing methane (B114726), are the linchpins of these processes. Consequently, robust biomarkers to quantify their abundance and activity are crucial for process monitoring, optimization, and research. Among the various biomarkers proposed, Methyl-coenzyme M reductase (MCR), the enzyme catalyzing the final and rate-limiting step of methanogenesis, has emerged as a prominent and widely validated target. This guide provides a comprehensive comparison of MCR-based methods with other techniques for assessing methanogenic activity, supported by experimental data and detailed protocols, to aid researchers, scientists, and drug development professionals in selecting the most appropriate method for their needs.

The mcrA gene, which encodes the alpha subunit of the MCR enzyme, is a highly conserved and specific functional gene found in all known methanogens.[1][2] This makes it an excellent target for molecular-based quantification of methanogenic populations. Furthermore, the transcript levels of the mcrA gene can serve as an indicator of the metabolic activity of these microorganisms.[3]

Comparison of Methods for Assessing Methanogenic Activity

The selection of a method to assess methanogenic activity depends on the specific research question, available resources, and the nature of the samples being analyzed. The following table provides a comparative overview of the most common methods.

Method	Principle	Advantages	Disadvantages	Typical Applications
MCR-based (qPCR of mcrA gene)	Quantification of the mcrA gene, a functional gene specific to methanogens, to estimate the abundance of methanogenic archaea.	- High specificity and sensitivity.[4] - Provides a direct measure of the genetic potential for methanogenesis. - Culture-independent, avoiding biases associated with cultivation.[5] - Relatively rapid compared to culture-based methods.	- DNA-based measurements may not directly reflect metabolic activity (quantifies potential, not necessarily function). - Presence of mcrA in anaerobic methane-oxidizing archaea (ANME) can lead to overestimation of methanogenesis in certain environments.[6][7] - PCR inhibitors in environmental samples can affect accuracy.	- Monitoring methanogen population dynamics in anaerobic digesters. - Assessing the impact of inhibitors or stimulants on methanogens. - Studying the diversity and abundance of methanogens in environmental samples.
MCR-based (qRT-PCR of mcrA transcripts)	Quantification of mcrA mRNA to estimate the metabolic activity of methanogens.	- Provides a measure of active methanogens. - More closely related to the actual rate of methanogenesis than gene copy number.	- RNA is less stable than DNA, requiring more stringent sample handling and extraction procedures. - Correlation with methane production rates can be variable.[3]	- Assessing the short-term response of methanogens to environmental changes. - Identifying the active members of a methanogenic community.
Specific Methanogenic Activity (SMA) Assay	A culture-based assay that measures the rate of methane production by a microbial community from a specific substrate (e.g., acetate (B1210297), H₂/CO₂).[8]	- Provides a direct measurement of the actual methanogenic activity under specific conditions.[9] - Can be used to assess the potential of an inoculum for anaerobic digestion.	- Culture-dependent, which may not represent the in-situ activity of all methanogens. - Time-consuming and labor-intensive.[5] - Results can be influenced by substrate type and concentration, and other environmental factors.	- Evaluating the performance of anaerobic digester sludge. - Determining the toxicity of compounds to methanogens. - Assessing the maximum methanogenic capacity of a microbial community.
16S rRNA Gene Quantification	Quantification of the 16S rRNA gene, a phylogenetic marker, to estimate the abundance of archaea, including methanogens.	- Well-established method for microbial community analysis. - Provides information on the overall archaeal community structure.	- Not specific to methanogens; quantifies all archaea. - Copy number of the 16S rRNA gene can vary between different methanogen species, leading to biased quantification.[2]	- General microbial community profiling. - Assessing the relative abundance of archaea in a sample.
Other Functional Gene Markers	Quantification of other genes involved in methanogenesis, such as those encoding other subunits of MCR (mcrB, mcrG) or enzymes in the methylotrophic pathway (mtaB, mtbA).[10][11]	- Can provide a more comprehensive view of the methanogenic community and its metabolic potential.	- Less validated and standardized compared to mcrA. - Primer design can be more challenging due to sequence diversity.	- Detailed studies of methanogen diversity and metabolism. - Targeting specific methanogenic pathways.

Quantitative Data Comparison

Several studies have directly compared the performance of MCR-based methods with other techniques. The following table summarizes key quantitative findings.

Comparison	Study Finding	Correlation Coefficient (r²)	Reference
mcrA gene copy number vs. Specific Methanogenic Activity (SMA) with H₂/CO₂	A significant positive correlation was observed between the abundance of mcrA genes and the rate of methane production.	0.9779	[3]
mcrA transcript number vs. Specific Methanogenic Activity (SMA) with H₂/CO₂	The correlation between mcrA transcript abundance and methane production rate was not statistically significant in this particular study.	Not significant	[3]
mcrA gene copy number vs. Archaeal 16S rRNA gene copy number	Strong correlations were observed between the copy numbers of mcrA and archaeal 16S rRNA genes in various microbial communities.	>0.98	[12]
Methanosarcina and Methanosaetae abundance (mcrA target) vs. Biogas production rate	A significant positive correlation was found between the abundance of these acetoclastic methanogens and the rate of biogas production.	0.744 (p < 0.01) and 0.641 (p < 0.05) respectively	[13]

Experimental Protocols

Quantitative PCR (qPCR) for mcrA Gene Quantification

This protocol provides a general framework for quantifying the mcrA gene in environmental samples.

1. DNA Extraction:

• Extract total genomic DNA from the sample (e.g., anaerobic sludge, sediment, gut content) using a commercially available DNA extraction kit suitable for complex matrices, ensuring minimal shearing of the DNA.

2. Primer Selection and Validation:

• Utilize a well-validated primer set targeting a conserved region of the mcrA gene. A commonly used primer pair is mlas and mcrA-rev.[14]

• Verify the specificity of the primers in-silico and experimentally through standard PCR and gel electrophoresis.

3. qPCR Reaction Setup:

• Prepare a qPCR master mix containing SYBR Green or a probe-based chemistry, forward and reverse primers, and DNA polymerase.

• A typical reaction mixture (20 µL) may consist of:

  • 10 µL 2x SYBR Green qPCR Master Mix

  • 0.5 µM of each primer (mlas and mcrA-rev)

  • 1-5 µL of template DNA (1-10 ng)

  • Nuclease-free water to a final volume of 20 µL

4. Thermal Cycling Conditions:

• A typical thermal cycling protocol is as follows:

  • Initial denaturation: 95°C for 3-5 minutes.

  • 40-45 cycles of:

    • Denaturation: 95°C for 30 seconds

    • Annealing: 55-60°C for 30-45 seconds

    • Extension: 72°C for 30 seconds

  • Melt curve analysis (for SYBR Green): Gradually increase the temperature from 60°C to 95°C to check for primer-dimer formation and non-specific amplification.[14][15]

5. Standard Curve Generation:

• Prepare a standard curve using a 10-fold serial dilution of a plasmid containing a known copy number of the target mcrA gene fragment.

• The standard curve is used to calculate the absolute copy number of the mcrA gene in the samples.

6. Data Analysis:

• Determine the cycle threshold (Ct) values for the samples and standards.

• Use the standard curve to calculate the mcrA gene copy number per unit of sample (e.g., per gram of soil, per mL of sludge).

Specific Methanogenic Activity (SMA) Assay

This protocol outlines the steps for conducting an SMA test.

1. Inoculum and Medium Preparation:

• Obtain a representative sample of the anaerobic sludge or microbial community to be tested (the inoculum).

• Prepare an anaerobic mineral medium containing essential nutrients and a buffer system to maintain a neutral pH.

2. Assay Setup:

• The assay is typically performed in serum bottles or similar anaerobic vessels.[9]

• Add a known amount of inoculum (e.g., based on volatile solids content) and anaerobic medium to each bottle.

• Prepare triplicate bottles for each condition, including blanks (inoculum and medium without substrate).[16]

3. Substrate Addition:

• Add a specific substrate at a non-limiting concentration. Common substrates include acetate for acetoclastic methanogens and a mixture of H₂/CO₂ for hydrogenotrophic methanogens.

4. Incubation:

• Seal the bottles with butyl rubber stoppers and aluminum crimps.

• Make the headspace anaerobic by flushing with an oxygen-free gas (e.g., N₂/CO₂).[16]

• Incubate the bottles at a constant temperature (e.g., 35°C or 55°C, depending on the microbial community) with gentle shaking.

5. Methane Measurement:

• At regular time intervals, measure the volume of biogas produced using a gas-tight syringe or an automated methane potential test system.

• Analyze the methane concentration in the biogas using a gas chromatograph (GC) equipped with a thermal conductivity detector (TCD) or a flame ionization detector (FID).

6. Data Analysis:

• Calculate the cumulative methane production over time.

• The SMA is determined from the steepest slope of the cumulative methane production curve and is typically expressed as mL CH₄ / g VS · day or g CH₄-COD / g VSS · day.[9]

Visualizations

Methanogenesis Biochemical Pathway

Caption: The central role of MCR in the final step of methanogenesis.

Experimental Workflow Comparison

Caption: Comparison of MCR-based and SMA experimental workflows.

Conclusion

The validation of MCR, particularly the mcrA gene, as a biomarker for methanogenic activity is well-established in the scientific literature. MCR-based molecular methods, such as qPCR, offer a specific, sensitive, and culture-independent approach to quantify the abundance of methanogens and their genetic potential for methane production. While these methods provide invaluable insights into the dynamics of methanogenic communities, it is crucial to recognize that they primarily measure the potential for, rather than the actual rate of, methanogenesis.

For a direct assessment of methanogenic activity, culture-based methods like the Specific Methanogenic Activity (SMA) assay remain the gold standard. The choice between MCR-based and activity-based assays, or a combination thereof, will ultimately depend on the specific research objectives. For routine monitoring of methanogen populations and rapid assessment of potential changes, mcrA qPCR is a powerful tool. For detailed functional characterization and determination of the maximum methanogenic capacity, the SMA assay is indispensable. A multi-faceted approach, integrating molecular data on methanogen abundance (mcrA genes), their activity (mcrA transcripts), and direct measurements of methane production, will provide the most comprehensive understanding of methanogenic processes in any given system.

References

• 1. researchgate.net [researchgate.net]
• 2. Genetic diversity of 16S rRNA and mcrA genes from methanogenic archaeas [redalyc.org]
• 3. Methyl coenzyme M reductase (mcrA) gene abundance correlates with activity measurements of methanogenic H2/CO2-enriched anaerobic biomass - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Improved Quantitative Real-Time PCR Protocol for Detection and Quantification of Methanogenic Archaea in Stool Samples | MDPI [mdpi.com]
• 5. pure.psu.edu [pure.psu.edu]
• 6. Methyl-coenzyme M reductase genes: unique functional markers for methanogenic and anaerobic methane-oxidizing Archaea - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. journals.asm.org [journals.asm.org]
• 8. Specific methanogenic activity (SMA) – BPC Instruments [bpcinstruments.com]
• 9. d-nb.info [d-nb.info]
• 10. Novel molecular markers for the detection of methanogens and phylogenetic analyses of methanogenic communities - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Frontiers | Novel molecular markers for the detection of methanogens and phylogenetic analyses of methanogenic communities [frontiersin.org]
• 12. academic.oup.com [academic.oup.com]
• 13. The role of different methanogen groups evaluated by Real-Time qPCR as high-efficiency bioindicators of wet anaerobic co-digestion of organic waste - PMC [pmc.ncbi.nlm.nih.gov]
• 14. journals.asm.org [journals.asm.org]
• 15. Improved Quantitative Real-Time PCR Protocol for Detection and Quantification of Methanogenic Archaea in Stool Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 16. youtube.com [youtube.com]

Unlocking the Secrets of "Invisible" Methane Metabolizers: A Guide to the Functional Characterization of MCR from Uncultured Archaea

For researchers, scientists, and drug development professionals navigating the complexities of methane (B114726) metabolism, understanding the key enzyme methyl-coenzyme M reductase (MCR) is paramount. This becomes particularly challenging when dealing with uncultured archaea, which constitute a vast and enigmatic portion of the microbial world. This guide provides a comparative overview of the cutting-edge methodologies used to functionally characterize MCR from these elusive organisms, presenting experimental data, detailed protocols, and visual workflows to aid in experimental design and interpretation.

The study of methyl-coenzyme M reductase (MCR) from uncultured archaea is critical for a comprehensive understanding of global carbon cycling and for harnessing its potential in biocatalysis and drug development.[1][2][3] MCR is the central enzyme in methanogenesis (methane production) and anaerobic methane oxidation (methane consumption).[2][4] The inability to culture the vast majority of archaea has historically hindered the biochemical and functional analysis of their MCR enzymes. However, recent advancements in metagenomics, gene synthesis, and heterologous expression systems are beginning to shed light on these previously inaccessible enzymes.[1]

This guide compares the primary approaches for the functional characterization of MCR from uncultured archaea: Metagenomic and Computational Analysis and Heterologous Expression and Biochemical Characterization .

Comparative Analysis of Characterization Methodologies

The functional characterization of MCR from uncultured archaea primarily relies on a combination of computational and experimental approaches. Each method offers distinct advantages and limitations.

Methodology	Description	Advantages	Disadvantages
Metagenomic and Computational Analysis	This approach involves sequencing DNA directly from an environmental sample, identifying mcr genes, and using computational tools to predict the structure and function of the encoded MCR enzyme.[5][6]	- Bypasses the need for cultivation.[7]- Enables the discovery of novel and diverse MCR variants.[8]- Provides insights into the genomic context and potential metabolic pathways.[9]	- Predictive in nature, lacking direct biochemical validation.- Protein structure and function are inferred from homology models, which may not be entirely accurate.[6]- Does not provide information on enzyme kinetics or substrate specificity.
Heterologous Expression and Biochemical Characterization	This method involves synthesizing the identified mcr gene and expressing it in a culturable host organism, such as Methanococcus maripaludis.[1][10] The recombinant enzyme can then be purified and characterized biochemically.	- Provides direct experimental evidence of enzyme function.- Allows for the determination of kinetic parameters, substrate specificity, and inhibitor sensitivity.- Enables detailed structural and mechanistic studies.[1]	- Technically challenging due to the complexity of MCR assembly, which requires multiple subunits, a unique nickel-containing coenzyme F430, and specific post-translational modifications.[2][3][4]- Success is not guaranteed and depends on factors like promoter strength, operon structure, and host compatibility.[1]- The heterologously expressed enzyme may not perfectly replicate the native conformation and function.

Quantitative Data Summary

The following table summarizes key quantitative data from studies involving the heterologous expression of MCR from uncultured or divergent archaea.

Expressed MCR	Host Organism	Expression Level	Specific Activity	Reference
Methanothermococcus okinawensis MCR	Methanococcus maripaludis	Not explicitly quantified, but sufficient for purification and characterization.	Not reported.	[10]
Methanococcus aeolicus MCR	Methanococcus maripaludis	Purified recombinant MCR at 7.5 mg/mL for spectral analysis.	Not reported.	[1]
ANME-2 MCR	Methanococcus maripaludis	Assembled into hybrid complexes with the host MCR.	Not reported.	[1]

Experimental Protocols

Metagenomic Analysis of mcr Genes

This protocol provides a general workflow for identifying mcr gene variants from environmental samples.

• DNA Extraction: Extract total DNA from the environmental sample (e.g., sediment, water) using a commercially available kit or a standard phenol-chloroform extraction method.

• Metagenomic Sequencing: Sequence the extracted DNA using a high-throughput sequencing platform (e.g., Illumina).

• Data Assembly and Binning: Assemble the sequencing reads into contigs and bin the contigs into metagenome-assembled genomes (MAGs).

• Gene Prediction and Annotation: Predict protein-coding genes within the MAGs and annotate them by searching against protein databases (e.g., NCBI nr, KEGG).

• mcrA Gene Identification: Specifically search for the mcrA gene, a unique functional marker for MCR, using Hidden Markov Models (HMMs) or BLAST against a curated database of known McrA sequences.[7][11]

• Phylogenetic Analysis: Perform phylogenetic analysis of the identified McrA sequences to understand their evolutionary relationship to known MCRs.[8]

Heterologous Expression of MCR in Methanococcus maripaludis

This protocol is based on the successful expression of divergent MCRs as described in the literature.[1][10]

• Gene Synthesis and Codon Optimization: Synthesize the mcr operon (typically mcrBDCGA) from the uncultured archaeon. Optimize the codon usage for expression in M. maripaludis.

• Vector Construction: Clone the synthesized mcr operon into an appropriate M. maripaludis expression vector under the control of a suitable promoter. A tag (e.g., His-tag, Strep-tag) can be added to one of the subunits (e.g., McrG) to facilitate purification.[1]

• Transformation of M. maripaludis : Introduce the expression vector into M. maripaludis using established transformation protocols.

• Cultivation and Induction: Grow the recombinant M. maripaludis strain under appropriate conditions (e.g., temperature, media composition). Induce the expression of the recombinant MCR if an inducible promoter is used.

• Cell Lysis and Protein Purification: Harvest the cells, lyse them under anaerobic conditions, and purify the recombinant MCR complex using affinity chromatography based on the engineered tag.[1]

• Verification: Confirm the presence of all subunits of the recombinant MCR using SDS-PAGE and mass spectrometry.[1]

MCR Activity Assay

This protocol outlines a general method for determining the activity of purified MCR.

• Assay Preparation: Prepare a reaction mixture in an anaerobic environment containing a suitable buffer, the purified MCR enzyme, and the substrates methyl-coenzyme M (CH₃-S-CoM) and coenzyme B (HS-CoB).[12]

• Initiation of Reaction: Initiate the reaction by adding the substrates.

• Methane Measurement: Incubate the reaction at the optimal temperature for the enzyme and measure the production of methane over time using gas chromatography.

• Specific Activity Calculation: Calculate the specific activity of the enzyme as the amount of methane produced per unit time per milligram of purified enzyme.

• Inhibitor Studies: To confirm that the observed activity is due to MCR, perform the assay in the presence of a known MCR inhibitor, such as bromoethanesulfonate.[13]

Visualizing the Workflow and Pathways

The following diagrams, generated using Graphviz, illustrate the key workflows and concepts in the functional characterization of MCR from uncultured archaea.

Caption: Overall workflow for MCR characterization.

References

• 1. researchgate.net [researchgate.net]
• 2. Frontiers | Overview of Diverse Methyl/Alkyl-Coenzyme M Reductases and Considerations for Their Potential Heterologous Expression [frontiersin.org]
• 3. Overview of Diverse Methyl/Alkyl-Coenzyme M Reductases and Considerations for Their Potential Heterologous Expression (Journal Article) | OSTI.GOV [osti.gov]
• 4. Overview of Diverse Methyl/Alkyl-Coenzyme M Reductases and Considerations for Their Potential Heterologous Expression - PMC [pmc.ncbi.nlm.nih.gov]
• 5. journals.asm.org [journals.asm.org]
• 6. Diversity and three-dimensional structures of the alpha Mcr of the methanogenic Archaea from the anoxic region of Tucuruí Lake, in Eastern Brazilian Amazonia - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Methyl-coenzyme M reductase genes: unique functional markers for methanogenic and anaerobic methane-oxidizing Archaea - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Evidence for nontraditional mcr-containing archaea contributing to biological methanogenesis in geothermal springs - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Assembly of Methyl Coenzyme M Reductase in the Methanogenic Archaeon Methanococcus maripaludis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. The nickel enzyme methyl-coenzyme M reductase from methanogenic archaea: in vitro interconversions among the EPR detectable MCR-red1 and MCR-red2 states - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Mcr-dependent methanogenesis in Archaeoglobaceae enriched from a terrestrial hot spring - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Disposal of Methyl Coenzyme M: A Comprehensive Guide to Safety and Compliance

Immediate Safety and Logistical Information

Before beginning any disposal process, it is imperative to consult your institution's Environmental Health and Safety (EHS) office. The following information is based on general safety protocols for thioethers and sulfonates and should be supplemented by site-specific procedures.

Personal Protective Equipment (PPE):

• Eye Protection: Wear chemical safety goggles or a face shield.

• Hand Protection: Use chemically resistant gloves (e.g., nitrile).

• Skin and Body Protection: A lab coat or other protective clothing is necessary to prevent skin contact.

• Respiratory Protection: In case of aerosols or dust, use a respirator with an appropriate cartridge.

Hazardous Characteristics:

• Flammability: Many related sulfur compounds are flammable. Keep away from heat, sparks, open flames, and hot surfaces.

• Toxicity: Similar compounds can be harmful if swallowed, inhaled, or absorbed through the skin.

• Decomposition: Thermal decomposition may produce toxic gases, including carbon monoxide, carbon dioxide, and sulfur oxides.

Step-by-Step Disposal Protocol

1. Waste Identification and Collection:

• Treat all methyl coenzyme M waste as hazardous.

• Collect the waste in a designated, properly labeled, and leak-proof container. The original container is often suitable.

• Do not mix methyl coenzyme M waste with other waste streams to avoid potentially reactive mixtures.

2. Labeling and Storage:

• Clearly label the waste container with "Hazardous Waste," the full chemical name "Methyl Coenzyme M," and any known hazard symbols.

• Store the sealed container in a designated satellite accumulation area that is cool, dry, and well-ventilated.

• Ensure the storage area is away from incompatible materials such as strong acids and oxidizing agents.

3. Spill Management:

• In the event of a spill, evacuate the immediate area and ensure adequate ventilation.

• Contain the spill using an inert absorbent material like vermiculite, sand, or a universal binder.

• Carefully collect the absorbent material and spilled substance into a sealable container for hazardous waste.

• Clean the spill area thoroughly.

• For large spills, contact your institution's emergency response team.

4. Final Disposal:

• Arrange for the pickup and disposal of the hazardous waste through your institution's EHS department or a licensed chemical waste disposal company.

• Never dispose of methyl coenzyme M down the drain or in regular trash.

Quantitative Data for Safe Handling

While specific quantitative data for methyl coenzyme M is not available, the following table outlines the critical parameters that should be obtained from a substance-specific SDS for safe handling and disposal.

Parameter	Importance in Disposal	Typical Considerations for Sulfur-Containing Compounds
Flash Point	Indicates flammability and proper storage conditions.	Often combustible; requires storage away from ignition sources[1].
LD50/LC50	Measures acute toxicity and informs PPE requirements.	Can be toxic via oral, dermal, or inhalation routes[2][3].
pH	Determines corrosivity (B1173158) and potential for neutralization.	The sulfonate group suggests it is the salt of a strong acid.
Reactivity	Identifies incompatible materials to avoid during storage and disposal.	Incompatible with strong acids and oxidizing agents[1].

Experimental Protocols

Currently, there are no standardized, publicly available experimental protocols for the specific neutralization or deactivation of methyl coenzyme M for disposal. The primary and recommended protocol is collection and disposal via a certified hazardous waste management service. Any on-site treatment should only be performed by trained professionals following a thoroughly vetted and approved protocol from your EHS department.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of methyl coenzyme M.

Caption: Workflow for the safe disposal of methyl coenzyme M.

References

• 1. fishersci.com [fishersci.com]
• 2. file.leyan.com [file.leyan.com]
• 3. fishersci.com [fishersci.com]

Safeguarding Your Research: A Comprehensive Guide to Handling Methyl Coenzyme M

For Immediate Implementation: This document provides essential safety and logistical protocols for the handling and disposal of methyl coenzyme M. Adherence to these procedures is critical for ensuring personnel safety and maintaining a secure laboratory environment. This guidance is intended for researchers, scientists, and drug development professionals.

Essential Safety and Handling Protocols

Methyl coenzyme M, a thiol, is known to be oxygen-sensitive and possesses a strong, unpleasant odor. Therefore, all handling procedures must be conducted in a well-ventilated area, preferably within a certified chemical fume hood, to minimize inhalation exposure.[1]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against accidental exposure. The following table summarizes the required PPE for handling methyl coenzyme M.

PPE Category	Item	Specification	Rationale
Eye Protection	Safety Goggles	Chemical splash goggles conforming to ANSI Z87.1 or EN 166.	Protects against splashes and aerosols.[2]
Face Shield	To be worn in addition to safety goggles.	Provides broader protection for the face from splashes.
Hand Protection	Nitrile Gloves	Disposable, powder-free. Double-gloving is recommended.	Provides primary barrier against skin contact.[2][3] Breakthrough time can be reduced with movement, necessitating careful monitoring and frequent changes.[4]
Body Protection	Laboratory Coat	Flame-resistant, fully buttoned.	Protects skin and personal clothing from contamination.
Respiratory	Respirator	Use a NIOSH-approved respirator with an organic vapor cartridge if working outside of a fume hood or if ventilation is inadequate.[5]	Protects against inhalation of vapors and aerosols.

Operational Plan: Step-by-Step Handling Procedure

Given the oxygen-sensitive nature of methyl coenzyme M, all transfers and manipulations should be performed under an inert atmosphere (e.g., argon or nitrogen).[6][7][8][9]

• Preparation:

  • Ensure all glassware is thoroughly dried in an oven and cooled under a stream of inert gas to remove adsorbed moisture.[6]

  • Purge all reaction vessels, syringes, and needles with an inert gas before use.[6][7]

  • Prepare a quench solution (e.g., a dilute solution of sodium hypochlorite (B82951) - bleach) and have it readily accessible within the fume hood.[1][10]

• Transfer:

  • Use standard syringe techniques for transferring solutions of methyl coenzyme M.[6][7][9]

  • To avoid tipping the reagent bottle, use a long needle that reaches the liquid.[6][7]

  • After withdrawing the desired amount, carefully remove the needle and immediately cap the reagent bottle.

  • Slowly dispense the reagent into the reaction vessel.

• Post-Handling:

  • Immediately rinse the used syringe and needle with a suitable solvent (the same solvent the reagent is in) in the fume hood, dispensing the rinse into a designated waste container.[9]

  • Wipe down the work surface with an appropriate decontaminating solution.

Disposal Plan: Managing Methyl Coenzyme M Waste

All waste streams containing methyl coenzyme M, including the pure compound, solutions, and contaminated labware, must be treated as hazardous waste.[1][11]

• Liquid Waste: Collect all liquid waste in a clearly labeled, leak-proof container designated for thiol waste.[11][12] Do not mix with other waste streams.[11]

• Solid Waste: Contaminated disposables such as gloves, pipette tips, and paper towels should be placed in a sealed plastic bag to contain the odor and then deposited into a designated solid hazardous waste container.[1]

• Glassware Decontamination: All glassware that has come into contact with methyl coenzyme M should be immediately submerged in a bleach solution within the fume hood and allowed to soak overnight.[10] This process oxidizes the thiol to a less odorous and less hazardous compound.[1] The bleach solution should then be disposed of as hazardous waste.[1]

Quantitative Safety Data

The following table summarizes key safety data for Sodium 2-mercaptoethanesulfonate, a closely related compound to methyl coenzyme M. This information should be considered as indicative of the potential hazards of methyl coenzyme M.

Property	Value	Reference
Molecular Formula	C₂H₅NaO₃S₂
Molecular Weight	164.18 g/mol
Acute Toxicity (Oral LD50, Rat)	4440 mg/kg	[13]
Hazard Statements	Causes skin irritation (H315), Causes serious eye irritation (H319), May cause respiratory irritation (H335).	[13][14]
Odor Threshold (for Benzenethiol)	0.00003 to 0.00094 ppm	[5]

Experimental Workflow Diagram

The following diagram illustrates the logical workflow for the safe handling of methyl coenzyme M, from preparation to disposal.

Safe handling workflow for methyl coenzyme M.

References

• 1. benchchem.com [benchchem.com]
• 2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 3. gloves.com [gloves.com]
• 4. Changes in Chemical Permeation of Disposable Latex, Nitrile and Vinyl Gloves Exposed to Simulated Movement - PMC [pmc.ncbi.nlm.nih.gov]
• 5. nj.gov [nj.gov]
• 6. web.mit.edu [web.mit.edu]
• 7. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 8. experimental chemistry - Storage of air and temperature sensitive reagents - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 9. ehs.umich.edu [ehs.umich.edu]
• 10. How To [chem.rochester.edu]
• 11. benchchem.com [benchchem.com]
• 12. lcsoftmatter.com [lcsoftmatter.com]
• 13. merckmillipore.com [merckmillipore.com]
• 14. assets.thermofisher.com [assets.thermofisher.com]